Ethyl 2-methylbutyrate

• CAS: 7452-79-1

Core Science & Biosynthesis

Physical properties of ethyl 2-methylbutyrate

An In-depth Technical Guide to the Physical Properties of Ethyl 2-Methylbutyrate

Ethyl 2-methylbutyrate (CAS No. 7452-79-1) is an organic ester recognized for its characteristic fruity aroma, often reminiscent of apples or pineapples.[1] It is a fatty acid ethyl ester derived from the formal condensation of 2-methylbutyric acid and ethanol.[2] This compound is a constituent in the aroma of various natural products, including wines, strawberries, apples, and blueberries.[1][2] Due to its pleasant scent and flavor profile, it finds extensive application in the food, beverage, and fragrance industries as a flavoring agent and fragrance component.[1][3]

Physicochemical Properties

Ethyl 2-methylbutyrate is a colorless, oily liquid under standard conditions.[2][4] Its key physical and chemical properties are summarized below, providing a quantitative overview for scientific and research applications.

Table 1: Core Physical and Chemical Properties of Ethyl 2-Methylbutyrate

Property	Value	Units	Conditions
Molecular Formula	C₇H₁₄O₂	-	-
Molecular Weight	130.18	g/mol	-
Boiling Point	129 - 134	°C	@ 760 mmHg
Melting Point	-93.23	°C	(Estimate)
Density	0.863 - 0.871	g/mL	@ 20-25°C
Refractive Index (n_D)	1.393 - 1.400	-	@ 20°C
Vapor Pressure	7.47 - 11.73	hPa	@ 20°C
Solubility in Water	600 - 1070	mg/L	@ 20-25°C
logP (o/w)	1.6 - 2.16	-	(Estimate)
Optical Rotation ([α]D)	+14 to +24	°	@ 20°C (for optically active form)

Data sourced from:[2][5][6][7][8][9][10][11][12].

Table 2: Safety and Hazard Properties

Property	Value	Units	Notes
Flash Point	26 - 26.11	°C	Closed Cup
Hazard Class	3	-	Flammable Liquid
UN Number	1993, 3272	-	-

Data sourced from:[4][5][7][13][14][15].

Synthesis Overview

Ethyl 2-methylbutyrate is commonly synthesized via the Fischer esterification process.[1] This method involves the acid-catalyzed reaction of 2-methylbutyric acid with ethanol. The reaction is reversible, and to drive it towards the product, an excess of one reactant (typically ethanol) is used, or water is removed as it is formed.[1] Industrial production may employ continuous esterification processes to maximize yield and purity.[1][16]

Caption: Fischer esterification synthesis of ethyl 2-methylbutyrate.

Experimental Protocols

The determination of the physical properties of ethyl 2-methylbutyrate relies on established laboratory techniques. The following sections detail the general methodologies for measuring key parameters.

Determination of Boiling Point

The boiling point is determined by heating the liquid until its vapor pressure equals the atmospheric pressure.

• Apparatus: A distillation flask, condenser, thermometer, heating mantle, and boiling chips.

• Procedure:

  • A sample of ethyl 2-methylbutyrate is placed in the distillation flask along with boiling chips to ensure smooth boiling.

  • The flask is connected to a condenser, and a thermometer is positioned so that its bulb is just below the side arm of the flask, ensuring it measures the temperature of the vapor that is distilling.

  • The liquid is heated gently.

  • The temperature is recorded when the liquid is boiling steadily and a constant temperature is observed on the thermometer as the vapor condenses. This constant temperature is the boiling point.

Determination of Density

The density of a liquid is its mass per unit volume.

• Apparatus: A pycnometer (density bottle) or a graduated cylinder, and an analytical balance.[17]

• Procedure (using a pycnometer for high accuracy):

  • The mass of a clean, dry pycnometer is accurately measured (m₁).[17]

  • The pycnometer is filled with distilled water of a known temperature and weighed again (m₂). The volume of the pycnometer can be calculated using the known density of water at that temperature.

  • The pycnometer is emptied, dried thoroughly, and then filled with ethyl 2-methylbutyrate.

  • The mass of the pycnometer filled with the sample is measured (m₃).[17]

  • The mass of the ethyl 2-methylbutyrate is calculated (m₃ - m₁).

  • The density is calculated by dividing the mass of the sample by the volume of the pycnometer.

• Procedure (using a graduated cylinder):

  • The mass of an empty, dry graduated cylinder is measured.[18]

  • A known volume of ethyl 2-methylbutyrate is added to the cylinder. The volume is read from the bottom of the meniscus.[18]

  • The combined mass of the cylinder and the liquid is measured.[18]

  • The mass of the liquid is determined by subtraction.

  • Density is calculated using the formula: Density = Mass / Volume.

Determination of Refractive Index

The refractive index measures how light propagates through the substance and is a characteristic property.

• Apparatus: An Abbe refractometer or a spectrometer.[19][20]

• Procedure (using an Abbe refractometer):

  • The refractometer is calibrated using a standard sample with a known refractive index (e.g., distilled water).

  • A few drops of ethyl 2-methylbutyrate are placed on the surface of the prism.

  • The prism is closed, and the light source is positioned.

  • Looking through the eyepiece, the adjustment knob is turned until the boundary line between the light and dark regions is sharp and centered in the crosshairs.

  • The refractive index is read directly from the instrument's scale. The temperature should be controlled and recorded as the refractive index is temperature-dependent.

Caption: Workflow for determining key physical properties.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 2-methylbutyrate | 7452-79-1 [chemicalbook.com]
• 4. ETHYL-2-METHYL BUTYRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. ETHYL 2-METHYLBUTYRATE [ventos.com]
• 6. Perfumers Apprentice - Ethyl Methyl-2-Butyrate ** [shop.perfumersapprentice.com]
• 7. chembk.com [chembk.com]
• 8. chemimpex.com [chemimpex.com]
• 9. Ethyl 2-methylbutyrate 99 7452-79-1 [sigmaaldrich.com]
• 10. ethyl 2-methyl butyrate, 7452-79-1 [thegoodscentscompany.com]
• 11. Ethyl Methyl-2-Butyrate | Givaudan [givaudan.com]
• 12. 2-甲基丁酸乙酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 13. vigon.com [vigon.com]
• 14. fishersci.com [fishersci.com]
• 15. Ethyl 2-methylbutyrate 99 7452-79-1 [sigmaaldrich.com]
• 16. CN103508886A - Continuous production method for ethyl 2-methylbutyrate - Google Patents [patents.google.com]
• 17. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 20. dkpandey.weebly.com [dkpandey.weebly.com]

The Biosynthesis of Ethyl 2-Methylbutyrate in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylbutyrate is a volatile organic compound that contributes significantly to the characteristic fruity and sweet aroma of many commercially important fruits, including apples, strawberries, and pineapples. As a branched-chain ester, its biosynthesis is intricately linked to amino acid metabolism. Understanding the enzymatic pathway responsible for its production is of great interest for flavor and fragrance research, crop improvement, and the development of natural flavoring agents. This technical guide provides an in-depth overview of the biosynthesis of ethyl 2-methylbutyrate in plants, detailing the metabolic pathway, key enzymes, and relevant experimental protocols.

Core Biosynthesis Pathway

The formation of ethyl 2-methylbutyrate in plants originates from the catabolism of the branched-chain amino acid L-isoleucine. The pathway involves a series of enzymatic reactions that convert L-isoleucine into 2-methylbutyryl-CoA, which then serves as the acyl donor in an esterification reaction with ethanol, catalyzed by an alcohol acyltransferase (AAT).

From L-Isoleucine to 2-Methylbutyryl-CoA

The initial steps of the pathway mirror the degradation of isoleucine. This process is a multi-step enzymatic conversion:

• Transamination: L-isoleucine is first converted to (S)-3-methyl-2-oxopentanoate (also known as α-keto-β-methylvalerate) by a branched-chain amino acid aminotransferase (BCAT) . This reaction involves the transfer of the amino group from L-isoleucine to an α-keto acid, typically α-ketoglutarate, which is converted to glutamate.

• Oxidative Decarboxylation: The resulting α-keto acid undergoes oxidative decarboxylation to form 2-methylbutyryl-CoA. This reaction is catalyzed by the branched-chain α-ketoacid dehydrogenase (BCKDH) complex , a multi-enzyme complex that requires thiamine pyrophosphate (TPP), NAD+, and Coenzyme A as cofactors.

Final Esterification Step

The final and rate-limiting step in the biosynthesis of ethyl 2-methylbutyrate is the esterification of 2-methylbutyryl-CoA with ethanol.

• Ester Formation: An alcohol acyltransferase (AAT) catalyzes the transfer of the 2-methylbutyryl group from 2-methylbutyryl-CoA to ethanol, forming ethyl 2-methylbutyrate and releasing Coenzyme A. AATs are a diverse family of enzymes known for their broad substrate specificity, which contributes to the wide array of volatile esters found in fruits.[1]

Quantitative Data

The concentration of precursors and the final product, ethyl 2-methylbutyrate, can vary significantly depending on the plant species, cultivar, and developmental stage of the fruit.

Precursor Concentrations in Fruits

Precursor	Fruit	Concentration	Reference
L-Isoleucine	Apple (fresh)	4.41 g/100g	[2]
L-Isoleucine	Strawberry (raw)	0.016 mg/100g	[3]
Ethanol	Ripe Palm Fruit	0.6% - 0.9%	[4][5]
Ethanol	Over-ripe Palm Fruit	up to 4.5%	[4][5]

Ethyl 2-Methylbutyrate Concentrations in Fruits

Fruit	Cultivar/Condition	Concentration	Reference
Apple	Various	Identified as a key odor-active compound	[6]
Strawberry	Various	Identified as a volatile compound	[7]
Pineapple	Not specified	Key odorant

Experimental Protocols

Plant Enzyme Extraction for Alcohol Acyltransferase (AAT) Assay

This protocol describes a general method for extracting active AAT enzymes from plant tissues.

Materials:

• Fresh or frozen plant tissue (e.g., fruit peel or pulp)

• Extraction buffer: 50 mM Tris-HCl (pH 7.5), 10% (v/v) glycerol, 1 mM dithiothreitol (DTT), 1 mM phenylmethylsulfonyl fluoride (PMSF), and 5% (w/v) polyvinylpolypyrrolidone (PVPP).

• Liquid nitrogen

• Mortar and pestle

• Centrifuge (refrigerated)

• Spectrophotometer and reagents for protein quantification (e.g., Bradford assay)

Procedure:

• Freeze the plant tissue in liquid nitrogen and grind it to a fine powder using a pre-chilled mortar and pestle.

• Add the powdered tissue to the ice-cold extraction buffer (typically a 1:3 to 1:5 tissue-to-buffer ratio).

• Homogenize the mixture on ice.

• Centrifuge the homogenate at a high speed (e.g., 12,000 x g) for 20-30 minutes at 4°C to pellet cell debris.

• Carefully collect the supernatant, which contains the crude enzyme extract.

• Determine the protein concentration of the crude extract using a standard method like the Bradford assay.

• The crude enzyme extract can be used directly for the AAT assay or further purified. For storage, aliquot the extract and store it at -80°C.[8][9]

In Vitro Alcohol Acyltransferase (AAT) Assay

This protocol outlines the procedure to measure the activity of AAT in the plant extract.

Materials:

• Plant enzyme extract

• Assay buffer: 50 mM Tris-HCl (pH 7.5), 10% (v/v) glycerol, 1 mM DTT

• Substrates: 2-methylbutyryl-CoA and ethanol

• Internal standard (e.g., nonane or other appropriate hydrocarbon)

• Reaction vials (e.g., 2 mL glass vials with screw caps)

• Incubator or water bath

• Headspace Solid-Phase Microextraction (HS-SPME) fiber assembly

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Prepare the reaction mixture in a glass vial. A typical 500 µL reaction may contain:

  • Plant enzyme extract (a specific amount of protein, e.g., 50-100 µg)

  • Assay buffer

  • Ethanol (final concentration, e.g., 10-20 mM)

  • 2-methylbutyryl-CoA (final concentration, e.g., 0.1-0.5 mM)

• Initiate the reaction by adding the enzyme extract.

• Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific time (e.g., 20-60 minutes) with gentle agitation.

• Stop the reaction, for example, by adding a saturated NaCl solution.

• Add a known amount of internal standard to the vial.

• Analyze the headspace for the presence of ethyl 2-methylbutyrate using HS-SPME-GC-MS.[8][9]

Quantification of Ethyl 2-Methylbutyrate in Fruit by HS-SPME-GC-MS

This protocol details the analysis of ethyl 2-methylbutyrate from a fruit sample.

Materials:

• Fruit sample

• Saturated NaCl solution

• Internal standard (e.g., ethyl nonanoate or a deuterated analog of the analyte)

• Headspace vials (e.g., 20 mL) with magnetic crimp caps

• HS-SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• GC-MS system with a suitable capillary column (e.g., DB-5ms or equivalent)

Procedure:

• Sample Preparation:

  • Homogenize a known weight of fruit tissue.

  • Place a specific amount of the homogenate (e.g., 2-5 g) into a headspace vial.

  • Add a saturated NaCl solution to inhibit enzymatic activity and enhance the release of volatiles into the headspace.

  • Add a known amount of the internal standard.

  • Immediately seal the vial.

• HS-SPME Extraction:

  • Place the vial in an autosampler or a heating block.

  • Equilibrate the sample at a specific temperature (e.g., 40-60°C) for a set time (e.g., 15-30 minutes) with agitation to allow volatiles to partition into the headspace.

  • Expose the SPME fiber to the headspace for a defined period (e.g., 20-40 minutes) to adsorb the volatile compounds.[10][11][12]

• GC-MS Analysis:

  • Desorb the analytes from the SPME fiber in the hot GC injection port.

  • Separate the compounds on the GC column using a suitable temperature program.

  • Identify and quantify ethyl 2-methylbutyrate using the mass spectrometer in selected ion monitoring (SIM) or full scan mode. A standard curve prepared with authentic ethyl 2-methylbutyrate is required for accurate quantification.[6][13]

Visualizations

Biosynthesis Pathway of Ethyl 2-Methylbutyrate

Caption: Biosynthesis of Ethyl 2-Methylbutyrate from L-Isoleucine.

Experimental Workflow for AAT Assay

Caption: Workflow for In Vitro AAT Activity Assay.

References

• 1. An alcohol acyl transferase from apple (cv. Royal Gala), MpAAT1, produces esters involved in apple fruit flavor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. foodstruct.com [foodstruct.com]
• 4. academic.oup.com [academic.oup.com]
• 5. sicb.org [sicb.org]
• 6. Characteristic Volatiles and Cultivar Classification in 35 Apple Varieties: A Case Study of Two Harvest Years - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ojs.openagrar.de [ojs.openagrar.de]
• 8. Frontiers | Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit [frontiersin.org]
• 9. Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification of Volatiles in Tomato Fruit Using Headspace Solid-Phase-Micro-Extraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. HS-SPME-GC-MS detection of volatile compounds in Myrciaria jabuticaba Fruit [scielo.org.pe]

The Enantioselective World of Ethyl 2-Methylbutyrate: An In-depth Technical Guide to its Sensory Perception

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sensory perception of the chiral isomers of ethyl 2-methylbutyrate, a significant flavor and fragrance compound found in various fruits and beverages.[1][2][3] This document delves into the distinct olfactory and gustatory characteristics of the (R)- and (S)-enantiomers, presenting key quantitative data, detailed experimental methodologies for their sensory evaluation, and an exploration of the underlying biochemical signaling pathways.

Quantitative Sensory Data

The sensory perception of the two enantiomers of ethyl 2-methylbutyrate is markedly different, a testament to the high degree of stereoselectivity in the human olfactory and gustatory systems. The (S)-(+)-enantiomer is generally perceived as having a more desirable fruity aroma, while the (R)-(-)-enantiomer is often described with less specific and sometimes off-flavor notes.[4]

Olfactory and Gustatory Descriptors

The qualitative differences in the aroma and flavor profiles of the two isomers are summarized below.

Isomer	Odor Descriptors	Flavor Descriptors
(R)-(-)-ethyl 2-methylbutyrate	Fruity, caprylic, medical-phenolic, sweet, reminiscent of apples (by GC-O).[4]	Fruity-sweet but unspecific.[4]
(S)-(+)-ethyl 2-methylbutyrate	Fresh fruity, apple-like, etheric, sweet, pleasant apple note at extreme dilution, full-ripe apple (by GC-O).[4]	Fresh fruity, apple-like.[4]

Detection and Flavor Thresholds

The quantitative differences in sensory thresholds highlight the higher potency of the (S)-enantiomer.

Isomer	Odor Threshold (in water)	Flavor Detection Threshold (in water)
(R)-(-)-ethyl 2-methylbutyrate	Not explicitly stated, but implied to be higher than (S)-enantiomer.	10 ppb.[4]
(S)-(+)-ethyl 2-methylbutyrate	0.006 ppb.[4]	10 ppb.[4]

Experimental Protocols for Sensory Analysis

The sensory evaluation of ethyl 2-methylbutyrate isomers is primarily conducted using Gas Chromatography-Olfactometry (GC-O), a powerful technique that combines the separation capabilities of gas chromatography with human sensory perception.

Gas Chromatography-Olfactometry (GC-O) Analysis

Objective: To separate the (R)- and (S)-enantiomers of ethyl 2-methylbutyrate and to characterize their respective odor profiles.

Methodology:

• Sample Preparation:

  • A standard solution containing a racemic mixture or individual isomers of ethyl 2-methylbutyrate is prepared in a suitable solvent (e.g., ethanol or dichloromethane).

  • For analysis of a food or beverage matrix, a representative sample is subjected to extraction (e.g., liquid-liquid extraction, solid-phase microextraction) to isolate the volatile fraction containing the target analytes.

• Gas Chromatographic Separation:

  • Injector: Split/splitless injector, operated in splitless mode for trace analysis.

  • Column: A chiral capillary column is essential for the separation of the enantiomers. Commonly used stationary phases include cyclodextrin derivatives (e.g., heptakis-(2,3,6-tri-O-methyl)-β-cyclodextrin).

  • Oven Temperature Program: A programmed temperature gradient is used to ensure optimal separation of the enantiomers and other volatile compounds. A typical program might start at 40°C, hold for 2 minutes, then ramp at 5°C/min to 220°C, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).

• Olfactometric Detection:

  • The column effluent is split between a conventional detector (e.g., Flame Ionization Detector - FID or Mass Spectrometer - MS) and a heated sniffing port.

  • A humidified air stream is mixed with the effluent directed to the sniffing port to prevent nasal dehydration of the panelists.

• Sensory Panel:

  • A panel of trained sensory assessors (typically 6-10 members) is used.

  • Panelists are pre-screened for their olfactory acuity and ability to describe odors.

  • Training involves the use of reference odorants to establish a common vocabulary for odor description.

• Data Acquisition and Analysis:

  • Panelists record the retention time, intensity, and description of each odor event they perceive at the sniffing port.

  • The intensity can be rated on a structured scale (e.g., a 7-point or 9-point category scale).

  • The data from all panelists are compiled to create an aromagram, which is a graphical representation of the odor-active compounds in the sample.

Figure 1. A typical workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Signaling Pathway of Olfactory Perception

The perception of odorants like ethyl 2-methylbutyrate begins with the interaction of the molecule with specific olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium. These receptors are G-protein coupled receptors (GPCRs), which initiate a signal transduction cascade upon binding to an odorant.

Mechanism of Olfactory Signal Transduction:

• Odorant Binding: An odorant molecule, such as an enantiomer of ethyl 2-methylbutyrate, binds to a specific olfactory receptor in the membrane of an olfactory sensory neuron. The stereospecific nature of this binding is the basis for the differential perception of the (R) and (S) isomers.

• G-Protein Activation: This binding event causes a conformational change in the OR, which in turn activates a coupled heterotrimeric G-protein (specifically Golf). The activated G-protein exchanges GDP for GTP on its α-subunit.

• Adenylate Cyclase Activation: The activated Golf α-subunit dissociates and activates adenylate cyclase III.

• cAMP Production: Adenylate cyclase III catalyzes the conversion of ATP to cyclic AMP (cAMP), leading to an increase in the intracellular concentration of this second messenger.

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels in the plasma membrane of the olfactory sensory neuron.

• Depolarization and Action Potential: The opening of CNG channels allows for an influx of cations (primarily Ca2+ and Na+), leading to depolarization of the neuron's membrane. If this depolarization reaches the threshold, an action potential is generated.

• Signal Transmission to the Brain: The action potential propagates along the axon of the olfactory sensory neuron to the olfactory bulb in the brain, where the signal is processed, leading to the perception of a specific smell.

While this general pathway is well-established, the specific olfactory receptors that recognize the (R) and (S) enantiomers of ethyl 2-methylbutyrate have not yet been definitively identified in published research.

Figure 2. The olfactory signal transduction pathway.

Conclusion and Future Directions

The distinct sensory perceptions of the (R)- and (S)-enantiomers of ethyl 2-methylbutyrate provide a clear example of the chirality-dependent nature of olfaction. The combination of advanced analytical techniques like GC-O and trained sensory panels is crucial for elucidating these differences. While the general mechanism of olfactory signal transduction is understood, a significant area for future research is the identification of the specific olfactory receptors that bind to these and other chiral odorants. Such discoveries would provide a more complete understanding of the molecular basis of smell and could have significant implications for the flavor, fragrance, and pharmaceutical industries.

References

• 1. Odour character differences for enantiomers correlate with molecular flexibility - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Global In-Person Sensory Training Programs | FlavorActiV [flavoractiv.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]

Ethyl 2-Methylbutyrate: A Technical Review of its FEMA GRAS Status for Researchers and Drug Development Professionals

An In-depth Examination of the Safety, Metabolism, and Regulatory Standing of a Key Flavoring Ingredient

Ethyl 2-methylbutyrate, a volatile organic compound naturally present in a variety of fruits and beverages, is a widely utilized flavoring substance in the food industry.[1] Its fruity and apple-like aroma contributes to the sensory profile of numerous consumer products.[1] This technical guide provides a comprehensive overview of the Generally Recognized as Safe (GRAS) status of ethyl 2-methylbutyrate, as determined by the Flavor and Extract Manufacturers Association (FEMA), focusing on the scientific data and regulatory framework that underpin its safe use in food. This document is intended for researchers, scientists, and professionals in the drug development field who require a thorough understanding of the safety assessment of food ingredients.

Regulatory Standing and Identification

Ethyl 2-methylbutyrate is designated as FEMA number 2443, signifying its GRAS status for use as a flavoring ingredient.[2] This determination is supported by a history of safe consumption and a robust body of scientific evidence. The substance is also recognized by other international regulatory and scientific bodies, including the Joint FAO/WHO Expert Committee on Food Additives (JECFA), under JECFA number 206.[2][3] It is listed in the Code of Federal Regulations (CFR) under 21 CFR 172.515.[2][4]

Identifier	Value
FEMA Number	2443[2]
JECFA Number	206[2][3]
CAS Number	7452-79-1[3]
21 CFR	172.515[2][4]

Safety and Toxicology

The safety of ethyl 2-methylbutyrate has been established through extensive toxicological evaluation. A key study, conducted in accordance with the Organization for Economic Co-operation and Development (OECD) Guideline for the Testing of Chemicals, Test Guideline 422 (Combined Repeated Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test), provides significant data on its safety profile.

Combined Repeated Dose and Reproductive/Developmental Toxicity Study (OECD 422)

A study on ethyl 2-methylbutyrate was conducted using Sprague Dawley rats, which were administered the substance by oral gavage at doses of 0, 250, 500, or 1000 mg/kg of body weight per day.[5] The study design and findings are summarized below.

Experimental Protocol:

• Test Guideline: OECD Guideline 422[5]

• Species: Sprague Dawley rats[5]

• Administration Route: Oral gavage[5]

• Dose Groups: 0, 250, 500, and 1000 mg/kg bw/day in corn oil[5]

• Treatment Duration: Males were treated for 28-41 days, and females for 40-51 days.[5]

• Endpoints Evaluated: Mortality, clinical signs, neurobehavior, body weight, food consumption, hematology, clinical chemistry, urinalysis, organ weights, gross pathology, and histopathology.[5]

Results:

No treatment-related adverse effects were observed in any of the dose groups for any of the endpoints evaluated.[5] This includes a lack of effects on mortality, clinical observations, neurobehavioral assessments, body weight, food consumption, and detailed pathological examinations.[5]

Based on the absence of any adverse effects, the No-Observed-Adverse-Effect Level (NOAEL) for repeated dose toxicity was determined to be 1000 mg/kg bw/day, the highest dose tested.[5]

Quantitative Toxicity Data Summary

Study Type	Species	Dose Groups (mg/kg bw/day)	NOAEL (mg/kg bw/day)	Key Findings
OECD 422	Sprague Dawley Rat	0, 250, 500, 1000	1000	No treatment-related adverse effects observed.[5]

Metabolic Pathway

Ethyl 2-methylbutyrate, being a simple aliphatic ester, is anticipated to undergo rapid hydrolysis in the human body. This metabolic process is a key factor in its safety, as it breaks down the substance into well-understood and readily metabolized components.

The primary metabolic pathway for ethyl 2-methylbutyrate is hydrolysis, catalyzed by carboxylesterases, into ethanol and 2-methylbutyric acid.[1] Both of these metabolites are endogenous to human metabolism and are further processed through established biochemical pathways.

Metabolic pathway of Ethyl 2-methylbutyrate.

Ethanol is metabolized primarily by alcohol dehydrogenase (ADH) to acetaldehyde, which is then converted to acetate by aldehyde dehydrogenase (ALDH).[6] Acetate is subsequently converted to acetyl-CoA, which enters the tricarboxylic acid (TCA) cycle for energy production.[6] 2-Methylbutyric acid is a branched-chain fatty acid that is also a metabolite of the amino acids valine and isoleucine and is metabolized to acetyl-CoA.

FEMA GRAS Evaluation Workflow

The FEMA GRAS determination process is a rigorous, science-based safety assessment conducted by an independent panel of experts. The general workflow for evaluating a flavoring substance like ethyl 2-methylbutyrate involves a comprehensive review of available data.

FEMA GRAS evaluation workflow.

Use in Food

Ethyl 2-methylbutyrate is used at very low levels in a wide variety of food categories to impart a fruity flavor. While specific quantitative use levels for all food categories are compiled by FEMA and available upon request, its application is generally in the parts-per-million (ppm) range.

Conclusion

The FEMA GRAS status of ethyl 2-methylbutyrate (FEMA No. 2443) is well-supported by a comprehensive safety assessment. The available toxicological data, including a robust OECD 422 study, demonstrate a high margin of safety, with a NOAEL of 1000 mg/kg bw/day. Its metabolic fate involves rapid hydrolysis to endogenous, readily metabolized substances. The rigorous and transparent FEMA GRAS evaluation process provides assurance of its safety for its intended use as a flavoring ingredient in food. For professionals in research and drug development, the case of ethyl 2-methylbutyrate serves as a clear example of the established procedures for food ingredient safety assessment.

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 3. Food safety and quality: details [fao.org]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 6. Molecular mechanisms of ethanol biotransformation: enzymes of oxidative and nonoxidative metabolic pathways in human - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicological Profile of Ethyl 2-Methylbutyrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available toxicological data for ethyl 2-methylbutyrate (CAS No. 7452-79-1), a widely used flavoring and fragrance agent. This document is intended to serve as a resource for researchers, scientists, and drug development professionals, offering a consolidated source of information on the compound's safety profile. The guide summarizes key toxicological endpoints, including acute toxicity, genotoxicity, and repeated-dose toxicity. Detailed methodologies for the key experimental protocols cited are provided, and metabolic pathways are visualized to offer a holistic understanding of its biological fate. All quantitative data are presented in structured tables for ease of comparison and interpretation.

Introduction

Ethyl 2-methylbutyrate is a fatty acid ethyl ester recognized for its fruity aroma, reminiscent of apples and strawberries.[1] It is a constituent of the natural aroma of various fruits and food products, including wines, strawberries, blueberries, and apples.[1] Due to its favorable organoleptic properties, it is frequently used as a flavoring agent in foods and beverages and as a fragrance ingredient in consumer products.[2] Given its widespread use and potential for human exposure, a thorough understanding of its toxicological profile is essential. This guide synthesizes the available safety data from regulatory bodies and scientific literature to provide a detailed technical resource.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	7452-79-1	--INVALID-LINK--, --INVALID-LINK--
Molecular Formula	C7H14O2	--INVALID-LINK--
Molecular Weight	130.18 g/mol	--INVALID-LINK--
Appearance	Colorless liquid	--INVALID-LINK--
Odor	Fruity, green, apple-like	--INVALID-LINK--
Boiling Point	133 °C (lit.)	--INVALID-LINK--
Density	0.865 g/mL at 25 °C (lit.)	--INVALID-LINK--
Solubility	Very slightly soluble in water; soluble in alcohol and most fixed oils.	--INVALID-LINK--

Toxicological Data

The toxicological data for ethyl 2-methylbutyrate indicate a low order of toxicity. The available data are summarized in the following tables.

Acute Toxicity

The acute toxicity of ethyl 2-methylbutyrate has been evaluated by oral, dermal, and inhalation routes. The results indicate low toxicity, with high LD50 and LC50 values.

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	> 2,000 mg/kg	--INVALID-LINK--
LD50	Rat	Dermal	> 2,000 mg/kg	--INVALID-LINK--
LD50	Rabbit	Dermal	> 2,000 mg/kg	--INVALID-LINK--
LC50	Rat	Inhalation (dust/mist)	> 5.967 mg/L/4h	--INVALID-LINK--

Skin and Eye Irritation

While specific irritation studies were not found in the reviewed literature, safety data sheets suggest that ethyl 2-methylbutyrate is not classified as a skin or eye irritant.[3] Contact may cause mild, temporary irritation.[4][5]

Genotoxicity

Ethyl 2-methylbutyrate has been evaluated for its genotoxic potential and has not shown evidence of mutagenicity.

Assay	System	Result	Reference
BlueScreen Assay	Human cells	Not genotoxic	--INVALID-LINK--

Repeated-Dose and Reproductive Toxicity

A combined repeated-dose and reproductive/developmental toxicity screening test has been conducted on ethyl 2-methylbutyrate.

Study Type	Species	Route	NOAEL	Findings	Reference
Combined Repeated-Dose and Reproduction/Developmental Toxicity Screening (OECD TG 422)	Sprague-Dawley Rat	Oral Gavage	1000 mg/kg bw/day	No adverse effects observed on organs, reproduction, or neurobehavior.	--INVALID-LINK--

Carcinogenicity

There are no specific carcinogenicity studies available for ethyl 2-methylbutyrate. Based on the available data, it is not classified as a carcinogen.[3][6]

Experimental Protocols

The following sections describe the general methodologies for the key toxicological studies cited in this guide. It should be noted that the specific, detailed study reports for ethyl 2-methylbutyrate are not publicly available; therefore, these descriptions are based on the standardized OECD guidelines.

Acute Toxicity Testing

A general workflow for acute toxicity testing is depicted below.

General workflow for acute toxicity studies.

• Acute Oral Toxicity (as per OECD TG 420): This test is typically conducted in rats.[7] After a sighting study to determine the starting dose, groups of animals of a single sex are administered the test substance by oral gavage at fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[6][8] The animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.[6][7] A necropsy is performed on all animals at the end of the observation period. The aim is to identify a dose that causes evident toxicity without mortality.

• Acute Dermal Toxicity (as per OECD TG 402): This study is usually performed in rats.[9][10] The test substance is applied to a shaved area of the skin (approximately 10% of the body surface) and held in contact for 24 hours.[9] Animals are observed for at least 14 days for signs of toxicity and mortality.[9][10] Body weights are recorded weekly, and a gross necropsy is conducted at the end of the study.[9]

• Acute Inhalation Toxicity (as per OECD TG 403): This test involves exposing animals, typically rats, to the test substance as a gas, vapor, or aerosol in an inhalation chamber for a defined period, usually 4 hours.[3][11][12] Multiple concentration levels are tested.[11] The animals are then observed for at least 14 days for signs of toxicity and mortality.[3][11][13] Body weight changes and clinical observations are recorded, followed by a gross autopsy.[11][13]

Genotoxicity - BlueScreen Assay

The BlueScreen HC assay is a mammalian cell-based in vitro test that measures the induction of the GADD45a gene, which is involved in the cellular response to genotoxic stress.

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for Ethyl 2-methylbutyrate (HMDB0033745) [hmdb.ca]
• 3. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 4. OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose | PDF [slideshare.net]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. testinglab.com [testinglab.com]
• 8. Acute Oral Toxicity test – Fixed Dose Procedure (OECD 420: 2001). - IVAMI [ivami.com]
• 9. nucro-technics.com [nucro-technics.com]
• 10. Acute dermal toxicity. OECD 402: 2017; EPA-OPPTS 870.1200: 1998. - IVAMI [ivami.com]
• 11. eurolab.net [eurolab.net]
• 12. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 13. oecd.org [oecd.org]

Environmental Fate and Biodegradability of Ethyl 2-Methylbutyrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylbutyrate is a volatile organic compound (VOC) and a fatty acid ethyl ester recognized for its characteristic fruity aroma, reminiscent of apples and strawberries.[1] It is found naturally in various fruits and is widely used as a flavoring and fragrance agent in the food, beverage, and cosmetic industries.[1] Understanding the environmental fate and biodegradability of this compound is crucial for assessing its environmental impact and ensuring its safe use. This technical guide provides an in-depth overview of the environmental distribution, degradation pathways, and ecotoxicity of ethyl 2-methylbutyrate, supported by quantitative data, detailed experimental protocols, and visual diagrams.

Physicochemical Properties

The environmental behavior of a chemical is largely dictated by its physicochemical properties. These properties for ethyl 2-methylbutyrate are summarized in Table 1. The compound is a colorless, oily liquid with low water solubility and a high vapor pressure, indicating a tendency to partition to the atmosphere.[1] Its log K_ow suggests a moderate potential for bioaccumulation.

Table 1: Physicochemical Properties of Ethyl 2-Methylbutyrate

Property	Value	Reference
Molecular Formula	C₇H₁₄O₂	[1]
Molecular Weight	130.18 g/mol	[1]
Appearance	Colorless oily liquid	[1]
Odor	Fruity, apple-like	[1]
Boiling Point	132-133 °C at 760 mm Hg	[1]
Melting Point	-90.5 °C (estimated)
Vapor Pressure	7.47 hPa at 25 °C
Water Solubility	583.9 mg/L at 25 °C (estimated)
log K_ow_ (Octanol-Water Partition Coefficient)	2.29 (estimated)
Henry's Law Constant	2.16 x 10⁻⁴ atm-m³/mol at 25 °C (estimated)

Environmental Fate

The environmental fate of ethyl 2-methylbutyrate is governed by processes such as volatilization, atmospheric oxidation, hydrolysis, and soil sorption. A visual representation of these processes is provided in the diagram below.

Figure 1: Environmental fate pathways of ethyl 2-methylbutyrate.

Volatilization and Atmospheric Oxidation

With a relatively high vapor pressure and Henry's Law constant, ethyl 2-methylbutyrate is expected to volatilize readily from water and moist soil surfaces. Once in the atmosphere, its fate is primarily determined by reaction with photochemically produced hydroxyl radicals. The estimated atmospheric half-life for this reaction is approximately 2.2 days, suggesting that it will be degraded relatively quickly in the air.

Hydrolysis

Esters like ethyl 2-methylbutyrate can undergo hydrolysis to their corresponding carboxylic acid and alcohol. While specific experimental data on the hydrolysis rate of ethyl 2-methylbutyrate is limited, ester hydrolysis is generally favored under both acidic and alkaline conditions. In the environment, this process is likely to be slow at neutral pH.

Soil Sorption

The mobility of ethyl 2-methylbutyrate in soil is influenced by its adsorption to soil organic carbon. The estimated soil organic carbon-water partitioning coefficient (log K_oc) is 1.96, indicating low to moderate sorption potential. This suggests that ethyl 2-methylbutyrate will have moderate mobility in soil and may leach into groundwater.

Table 2: Estimated Environmental Fate Parameters for Ethyl 2-Methylbutyrate

Parameter	Value	Method
Atmospheric Oxidation Half-Life	2.2 days	EPI Suite™ AOPWIN™ v1.92
log K_oc_	1.96	EPI Suite™ KOCWIN™ v2.00
Henry's Law Constant	2.16 x 10⁻⁴ atm-m³/mol	EPI Suite™ HENRYWIN™ v3.20

Biodegradability

The primary mechanism for the removal of ethyl 2-methylbutyrate from the environment is expected to be biodegradation.

Aerobic Biodegradation

Studies on the ready biodegradability of ethyl 2-methylbutyrate have yielded conflicting results. One study reported that the substance is "readily biodegradable". Another study, following the OECD 301F guideline, found 63% degradation over 28 days. While this percentage is above the 60% threshold for ready biodegradability, the "10-day window" criterion was not met. This suggests that while the compound is biodegradable, the rate may not be rapid enough to be classified as "readily" biodegradable under strict guideline definitions.

Anaerobic Biodegradability

Metabolic Pathway

The biodegradation of ethyl 2-methylbutyrate is initiated by enzymatic hydrolysis, catalyzed by esterases, to yield 2-methylbutyric acid and ethanol. Both of these products are readily metabolized by a wide range of microorganisms. 2-Methylbutyric acid can enter the fatty acid metabolism pathway (beta-oxidation), while ethanol is oxidized to acetaldehyde and then to acetyl-CoA, which enters the citric acid cycle.

Figure 2: Proposed metabolic pathway for the biodegradation of ethyl 2-methylbutyrate.

Experimental Protocols

OECD 301F: Manometric Respirometry Test (Representative Protocol)

This test evaluates the ready biodegradability of a substance in an aerobic aqueous medium by measuring oxygen consumption.

Objective: To determine if ethyl 2-methylbutyrate is readily biodegradable under aerobic conditions.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with a microbial population (e.g., from activated sludge) and incubated in a closed respirometer. The consumption of oxygen is measured over a 28-day period and is an indirect measure of the mineralization of the test substance.

Materials:

• Respirometer (e.g., electrolytic respirometer)

• Mineral medium (as defined in OECD 301 guidelines)

• Activated sludge from a domestic wastewater treatment plant (as inoculum)

• Ethyl 2-methylbutyrate (test substance)

• Reference substance (e.g., sodium benzoate)

• Control (inoculum only)

Procedure:

• Preparation of Inoculum: The activated sludge is washed and aerated to prepare a suitable inoculum.

• Test Setup:

  • Test vessels are filled with the mineral medium.

  • The test substance is added to the test vessels at a concentration that will yield a theoretical oxygen demand (ThOD) of 50-100 mg/L.

  • The reference substance is added to separate vessels at a similar concentration.

  • Control vessels contain only the mineral medium and inoculum.

  • All vessels are inoculated with the prepared activated sludge.

• Incubation: The vessels are placed in the respirometer and incubated at 20 ± 1°C in the dark for 28 days. The oxygen consumption is continuously monitored.

• Data Analysis: The percentage of biodegradation is calculated as the ratio of the measured oxygen consumption to the ThOD of the test substance, corrected for the oxygen consumption in the control.

• Validity Criteria:

  • The biodegradation of the reference substance must reach the pass level (60% ThOD) within 14 days.

  • The oxygen consumption in the control at the end of the test should not be excessive.

Figure 3: Experimental workflow for the OECD 301F test.

Ecotoxicity

The available data on the ecotoxicity of ethyl 2-methylbutyrate is summarized in Table 3. The compound shows low to moderate toxicity to aquatic organisms.

Table 3: Ecotoxicity of Ethyl 2-Methylbutyrate

Organism	Endpoint	Value	Exposure Time	Reference
Fish (Pimephales promelas)	LC50	27.8 mg/L	96 hours
Daphnia magna	EC50	49.3 mg/L	48 hours
Green algae (Pseudokirchneriella subcapitata)	EC50	70.3 mg/L	72 hours

Conclusion

Ethyl 2-methylbutyrate is a volatile organic compound that is expected to partition primarily to the atmosphere upon release into the environment. In the atmosphere, it undergoes relatively rapid photodegradation. In aquatic and terrestrial environments, the primary removal mechanism is biodegradation. While there is some ambiguity regarding its classification as "readily biodegradable" according to strict OECD guidelines, the available data indicates that it is ultimately biodegradable. The initial step in its biodegradation is hydrolysis to 2-methylbutyric acid and ethanol, both of which are readily metabolized by microorganisms. Its moderate mobility in soil suggests a potential for leaching, but its biodegradability is likely to mitigate significant groundwater contamination. The ecotoxicity of ethyl 2-methylbutyrate to aquatic organisms is low to moderate. Overall, ethyl 2-methylbutyrate is not expected to persist or bioaccumulate in the environment to a significant extent.

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Pivotal Role of Ethyl 2-Methylbutyrate in Fruit Aroma Development: A Technical Guide

Abstract

Ethyl 2-methylbutyrate is a volatile ester that plays a crucial role in the characteristic aroma of numerous fruits, imparting desirable fruity, apple, and sweet notes. This technical guide provides an in-depth exploration of the biosynthesis, analytical quantification, and sensory significance of ethyl 2-methylbutyrate in the context of fruit aroma development. Detailed experimental protocols for its analysis and a comprehensive summary of its concentration in various fruits are presented. This document is intended for researchers, scientists, and professionals in the fields of food science, analytical chemistry, and drug development who are engaged in the study of fruit metabolomics and flavor chemistry.

Introduction

The sensory perception of fruit is a complex interplay of taste, texture, and aroma. Among these, the aromatic profile, dictated by a complex mixture of volatile organic compounds (VOCs), is a primary driver of consumer acceptance and preference. Ethyl 2-methylbutyrate (CAS No. 7452-79-1), a branched-chain fatty acid ethyl ester, is a key contributor to the desirable aroma of many fruits, including apples, strawberries, pineapples, and oranges.[1][2][3][4] Its characteristic scent is often described as fruity, with notes of apple, pineapple, and greenness.[5][6] Understanding the biochemical pathways leading to its formation, its concentration in different fruit matrices, and the methodologies for its precise quantification is essential for quality assessment, breeding programs, and the development of nature-identical flavors.

This guide will systematically detail the biochemical origins of ethyl 2-methylbutyrate, present quantitative data on its occurrence, provide comprehensive experimental protocols for its analysis, and visualize the key pathways and workflows involved in its study.

Physicochemical Properties of Ethyl 2-Methylbutyrate

A foundational understanding of the physicochemical properties of ethyl 2-methylbutyrate is essential for its effective analysis and sensory evaluation.

Property	Value	Reference(s)
Chemical Formula	C₇H₁₄O₂	[5]
Molecular Weight	130.18 g/mol	[5]
Appearance	Colorless oily liquid	[1]
Odor	Fruity, apple, green, pineapple	[5][6]
Boiling Point	133 °C	[5]
Density	0.865 g/mL at 25 °C	[5]
Solubility	Insoluble in water; soluble in non-polar organic solvents	[1][7]
Vapor Pressure	7.4657 hPa at 20 °C	[6][8]
FEMA Number	2443	[5]

Biosynthesis of Ethyl 2-Methylbutyrate in Fruits

The formation of ethyl 2-methylbutyrate in fruits is a multi-step enzymatic process primarily linked to the catabolism of the branched-chain amino acid L-isoleucine. The biosynthesis can be broadly divided into two key stages: the formation of the acyl donor, 2-methylbutanoyl-CoA, and the subsequent esterification with an alcohol acceptor, ethanol.

Formation of 2-Methylbutanoyl-CoA from L-Isoleucine

Recent research has elucidated that the precursors for branched-chain esters like ethyl 2-methylbutyrate are largely derived from de novo synthesis during fruit ripening, rather than from the breakdown of existing proteins. A key pathway involves citramalate synthase, which allows for the production of isoleucine and its corresponding α-keto acids without being subject to feedback inhibition.

The biosynthetic pathway from L-isoleucine to 2-methylbutanoyl-CoA is as follows:

• Transamination: L-isoleucine is converted to (S)-α-keto-β-methylvalerate by a branched-chain amino acid aminotransferase (BCAT).

• Oxidative Decarboxylation: (S)-α-keto-β-methylvalerate is then decarboxylated to form (S)-2-methylbutanoyl-CoA by the branched-chain α-keto acid dehydrogenase (BCKDH) complex.

Esterification by Alcohol Acyltransferase (AAT)

The final step in the synthesis of ethyl 2-methylbutyrate is the condensation of (S)-2-methylbutanoyl-CoA with ethanol. This reaction is catalyzed by alcohol acyltransferases (AATs), a diverse group of enzymes that play a central role in the production of a wide array of volatile esters in fruits. The availability of both the acyl-CoA precursor and the alcohol substrate, as well as the specific activity of the AAT enzymes, are critical factors determining the final concentration of ethyl 2-methylbutyrate.

Biosynthesis of Ethyl 2-Methylbutyrate.

Quantitative Data on Ethyl 2-Methylbutyrate in Fruits

The concentration of ethyl 2-methylbutyrate varies significantly among different fruit species, cultivars, and developmental stages. The following table summarizes quantitative data from various studies.

Fruit	Cultivar/Variety	Concentration (µg/kg or ng/g)	Reference(s)
Apple	Fuji	odor-active compound, concentration not specified	[9]
Elstar	odor-active compound, concentration not specified	[9]
Cox Orange	odor-active compound, concentration not specified	[9]
Pineapple	Tainong No. 6	Characteristic aroma compound	[10]
MD2 (Fresh)	Key odorant	[11]
Pulp	484.95 (total aroma), ethyl 2-methylbutanoate is a characteristic compound	[12]
Core	284.16 (total aroma), ethyl 2-methylbutanoate is a characteristic compound	[12]
Strawberry	Keumsil	Relatively high levels	[13]
Arihyang	Relatively high levels	[13]
Wild Species	0.9 to 10.3 times higher than domestic cultivars	[13]

Experimental Protocols

The accurate quantification and sensory evaluation of ethyl 2-methylbutyrate in fruit matrices require standardized and robust methodologies. This section provides detailed protocols for both instrumental analysis and sensory panel evaluation.

Instrumental Analysis: Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

HS-SPME-GC-MS is the most common and effective technique for the analysis of volatile compounds in fruits due to its sensitivity, selectivity, and minimal sample preparation requirements.[14]

5.1.1. Materials and Reagents

• Fruit samples (fresh or frozen at -80°C)

• Sodium chloride (NaCl)

• Internal standard (e.g., 4-methyl-2-pentanol)

• Deionized water

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

5.1.2. Sample Preparation

• Homogenize a representative portion of the fruit sample (e.g., 5 g of fruit pulp) in a blender or with a mortar and pestle.

• Transfer a precise amount of the homogenate (e.g., 3.5 g) into a 20 mL headspace vial.

• Add a saturated NaCl solution (e.g., 10 mL of 5% NaCl) to the vial to increase the ionic strength of the matrix and enhance the release of volatile compounds into the headspace.[15]

• Add a known amount of the internal standard to each vial for quantification purposes.

• Immediately seal the vial with the screw cap.

5.1.3. HS-SPME Procedure

• Place the sealed vial in an autosampler tray or a heating block with magnetic stirring.

• Incubate the sample at a controlled temperature (e.g., 40-50 °C) for a specific period (e.g., 15-30 minutes) to allow for equilibration of the volatiles between the sample and the headspace.[14][16]

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) while maintaining the temperature and agitation.[15]

• Retract the fiber into the needle and immediately transfer it to the GC injection port for thermal desorption.

5.1.4. GC-MS Analysis

• Injector: Set the injector temperature to desorb the analytes from the SPME fiber (e.g., 250 °C). Operate in splitless mode to maximize the transfer of analytes to the column.[15]

• Column: Use a suitable capillary column for volatile compound separation (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).[15]

• Oven Temperature Program: A typical temperature program starts at a low temperature (e.g., 40 °C, hold for 4 min), ramps up to a higher temperature (e.g., to 160 °C at 7 °C/min, hold for 8 min), and then ramps up again to a final temperature (e.g., to 250 °C at 15 °C/min, hold for 3 min).[15]

• Carrier Gas: Use helium at a constant flow rate (e.g., 1.0 mL/min).

• Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV. Scan a mass range of m/z 35-550.

• Identification: Identify ethyl 2-methylbutyrate by comparing its mass spectrum and retention index with those of an authentic standard and with entries in a mass spectral library (e.g., NIST).

• Quantification: Calculate the concentration of ethyl 2-methylbutyrate based on the peak area ratio of the analyte to the internal standard and a calibration curve prepared with standard solutions.

HS-SPME-GC-MS Experimental Workflow.

Sensory Analysis: Quantitative Descriptive Analysis (QDA)

QDA is a powerful method for obtaining detailed sensory profiles of food products using a trained panel.[17]

5.2.1. Panelist Selection and Training

• Screening: Select potential panelists based on their sensory acuity (ability to detect and describe basic tastes and odors), motivation, and availability.[18]

• Training: Conduct several training sessions to familiarize panelists with the sensory attributes of the fruit being tested.[19]

  • Develop a lexicon of descriptive terms for aroma, flavor, and texture in collaboration with the panelists.

  • Use reference standards to anchor the intensity ratings for each attribute on a line scale (e.g., a 15-cm unstructured line scale anchored with "low" and "high").[20]

  • Conduct practice sessions with various fruit samples to ensure panelist consistency and reproducibility.

5.2.2. Sample Preparation and Presentation

• Prepare fruit samples in a consistent manner (e.g., cut into uniform pieces).

• Present samples at a controlled temperature in identical, odor-free containers labeled with random three-digit codes.

• Provide panelists with palate cleansers (e.g., unsalted crackers and water) to use between samples.[17]

5.2.3. Evaluation Procedure

• Conduct the evaluation in individual sensory booths under controlled lighting and environmental conditions to minimize distractions.

• Instruct panelists to first evaluate the aroma of the sample by sniffing the headspace of the container.

• Then, instruct them to taste the sample and evaluate its flavor and texture.

• Panelists rate the intensity of each attribute on the provided line scale.

• Collect the completed evaluation forms for data analysis.

5.2.4. Data Analysis

• Convert the ratings from the line scales to numerical values.

• Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in sensory attributes among the samples.

• Use multivariate analysis techniques like Principal Component Analysis (PCA) to visualize the relationships between samples and their sensory profiles.

Sensory Significance and Enantiomeric Distribution

Ethyl 2-methylbutyrate exists as two enantiomers, (R)-(-) and (S)-(+), which can exhibit different sensory properties.

• (S)-(+)-ethyl 2-methylbutanoate: Possesses a fresh, fruity, apple-like aroma and has a very low odor threshold of 0.006 ppb in water.[21]

• (R)-(-)-ethyl 2-methylbutanoate: Has a fruity, caprylic aroma with a medical-phenolic note and a higher flavor detection threshold of 10 ppb in water.[21]

The enantiomeric distribution of ethyl 2-methylbutyrate can vary in different fruits and can be an indicator of authenticity. In apples, the (S)-enantiomer is typically predominant. The specific ratio of these enantiomers can influence the overall aroma profile of the fruit.

Conclusion

Ethyl 2-methylbutyrate is a vital component of the aroma profile of many commercially important fruits. Its biosynthesis is intricately linked to amino acid metabolism during fruit ripening. The precise quantification of this compound through methods like HS-SPME-GC-MS, coupled with detailed sensory analysis, provides invaluable information for quality control, breeding programs aimed at enhancing flavor, and the development of authentic fruit flavors for the food and beverage industry. Further research into the genetic regulation of the biosynthetic pathway and the substrate specificity of alcohol acyltransferases will continue to deepen our understanding of how this key aroma compound is produced and how its formation can be modulated to improve fruit quality.

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 2-methyl­butyrate | The Fragrance Conservatory [fragranceconservatory.com]
• 3. ethyl 2-methylbutyrate (CHEBI:88452) [ebi.ac.uk]
• 4. Ethyl 2-Methyl Butyrate (CAS 7452-79-1) – Premium Natural Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 5. Ethyl 2-methylbutyrate = 98 , FCC, FG 7452-79-1 [sigmaaldrich.com]
• 6. Perfumers Apprentice - Ethyl Methyl-2-Butyrate ** [shop.perfumersapprentice.com]
• 7. Ethyl 2-hydroxy-2-methylbutyrate | C7H14O3 | CID 101536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Ethyl Methyl-2-Butyrate | Givaudan [givaudan.com]
• 9. Characteristic Volatiles and Cultivar Classification in 35 Apple Varieties: A Case Study of Two Harvest Years - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Aroma Volatile Compounds from Two Fresh Pineapple Varieties in China - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Characteristic Aroma Compounds from Different Pineapple Parts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. hst-j.org [hst-j.org]
• 14. m.youtube.com [m.youtube.com]
• 15. HS-SPME-GC-MS detection of volatile compounds in Myrciaria jabuticaba Fruit [scielo.org.pe]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Screening and Training Methods for Sensory Panelists - Agriculture Notes by Agriculture.Institute [agriculture.institute]
• 19. Training a Sensory Panel – Sensory Nutrition: the role of sensory properties of foods in nutrition and health [pressbooks.pub]
• 20. cdn.brewersassociation.org [cdn.brewersassociation.org]
• 21. The Ethyl 2-methylbutyrates [leffingwell.com]

The Emergence of Ethyl 2-Methylbutyrate in Essential Oil Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylbutyrate is a volatile organic compound recognized for its characteristic sweet, fruity, and apple-like aroma. While its presence in various fruits has been long established, its identification and quantification in essential oils are of growing interest for the flavor, fragrance, and potentially pharmaceutical industries. This technical guide provides an in-depth overview of the discovery, analysis, and current understanding of ethyl 2-methylbutyrate in the context of essential oils.

The discovery of ethyl 2-methylbutyrate in natural products is intrinsically linked to the advent of modern analytical techniques, particularly gas chromatography-mass spectrometry (GC-MS), in the mid-20th century. This technology revolutionized the study of volatile compounds in complex mixtures like fruit aromas and essential oils, allowing for the separation and identification of individual chemical constituents with high precision. While it is difficult to pinpoint a single seminal report on the first identification of ethyl 2-methylbutyrate in a specific essential oil, its discovery was part of a broader wave of research in the 1950s and 1960s aimed at characterizing the chemical components responsible for natural fragrances.

Data Presentation: Quantitative Analysis of Ethyl 2-Methylbutyrate in Essential Oils

The concentration of ethyl 2-methylbutyrate can vary significantly between different essential oils, and even within the same type of oil depending on factors such as the plant's geographical origin, harvesting time, and distillation method. The following tables summarize the quantitative data from GC-MS analyses of essential oils where ethyl 2-methylbutyrate has been identified.

Table 1: Quantitative Analysis of Ethyl 2-Methylbutyrate in Laurel Leaf (Laurus nobilis) Essential Oil

Component	Retention Time (min)	Area %
Ethyl 2-methylbutyrate	8.873	0.01

Source: Analysis of a specific batch of Laurel Leaf essential oil. The low concentration suggests it is a minor contributor to the overall aroma profile of this particular oil.

Table 2: Quantitative Analysis of Ethyl 2-Methylbutyrate in Roman Chamomile (Chamaemelum nobile) Essential Oil

Component	Retention Time (min)	Area %
Ethyl 2-methylbutyrate	Not specified	0.09

Source: Analysis of a specific batch of Roman Chamomile essential oil. While still a minor component, the concentration is notably higher than in the Laurel Leaf oil sample.

Experimental Protocols: Identification and Quantification by GC-MS

The standard method for the analysis of volatile compounds in essential oils, including ethyl 2-methylbutyrate, is Gas Chromatography-Mass Spectrometry (GC-MS). Below are detailed methodologies representative of those used in the cited analyses.

Sample Preparation

• Dilution: A 1% solution of the essential oil is prepared in a suitable volatile solvent, such as hexane or ethanol.

• Injection: 1 µL of the diluted sample is injected into the GC-MS system.

Gas Chromatography (GC) Conditions

• Column: A non-polar or semi-polar capillary column is typically used, such as a DB-5ms (5% phenyl-methylpolysiloxane) with dimensions of 30 m x 0.25 mm internal diameter x 0.25 µm film thickness.

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program: A temperature gradient is employed to separate compounds based on their boiling points. A typical program starts at a low temperature, holds for a few minutes, and then ramps up to a final high temperature.

  • Initial Temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase at 5°C/min to 250°C.

  • Final Hold: Hold at 250°C for 5 minutes.

• Injector: The injector is operated in split mode (e.g., 100:1) with a temperature of 250°C.

Mass Spectrometry (MS) Conditions

• Ionization: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 400.

• Ion Source Temperature: 230°C.

• Transfer Line Temperature: 280°C.

Compound Identification

Identification of ethyl 2-methylbutyrate is achieved by comparing the obtained mass spectrum and retention index with reference data from spectral libraries such as NIST (National Institute of Standards and Technology) and Wiley.

Mandatory Visualization

Experimental Workflow for GC-MS Analysis of Essential Oils

Spectroscopic Analysis of Ethyl 2-Methylbutyrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral data for ethyl 2-methylbutyrate, a common fragrance and flavor agent. The following sections detail the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols used for their acquisition. This document is intended to serve as a comprehensive resource for researchers and professionals involved in chemical analysis and characterization.

Data Presentation

The spectral data for ethyl 2-methylbutyrate (CAS No: 7452-79-1, Molecular Formula: C₇H₁₄O₂) are summarized in the tables below. These tables provide a clear and concise presentation of the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

Table 1: ¹H NMR Spectral Data for Ethyl 2-Methylbutyrate

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~4.1	Quartet	~7.1	O-CH₂ -CH₃
~2.3	Multiplet	-	CH -(CH₃)(CH₂CH₃)
~1.6	Multiplet	-	CH₂-CH₂ -CH₃ (of butyrate)
~1.2	Triplet	~7.1	O-CH₂-CH₃
~1.1	Doublet	~6.9	CH-CH₃
~0.9	Triplet	~7.4	CH₂-CH₂-CH₃ (of butyrate)

Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 2: ¹³C NMR Spectral Data for Ethyl 2-Methylbutyrate

Chemical Shift (δ) ppm	Assignment
~176	C =O
~60	O-C H₂-CH₃
~41	C H-(CH₃)(CH₂CH₃)
~26	CH₂-C H₂-CH₃ (of butyrate)
~17	CH-C H₃
~14	O-CH₂-C H₃
~11	CH₂-CH₂-C H₃ (of butyrate)

Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 3: IR Spectral Data for Ethyl 2-Methylbutyrate

Wavenumber (cm⁻¹)	Vibration	Functional Group
~2965	C-H stretch	Aliphatic (CH₃, CH₂)
~1735	C=O stretch	Ester
~1460	C-H bend	Aliphatic (CH₂, CH₃)
~1380	C-H bend	Aliphatic (CH₃)
~1180	C-O stretch	Ester

Technique: Attenuated Total Reflectance (ATR) - Neat

Table 4: Mass Spectrometry Data for Ethyl 2-Methylbutyrate [1]

m/z	Relative Intensity (%)	Proposed Fragment
130	~10	[M]⁺ (Molecular Ion)
102	~30	[M - C₂H₄]⁺
88	~100 (Base Peak)	[M - C₃H₆]⁺
57	~80	[C₄H₉]⁺
43	~40	[C₃H₇]⁺
29	~50	[C₂H₅]⁺

Ionization: Electron Ionization (EI)

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A solution of ethyl 2-methylbutyrate was prepared by dissolving approximately 10-20 mg of the neat liquid in approximately 0.7 mL of deuterated chloroform (CDCl₃). A small amount of tetramethylsilane (TMS) was added as an internal standard for chemical shift referencing (δ = 0.00 ppm). The solution was then filtered through a pipette with a cotton plug into a 5 mm NMR tube.

Instrumentation: ¹H and ¹³C NMR spectra were acquired on a Varian CFT-20 spectrometer.

¹H NMR Acquisition:

• Pulse Program: Standard single-pulse sequence.

• Number of Scans: 16

• Relaxation Delay: 1.0 s

• Spectral Width: 10 ppm

• Temperature: 25 °C

¹³C NMR Acquisition:

• Pulse Program: Proton-decoupled single-pulse sequence.

• Number of Scans: 256

• Relaxation Delay: 2.0 s

• Spectral Width: 200 ppm

• Temperature: 25 °C

Infrared (IR) Spectroscopy

Sample Preparation: A single drop of neat ethyl 2-methylbutyrate was placed directly onto the diamond crystal of the ATR accessory.

Instrumentation: The IR spectrum was obtained using a Bruker Tensor 27 FT-IR spectrometer equipped with a DuraSamplIR II ATR accessory.[1]

Acquisition Parameters:

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 32

• Atmospheric Correction: Applied to compensate for CO₂ and H₂O absorptions.

Mass Spectrometry (MS)

Sample Introduction: The sample was introduced into the mass spectrometer via a gas chromatograph (GC).

Instrumentation: A HITACHI M-80B GC-MS system was used for the analysis.[1]

Gas Chromatography (GC) Parameters:

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program: Initial temperature of 50 °C, held for 2 minutes, then ramped to 250 °C at a rate of 10 °C/min, and held for 5 minutes.

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Mass Range: m/z 20 - 200

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

Visualizations

The following diagrams illustrate the relationships between the spectroscopic techniques and the structural information they provide, as well as a general workflow for the analysis.

Workflow of Spectroscopic Analysis

Spectral Data and Molecular Structure Correlation

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Olfactory Dichotomy of Ethyl 2-Methylbutyrate: A Technical Guide to Chiral Odor Perception

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

The subtle yet profound impact of stereoisomerism on sensory perception is a critical area of study in chemical biology and drug development. Ethyl 2-methylbutyrate, a common flavor and fragrance component, serves as a compelling case study in how chirality dictates olfactory responses. This technical guide provides a comprehensive overview of the synthesis, analysis, and distinct odor characteristics of the (R)- and (S)-enantiomers of ethyl 2-methylbutyrate, offering detailed experimental protocols and a fundamental understanding of the underlying biological mechanisms.

The Two Faces of a Molecule: Distinct Odor Profiles

The enantiomers of ethyl 2-methylbutyrate present remarkably different odor profiles, a direct consequence of their differential interactions with chiral olfactory receptors in the nasal epithelium.[1] The (S)-(+)-enantiomer is consistently described as having a fresh, fruity, and apple-like aroma.[2] In contrast, the (R)-(-)-enantiomer is characterized by a more complex scent, often described as fruity and caprylic, with a distinct medical-phenolic undertone.[2] This stark difference in perceived odor underscores the high degree of stereoselectivity in the human olfactory system.

Quantitative Physicochemical and Sensory Data

A summary of the key quantitative data for the enantiomers of ethyl 2-methylbutyrate is presented below, highlighting the differences in their sensory thresholds.

Property	(S)-(+)-Ethyl 2-Methylbutyrate	(R)-(-)-Ethyl 2-Methylbutyrate	Racemic Ethyl 2-Methylbutyrate
Molecular Formula	C₇H₁₄O₂	C₇H₁₄O₂	C₇H₁₄O₂
Molecular Weight	130.18 g/mol [3]	130.18 g/mol [3]	130.18 g/mol [3]
Boiling Point	~133 °C (lit.)[4][5]	~133 °C (lit.)[4][5]	133 °C (lit.)[4][5]
Density (25 °C)	~0.865 g/mL (lit.)[4]	~0.865 g/mL (lit.)[4]	0.865 g/mL (lit.)[4]
Refractive Index (n20/D)	~1.397 (lit.)[4]	~1.397 (lit.)[4]	1.397 (lit.)[4]
Odor Description	Fresh, fruity, apple-like[2]	Fruity, caprylic, medical-phenolic[2]	Fruity, green, apple-peel[6]
Odor Threshold in Water	0.006 ppb[2]	10 ppb[2]	Not specified
Flavor Detection Threshold in Water	10 ppb[2]	10 ppb[2]	Not specified

The Biological Basis of Chiral Recognition: Olfactory Signal Transduction

The ability to distinguish between enantiomers originates at the molecular level within the olfactory epithelium. Odorant molecules, upon inhalation, bind to specific Olfactory Receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia of olfactory sensory neurons.[1] The binding of an odorant to its specific OR initiates a signaling cascade, leading to the perception of smell.

Figure 1: Olfactory Signal Transduction Pathway.

The chirality of the odorant molecule is critical in the initial binding event with the OR. As the receptors themselves are chiral, composed of L-amino acids, they form diastereomeric complexes with the enantiomers of a chiral odorant. These complexes have different binding affinities and stabilities, leading to a differential activation of the downstream signaling cascade and, ultimately, a distinct odor perception.

Experimental Protocols

Synthesis and Separation of Enantiomers

Obtaining enantiomerically pure samples of ethyl 2-methylbutyrate is essential for accurate sensory and analytical evaluation.

4.1.1. Enzymatic Resolution of Racemic Ethyl 2-Methylbutyrate for (R)-(-)-Enantiomer

This protocol is based on the lipase-catalyzed kinetic resolution of racemic ethyl 2-methylbutyrate. Lipases exhibit enantioselectivity, preferentially hydrolyzing one enantiomer, allowing for the separation of the unreacted enantiomer.

• Materials: Racemic ethyl 2-methylbutyrate, immobilized lipase (e.g., from Rhizopus chinensis or Novozym 435), phosphate buffer (pH 7.0), organic solvent (e.g., hexane), sodium hydroxide solution (for titration), magnetic stirrer, temperature-controlled water bath.

• Procedure:

  • Prepare a biphasic system by adding the phosphate buffer and an equal volume of hexane to a reaction vessel.

  • Add racemic ethyl 2-methylbutyrate to the organic phase.

  • Introduce the immobilized lipase to the reaction mixture.

  • Stir the mixture at a controlled temperature (e.g., 30-40 °C).

  • Monitor the progress of the hydrolysis by periodically taking aliquots from the aqueous phase and titrating the liberated 2-methylbutanoic acid with a standardized sodium hydroxide solution.

  • Terminate the reaction at approximately 50% conversion by filtering off the immobilized lipase.

  • Separate the organic and aqueous layers.

  • The unreacted (R)-(-)-ethyl 2-methylbutyrate remains in the organic phase. Wash the organic phase with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic phase over anhydrous sodium sulfate and remove the solvent under reduced pressure to yield the enantioenriched (R)-(-)-ethyl 2-methylbutyrate.

  • Determine the enantiomeric excess (ee) of the product using chiral gas chromatography (see Protocol 4.2).

Figure 2: Workflow for Enzymatic Resolution.

4.1.2. Enantioselective Synthesis of (S)-(+)-Ethyl 2-Methylbutyrate

This method involves the asymmetric synthesis of (S)-2-methylbutanoic acid followed by esterification. One common approach utilizes a chiral auxiliary.

• Materials: A suitable chiral auxiliary (e.g., an Evans oxazolidinone), butanoyl chloride, lithium diisopropylamide (LDA), methyl iodide, ethanol, sulfuric acid (catalytic amount), diethyl ether, and other standard organic synthesis reagents and solvents.

• Procedure:

  • Acylation of the chiral auxiliary: React the chiral auxiliary with butanoyl chloride to form the corresponding N-butanoyl derivative.

  • Asymmetric alkylation: Deprotonate the α-carbon of the butanoyl group using a strong base like LDA at low temperature (e.g., -78 °C) to form a chiral enolate. The chiral auxiliary directs the subsequent alkylation.

  • React the enolate with methyl iodide. The chiral auxiliary sterically hinders one face of the enolate, leading to the preferential formation of one diastereomer.

  • Cleavage of the auxiliary: Hydrolyze the N-acyl bond to release (S)-2-methylbutanoic acid and recover the chiral auxiliary.

  • Esterification: React the (S)-2-methylbutanoic acid with ethanol in the presence of a catalytic amount of sulfuric acid (Fischer esterification) to produce (S)-(+)-ethyl 2-methylbutyrate.

  • Purify the product by distillation.

  • Confirm the enantiomeric purity via chiral gas chromatography.

Chiral Gas Chromatography (GC) Analysis

Chiral GC is the primary method for separating and quantifying the enantiomers of ethyl 2-methylbutyrate.

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID) and a chiral capillary column.

• Chiral Column: A cyclodextrin-based chiral stationary phase is effective for this separation. For example, a column such as Rt-βDEXse or a similar derivative.

• GC Conditions (representative):

  • Injector Temperature: 220 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program: Start at a low temperature (e.g., 40-50 °C), hold for a few minutes, then ramp at a slow rate (e.g., 2-5 °C/min) to a final temperature of around 150-180 °C. The exact program will need to be optimized for the specific column and instrument.

  • Injection: 1 µL of a dilute solution of the sample in a suitable solvent (e.g., hexane or dichloromethane).

• Data Analysis: The two enantiomers will elute at different retention times. The enantiomeric excess (ee) can be calculated from the peak areas of the two enantiomers using the formula: ee (%) = [|Area(S) - Area(R)| / (Area(S) + Area(R))] x 100.

Sensory Evaluation: The Triangle Test

The triangle test is a discriminative sensory method used to determine if a sensory difference exists between two samples.

• Objective: To determine if a trained sensory panel can distinguish between the (R)- and (S)-enantiomers of ethyl 2-methylbutyrate.

• Panelists: A panel of trained sensory assessors (typically 15-30) who are familiar with sensory evaluation techniques.

• Sample Preparation: Prepare dilute solutions of the purified (R)- and (S)-enantiomers in an odorless solvent (e.g., mineral oil or water with a suitable solubilizer) at a concentration above their respective odor thresholds.

• Procedure:

  • For each panelist, present three coded samples. Two of the samples are identical (either both R or both S), and one is different.

  • The order of presentation should be randomized for each panelist (e.g., RRS, RSR, SRR, SSR, SRS, RSS).

  • Instruct the panelists to sniff each sample and identify the "odd" or "different" sample.

  • Provide water and a neutral-smelling substance (like unscented paper) for panelists to "reset" their sense of smell between samples.

• Data Analysis: The number of correct identifications is compared to the number expected by chance (one-third of the total number of assessments). Statistical tables for the triangle test are used to determine if there is a significant difference between the two samples at a given confidence level (e.g., p < 0.05).

Figure 3: Logical Flow of a Triangle Test.

Conclusion

The distinct odors of the enantiomers of ethyl 2-methylbutyrate provide a clear and accessible example of the importance of chirality in molecular recognition and sensory perception. For researchers in drug development and related fields, this understanding is paramount, as the stereochemistry of a molecule can have profound implications for its biological activity. The experimental protocols detailed in this guide offer a practical framework for the synthesis, separation, and evaluation of chiral odorants, facilitating further research into the intricate relationship between molecular structure and olfactory response.

References

• 1. Ethyl 2-methylbutyrate, 98% | Fisher Scientific [fishersci.ca]
• 2. The Ethyl 2-methylbutyrates [leffingwell.com]
• 3. Showing Compound (S)-(+)-ethyl-2-methylbutanoate (FDB029639) - FooDB [foodb.ca]
• 4. ymdb.ca [ymdb.ca]
• 5. ethyl 2-methylbutyrate (CHEBI:88452) [ebi.ac.uk]
• 6. chemimpex.com [chemimpex.com]

Ethyl 2-methylbutyrate solubility in different solvents

An In-depth Technical Guide to the Solubility of Ethyl 2-Methylbutyrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylbutyrate is a volatile organic compound and a fatty acid ethyl ester recognized for its characteristic fruity aroma, reminiscent of apple and pineapple.[1][2] It is a key component in the flavor and fragrance industry and is naturally found in various fruits such as apples, oranges, and strawberries.[2][3] From a chemical standpoint, it is the ethyl ester of 2-methylbutyric acid.[1] Understanding the solubility of this compound in different solvents is crucial for its application in food technology, perfumery, and pharmaceutical formulations, particularly in the context of drug delivery systems where it might be used as a flavoring agent or part of a solvent system. This guide provides a comprehensive overview of the solubility of ethyl 2-methylbutyrate in various solvents, details common experimental protocols for solubility determination, and presents logical workflows for these procedures.

Physicochemical Properties of Ethyl 2-Methylbutyrate

A brief summary of the key physicochemical properties of ethyl 2-methylbutyrate is provided in the table below.

Property	Value	Reference
Molecular Formula	C7H14O2	[4]
Molecular Weight	130.18 g/mol	[4]
Appearance	Colorless oily liquid	[3][4][5]
Odor	Fruity, apple-like	[3][4]
Boiling Point	133 °C	[3][6]
Density	0.865 g/mL at 25 °C	[3][6]
Flash Point	79 °F (26.11 °C)	[3][7]
logP (o/w)	2.0 at 20°C	[3]

Solubility Data

The solubility of a compound is a critical parameter in various scientific and industrial applications. Ethyl 2-methylbutyrate, being a relatively non-polar ester, exhibits a range of solubilities in different solvents. The following table summarizes the available quantitative and qualitative solubility data.

Solvent	Solubility	Temperature	Reference
Water	600 mg/L	20 °C	[3][6]
1070 mg/L	Not Specified	[7]
"Insoluble" / "Very slightly soluble" / "Nearly insoluble"	Not Specified	[3][4][5][8]
Ethanol	Soluble / Miscible	Not Specified	[1][4][7]
Propylene Glycol	Soluble	Not Specified	[4][7]
Diethyl Ether	Miscible	Not Specified	[1]
Acetone	Soluble	Not Specified	[4]
Fixed Oils	Miscible	Not Specified	[4]
Dipropylene Glycol	Excellent miscibility	Not Specified	[2]
Benzyl Benzoate	Excellent miscibility	Not Specified	[2]
Methylated Spirits	Soluble	Not Specified	[9]

It is important to note that terms like "soluble" and "miscible" are qualitative. For many organic solvents, ethyl 2-methylbutyrate is expected to be fully miscible due to their similar polarities. The slight solubility in water is characteristic of esters with a moderate hydrocarbon chain length.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for reproducible research and development. The shake-flask method is a widely recognized and reliable technique for measuring the thermodynamic solubility of a substance.

Shake-Flask Method for Thermodynamic Solubility

The shake-flask method is considered a gold standard for determining equilibrium solubility.[10] It involves saturating a solvent with a solute and then measuring the concentration of the dissolved solute.

Materials:

• Ethyl 2-methylbutyrate

• Solvent of interest (e.g., water, ethanol)

• Stoppered flasks or vials

• Shaker or orbital incubator with temperature control

• Centrifuge or filtration apparatus (e.g., syringe filters)

• Analytical instrument for quantification (e.g., GC-MS, HPLC-UV)

Procedure:

• Add an excess amount of ethyl 2-methylbutyrate to a known volume of the solvent in a stoppered flask. The excess solid (or liquid phase) is crucial to ensure that the solution reaches saturation.

• Seal the flasks to prevent solvent evaporation.

• Place the flasks in a shaker or orbital incubator set to a constant temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient period to allow it to reach equilibrium. This can range from 24 to 72 hours, depending on the substance and solvent.[11][12]

• After the equilibration period, allow the mixture to stand to let the undissolved solute settle.

• Carefully withdraw an aliquot of the supernatant. It is critical to avoid disturbing the undissolved portion.

• Separate the dissolved solute from any remaining undissolved particles. This is typically achieved by centrifugation followed by collection of the supernatant, or by filtration through a suitable membrane filter (e.g., 0.45 µm).

• Quantify the concentration of ethyl 2-methylbutyrate in the clear, saturated solution using a pre-calibrated analytical method such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Kinetic Solubility Measurement

For high-throughput screening in drug discovery, kinetic solubility is often determined. This method is faster but may not represent the true thermodynamic equilibrium.

Procedure Overview:

• Prepare a concentrated stock solution of ethyl 2-methylbutyrate in a highly soluble organic solvent, typically dimethyl sulfoxide (DMSO).

• Add small aliquots of this stock solution to an aqueous buffer.

• The formation of a precipitate is monitored over a shorter time frame (e.g., 2 hours) as the compound may form a supersaturated solution that precipitates over time.[11][13]

• The concentration in the solution can be measured after filtration or centrifugation, or the precipitate can be detected by methods like laser nephelometry.[11][12]

Diagrams and Workflows

Logical Workflow for Solubility Classification

The following diagram illustrates a general workflow for classifying the solubility of an organic compound like ethyl 2-methylbutyrate.

Caption: A logical workflow for the qualitative assessment of a compound's solubility in different solvent classes.

Experimental Workflow for Shake-Flask Solubility Determination

This diagram outlines the key steps in the shake-flask method for quantitative solubility measurement.

Caption: A streamlined experimental workflow for determining thermodynamic solubility using the shake-flask method.

Conclusion

Ethyl 2-methylbutyrate is a sparingly soluble compound in water but exhibits high solubility and miscibility in a wide range of organic solvents, including alcohols, ethers, and esters. This solubility profile is consistent with its chemical structure as a moderately sized ester. For precise quantitative analysis, the shake-flask method is the recommended protocol for determining its thermodynamic solubility. The information provided in this guide serves as a valuable resource for researchers and professionals working with ethyl 2-methylbutyrate in various scientific and industrial contexts.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Ethyl 2-Methyl Butyrate (CAS 7452-79-1) – Premium Natural Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 3. Ethyl 2-methylbutyrate | 7452-79-1 [chemicalbook.com]
• 4. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ETHYL-2-METHYL BUTYRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. chembk.com [chembk.com]
• 7. ethyl 2-methyl butyrate, 7452-79-1 [thegoodscentscompany.com]
• 8. ETHYL 2-METHYLBUTYRATE [ventos.com]
• 9. scribd.com [scribd.com]
• 10. dissolutiontech.com [dissolutiontech.com]
• 11. enamine.net [enamine.net]
• 12. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 13. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Ethyl 2-Methylbutyrate via Fischer Esterification

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and a comprehensive laboratory protocol for the synthesis of ethyl 2-methylbutyrate through the Fischer esterification of 2-methylbutyric acid and ethanol. This method utilizes an acid catalyst, typically sulfuric acid or p-toluenesulfonic acid, to achieve good yields of the target ester. The protocol includes reagent quantities, reaction conditions, a complete work-up procedure, and purification by distillation. Additionally, this document presents relevant physical and spectroscopic data for the starting materials and the product in structured tables and includes a visual representation of the experimental workflow.

Introduction

Ethyl 2-methylbutyrate is a valuable ester known for its characteristic fruity aroma, reminiscent of apples and pineapples. It finds applications in the food and fragrance industries and serves as a versatile building block in organic synthesis. The Fischer esterification is a classic and widely used method for the preparation of esters from carboxylic acids and alcohols.[1][2] It is a reversible, acid-catalyzed nucleophilic acyl substitution reaction.[3] To drive the equilibrium towards the formation of the ester, an excess of one of the reactants (typically the alcohol) is used, and the water formed during the reaction is often removed.[2][3]

Data Presentation

Table 1: Physical Properties of Reactants and Product

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
2-Methylbutyric Acid	C₅H₁₀O₂	102.13	176-177	0.936
Ethanol	C₂H₆O	46.07	78.37	0.789
Ethyl 2-Methylbutyrate	C₇H₁₄O₂	130.18	132-133[4][5]	0.865[4]
Sulfuric Acid	H₂SO₄	98.08	~337	1.84

Table 2: Spectroscopic Data for Ethyl 2-Methylbutyrate

Spectroscopy	Key Peaks/Shifts
¹H NMR (CDCl₃)	δ ~0.88 (t, 3H), ~1.10 (d, 3H), ~1.22 (t, 3H), ~1.40-1.70 (m, 2H), ~2.25 (m, 1H), ~4.08 (q, 2H)
IR (neat)	~2965 cm⁻¹ (C-H stretch), ~1735 cm⁻¹ (C=O stretch, ester), ~1180 cm⁻¹ (C-O stretch)
¹³C NMR (CDCl₃)	δ ~11.6, ~14.2, ~16.7, ~26.8, ~41.3, ~60.2, ~176.5
Mass Spec. (EI)	m/z = 130 (M+), 102, 85, 57

Experimental Protocols

Synthesis of Ethyl 2-Methylbutyrate via Fischer Esterification

This protocol is designed for a standard laboratory bench-scale synthesis.

Materials:

• 2-Methylbutyric acid

• Absolute ethanol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Diethyl ether (or other suitable extraction solvent)

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Distillation apparatus (simple or fractional)

• Rotary evaporator (optional)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, combine 2-methylbutyric acid (e.g., 0.5 mol) and an excess of absolute ethanol (e.g., 1.5 to 2.5 mol).

• Catalyst Addition: While stirring, slowly and carefully add the acid catalyst. Use either concentrated sulfuric acid (approximately 2-3% of the carboxylic acid weight) or a catalytic amount of p-toluenesulfonic acid.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Allow the reaction to reflux for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) if desired.

• Cooling and Extraction: After the reflux period, allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel. Add a volume of diethyl ether to dissolve the organic components.

• Washing:

  • Wash the organic layer sequentially with water to remove the excess ethanol.

  • Carefully wash with a saturated solution of sodium bicarbonate to neutralize the acidic catalyst and any unreacted carboxylic acid. Be cautious as CO₂ will be evolved. Vent the separatory funnel frequently. Repeat this wash until no more gas evolves.

  • Finally, wash the organic layer with a saturated solution of sodium chloride (brine) to remove any remaining water-soluble components.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter the drying agent and remove the diethyl ether using a rotary evaporator or by simple distillation.

• Purification: Purify the crude ethyl 2-methylbutyrate by distillation. Collect the fraction that boils at approximately 132-133 °C.[4][5]

Expected Yield:

The yield for this reaction is typically in the range of 60-80%, depending on the reaction conditions and the efficiency of the water removal/work-up.

Mandatory Visualizations

Fischer Esterification Reaction Pathway

Caption: The reaction mechanism of Fischer esterification.

Experimental Workflow for Ethyl 2-Methylbutyrate Synthesis

Caption: Step-by-step workflow for the synthesis and purification.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. athabascau.ca [athabascau.ca]
• 3. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 4. Ethyl 2-methylbutyrate 99 7452-79-1 [sigmaaldrich.com]
• 5. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Synthesis of Ethyl 2-Methylbutyrate using Lipase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylbutyrate is a volatile ester recognized for its characteristic fruity aroma, reminiscent of apples and strawberries.[1][2] Its applications span the food, beverage, cosmetic, and pharmaceutical industries as a flavoring and fragrance agent.[1][2] Enzymatic synthesis of this ester using lipases presents a green and highly specific alternative to traditional chemical methods, which often require harsh conditions and can produce unwanted byproducts. Lipases (triacylglycerol hydrolases, EC 3.1.1.3) are versatile enzymes that can catalyze esterification reactions with high efficiency and selectivity in both aqueous and non-aqueous media.[3] This document provides detailed protocols and application notes for the synthesis of ethyl 2-methylbutyrate catalyzed by lipase, with a particular focus on the widely used immobilized lipase B from Candida antarctica (commonly known as Novozym 435).[4][5]

Reaction Principle

The enzymatic synthesis of ethyl 2-methylbutyrate is achieved through the direct esterification of 2-methylbutyric acid with ethanol. The lipase facilitates the formation of an ester bond, releasing water as a byproduct. The reaction is reversible, and therefore, reaction conditions are often optimized to favor the synthesis of the ester.

Figure 1: General reaction scheme for the lipase-catalyzed synthesis of ethyl 2-methylbutyrate.

Key Experimental Parameters and Optimization

Several factors influence the yield and rate of the enzymatic esterification reaction. These include the choice of lipase, enzyme concentration, substrate molar ratio, temperature, reaction time, and the presence of a solvent.[6]

• Lipase Selection: While various lipases can be used, Candida antarctica lipase B (CALB) is highly effective for the synthesis of short-chain esters and is commercially available in an immobilized form (Novozym 435), which allows for easy recovery and reuse.[4][5] Lipases from Candida rugosa and Rhizopus chinensis have also been shown to be effective.[6][7]

• Substrate Molar Ratio: The molar ratio of alcohol to acid can significantly impact the reaction equilibrium. An excess of one of the substrates, typically the alcohol, is often used to drive the reaction towards product formation. However, a large excess of a polar alcohol like ethanol can sometimes inhibit the enzyme.[8]

• Temperature: Lipase activity is temperature-dependent. Generally, temperatures between 40°C and 60°C are optimal for these reactions.[6][9] Higher temperatures can lead to enzyme denaturation and reduced activity.[6]

• Solvent System: The reaction can be performed in a solvent-free system or in the presence of a non-polar organic solvent like n-hexane or heptane.[6][10] Non-polar solvents can facilitate the dissolution of substrates and reduce substrate inhibition.

• Water Content: While water is a product of the esterification reaction, a minimal amount of water is essential for maintaining the catalytic activity of the lipase. However, excess water will shift the equilibrium towards hydrolysis, reducing the ester yield.

Experimental Protocols

Below are two detailed protocols for the synthesis of ethyl 2-methylbutyrate using lipase. Protocol 1 describes a solvent-free system, while Protocol 2 utilizes an organic solvent.

Protocol 1: Solvent-Free Synthesis of Ethyl 2-Methylbutyrate

This protocol is adapted from general procedures for solvent-free ester synthesis.[10]

• Materials:

  • 2-Methylbutyric acid

  • Anhydrous ethanol

  • Immobilized Candida antarctica lipase B (Novozym 435)

  • Screw-capped vials (e.g., 10 mL)

  • Shaking incubator or magnetic stirrer with temperature control

  • Gas chromatograph (GC) for analysis

• Procedure:

  • In a screw-capped vial, add 2-methylbutyric acid and anhydrous ethanol. A common starting molar ratio is 1:1 to 1:3 (acid to alcohol). For example, add 0.48 g of 2-methylbutyric acid and 0.25 g to 1.25 g of ethanol.[10]

  • Add the immobilized lipase. A typical enzyme loading is 5-10% (w/w) of the total substrate weight.

  • Seal the vial tightly to prevent the evaporation of ethanol and the product.

  • Place the vial in a shaking incubator set at 40-50°C and 200-300 rpm.[10]

  • Allow the reaction to proceed for 4-24 hours. Periodically, a small aliquot of the reaction mixture can be withdrawn for analysis.

  • To stop the reaction, separate the immobilized enzyme from the reaction mixture by filtration or centrifugation.

  • Analyze the product mixture for the concentration of ethyl 2-methylbutyrate using gas chromatography.

Protocol 2: Synthesis of Ethyl 2-Methylbutyrate in an Organic Solvent

This protocol is based on typical lipase-catalyzed reactions in organic media.[6]

• Materials:

  • 2-Methylbutyric acid

  • Ethanol

  • Immobilized Candida antarctica lipase B (Novozym 435) or Candida rugosa lipase

  • Anhydrous n-hexane or n-heptane

  • Molecular sieves (3Å or 4Å) to remove water produced during the reaction

  • Screw-capped vials or a round-bottom flask

  • Shaking incubator or magnetic stirrer with temperature control

  • Gas chromatograph (GC) for analysis

• Procedure:

  • In a vial or flask, dissolve 2-methylbutyric acid and ethanol in n-hexane. The substrate concentration can be varied, for example, starting with 0.05 M of the acid.[6]

  • Add the lipase to the reaction mixture. The enzyme concentration can range from 10 to 20 g/L.[6]

  • Add molecular sieves to the mixture to adsorb the water formed during the reaction, which helps to drive the equilibrium towards ester formation.

  • Seal the vessel and incubate at a controlled temperature, for instance, 45-50°C, with constant agitation.[6][8]

  • Monitor the reaction progress over time (e.g., 6-96 hours) by taking samples and analyzing them by GC.

  • Once the reaction reaches the desired conversion, recover the immobilized enzyme by filtration for potential reuse.

Data Presentation

The following tables summarize typical reaction conditions and outcomes for the enzymatic synthesis of short-chain ethyl esters. These can be used as a starting point for the optimization of ethyl 2-methylbutyrate synthesis.

Table 1: Optimization of Reaction Parameters for Lipase-Catalyzed Synthesis of Ethyl Esters

Parameter	Range Investigated	Optimal Condition (Example)	Reference
Lipase Source	Candida antarctica A & B, Candida rugosa, Rhizomucor miehei	Candida antarctica Lipase B (CALB)	[8][10]
Enzyme Conc.	5 - 30 g/L	10-15 g/L	[6]
Molar Ratio (Acid:Alcohol)	1:1 to 1:5	1:1 to 1:3	[8][10]
Temperature	30 - 70 °C	40 - 50 °C	[6][10]
Reaction Time	1 - 96 hours	4 - 8 hours	[8][10]
Solvent	n-hexane, n-heptane, solvent-free	n-hexane or solvent-free	[6][10]

Table 2: Comparison of Different Lipase Systems for Ethyl Ester Synthesis

Lipase System	Substrates	Molar Ratio (Acid:Alcohol)	Temp. (°C)	Time (h)	Conversion (%)	Reference
CALA-MNP	Butyric acid, Ethanol	1:1	45	6	99.2	[8]
CALB-MNP	Butyric acid, Ethanol	1:1	45	6	97.5	[8]
C. rugosa lipase	Butyric acid, Ethanol	-	50	96	92.6	[6]
CALB@DFNS-C8	Butyric acid, Ethanol	1:3	40	4	96.0	[10]
R. miehei on chitosan	Butyric acid, Ethanol	1:1	25	6	>90	[8]

Note: CALA-MNP and CALB-MNP refer to Lipase A and B from Candida antarctica immobilized on magnetic nanoparticles. CALB@DFNS-C8 refers to CALB immobilized on dendritic fibrous nanosilica.

Visualizations

Experimental Workflow Diagram

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Improvement of Biocatalysts’ Performance under Ultrasonic Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Solvent-Free Catalytic Synthesis of Ethyl Butyrate Using Immobilized Lipase Based on Hydrophobically Functionalized Dendritic Fibrous Nano-Silica [mdpi.com]

Gas chromatography-mass spectrometry (GC-MS) analysis of ethyl 2-methylbutyrate

An official website of the United States government

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylbutyrate is a volatile ester recognized for its characteristic fruity aroma, often associated with apples, strawberries, and wine.[1] Its presence and concentration are critical quality indicators in the food and beverage industry and a component of interest in flavor and fragrance development. This application note provides a detailed protocol for the identification and quantification of ethyl 2-methylbutyrate using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used analytical technique for the analysis of volatile and semi-volatile compounds.

Principle of the Method

This method utilizes Headspace Solid-Phase Microextraction (HS-SPME) for the extraction and concentration of ethyl 2-methylbutyrate from the sample matrix. The extracted analytes are then thermally desorbed into the gas chromatograph for separation. The gas chromatograph separates the components of the sample based on their boiling points and interaction with the stationary phase of the column. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern, allowing for the identification and quantification of ethyl 2-methylbutyrate.

Experimental Protocols

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique that is highly effective for the analysis of volatile compounds in liquid and solid samples.[2]

Materials:

• 20 mL headspace vials with screw caps and septa

• SPME fiber assembly with a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber

• Heater-shaker or water bath with magnetic stirrer

• Sodium chloride (NaCl), analytical grade

• Deionized water

• Sample (e.g., wine, fruit juice, or a standard solution)

Procedure:

• Pipette 5 mL of the liquid sample into a 20 mL headspace vial. For solid samples, weigh approximately 2 g of the homogenized sample into the vial.

• Add 1 g of NaCl to the vial. The addition of salt increases the ionic strength of the sample, which can enhance the release of volatile compounds into the headspace.

• Immediately seal the vial with the screw cap and septum.

• Place the vial in the heater-shaker or water bath and equilibrate the sample at 40°C for 15 minutes with agitation.

• Expose the DVB/CAR/PDMS SPME fiber to the headspace of the vial for 30 minutes at 40°C with continued agitation.

• After extraction, retract the fiber into the needle and immediately introduce it into the GC injector for thermal desorption.

GC-MS Instrumentation and Parameters

The following instrumental parameters can be used for the analysis of ethyl 2-methylbutyrate. Parameters may be optimized based on the specific instrument and column used.

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injector Temperature	250°C
Injection Mode	Splitless
Desorption Time	5 minutes
Oven Temperature Program	Initial temperature of 40°C, hold for 2 minutes, ramp at 5°C/min to 150°C, then ramp at 20°C/min to 250°C, hold for 5 minutes
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Scan Range	m/z 35-350
Acquisition Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for quantification

Calibration

For quantitative analysis, a calibration curve should be prepared using standard solutions of ethyl 2-methylbutyrate in a suitable solvent (e.g., ethanol for beverage analysis).

Procedure:

• Prepare a stock solution of ethyl 2-methylbutyrate (e.g., 1000 µg/mL) in ethanol.

• Perform serial dilutions to prepare a series of calibration standards with concentrations ranging from approximately 1 µg/L to 100 µg/L.

• Analyze each calibration standard using the HS-SPME-GC-MS method described above.

• Construct a calibration curve by plotting the peak area of the quantifying ion against the concentration of the standard. The linearity of the calibration curve should be verified (R² > 0.99).

Data Presentation

Quantitative Data Summary

Analyte	CAS Number	Molecular Weight	Quantifying Ion (m/z)	Qualifier Ions (m/z)	Typical Retention Time (min)
Ethyl 2-methylbutyrate	7452-79-1	130.18 g/mol	57	88, 102	8.773[3]

Retention time is approximate and can vary depending on the specific GC column and conditions.

Mass Spectrum of Ethyl 2-methylbutyrate

The electron ionization mass spectrum of ethyl 2-methylbutyrate is characterized by a base peak at m/z 57 and other significant fragments at m/z 88 and 102.

Experimental Workflow

Caption: Workflow for the GC-MS analysis of ethyl 2-methylbutyrate.

Conclusion

The described HS-SPME-GC-MS method provides a sensitive and reliable approach for the analysis of ethyl 2-methylbutyrate in various matrices. This application note and protocol serve as a comprehensive guide for researchers, scientists, and drug development professionals to accurately identify and quantify this important flavor compound. The provided workflow and instrumental parameters can be adapted to specific laboratory needs and sample types.

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Comprehensive Strategy for Sample Preparation for the Analysis of Food Contaminants and Residues by GC–MS/MS: A Review of Recent Research Trends - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Chiral gas chromatography for separation of ethyl 2-methylbutyrate enantiomers

An in-depth guide to the enantioselective separation of ethyl 2-methylbutyrate using chiral gas chromatography, tailored for researchers, scientists, and professionals in drug development. This document provides detailed application notes, experimental protocols, and quantitative data to facilitate the successful resolution of ethyl 2-methylbutyrate enantiomers.

Application Notes

Introduction

Ethyl 2-methylbutyrate is a chiral ester commonly found in fruits and wines, contributing to their characteristic aroma.[1] The molecule possesses a single chiral center at the second carbon, leading to the existence of two enantiomers: (R)-ethyl 2-methylbutyrate and (S)-ethyl 2-methylbutyrate. These enantiomers can exhibit distinct sensory properties and biological activities, making their separation and quantification crucial in flavor chemistry, food science, and pharmaceutical research. Chiral gas chromatography (GC) is a powerful analytical technique for the direct separation of enantiomers.[2][3] This is achieved by employing a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times and, consequently, their separation.

Principle of Chiral Separation

The enantioselective separation of ethyl 2-methylbutyrate is achieved through the differential interaction of its enantiomers with a chiral stationary phase within the GC column. Cyclodextrin-based CSPs are particularly effective for this purpose.[4][5] Cyclodextrins are cyclic oligosaccharides composed of glucose units, forming a truncated cone structure with a hydrophobic inner cavity and a hydrophilic exterior.[4][5] Derivatized cyclodextrins, commonly used as CSPs, offer a variety of interaction mechanisms, including inclusion complexation within the cavity and hydrogen bonding, dipole-dipole, and steric interactions with the derivatized hydroxyl groups on the rim. The subtle differences in the three-dimensional structure of the enantiomers lead to variations in the stability of the transient diastereomeric complexes formed with the chiral selector, resulting in their chromatographic resolution.

Chiral Stationary Phase Selection

The choice of the chiral stationary phase is paramount for achieving successful enantioseparation. For ethyl 2-methylbutyrate, derivatized β-cyclodextrins have demonstrated excellent resolving capabilities.[6][7] Columns such as the Rt-βDEXse and Rt-βDEXsm, which incorporate alkylated beta-cyclodextrins into a cyanopropyl-dimethyl polysiloxane stationary phase, have been shown to provide good resolution for this compound.[6][7] The selection of a specific CSP may require some empirical evaluation to achieve optimal separation for a given sample matrix.

Quantitative Data

The following table summarizes the reported resolution factors for the separation of ethyl 2-methylbutyrate enantiomers on different chiral GC columns. A higher resolution factor (Rs) indicates a better separation between the two enantiomer peaks.

Chiral Stationary Phase	Resolution Factor (Rs)	Reference
Rt-βDEXsm	3.94	[6]
Rt-βDEXse	4.66	[6]

Experimental Protocols

This section provides a detailed protocol for the chiral gas chromatographic analysis of ethyl 2-methylbutyrate enantiomers.

1. Instrumentation and Materials

• Gas Chromatograph: A GC system equipped with a Flame Ionization Detector (FID) is recommended.

• Chiral Capillary Column: A cyclodextrin-based chiral column, such as an Rt-βDEXse (30 m x 0.32 mm ID, 0.25 µm film thickness) or a similar column, is required.[7]

• Carrier Gas: High-purity hydrogen or helium is suitable as the carrier gas.[7][8]

• Sample Preparation: Prepare a dilute solution of the ethyl 2-methylbutyrate sample (e.g., 1 mg/mL) in a volatile organic solvent like dichloromethane or hexane.[8]

2. Chromatographic Conditions

The following GC parameters are recommended as a starting point and may require optimization for your specific instrument and column.

Parameter	Recommended Setting
Injector Temperature	220 °C[8]
Detector Temperature	220 °C[7]
Carrier Gas	Hydrogen[7]
Linear Velocity	80 cm/sec (set at 40°C)[7]
Split Ratio	100:1[8]
Oven Temperature Program	Start at 40°C (hold for 1 min), then ramp at 2°C/min to 230°C (hold for 3 min).[7][8]
Injection Volume	1 µL

3. Procedure

• Sample Injection: Inject 1 µL of the prepared sample solution into the GC inlet.[8]

• Separation and Detection: The enantiomers will be separated on the chiral column as they pass through it at different rates. The FID will detect the compounds as they elute from the column.[8]

• Data Analysis: The retention times of the two peaks correspond to the two enantiomers. The peak areas can be used to determine the enantiomeric ratio and calculate the enantiomeric excess (ee%).

Visualizations

Experimental Workflow for Chiral GC Analysis

Caption: Workflow for the chiral GC analysis of ethyl 2-methylbutyrate.

Signaling Pathway of Chiral Recognition

Caption: Chiral recognition and separation mechanism on a cyclodextrin-based CSP.

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. azom.com [azom.com]
• 3. mdpi.com [mdpi.com]
• 4. gcms.cz [gcms.cz]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. lcms.cz [lcms.cz]
• 7. gcms.cz [gcms.cz]
• 8. benchchem.com [benchchem.com]

Application Note: Quantification of Ethyl 2-Methylbutyrate in Wine using SPME-GC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 2-methylbutyrate is a key ester found in wine that contributes to its fruity aroma, often described as having notes of apple, strawberry, or other red fruits. The concentration of this compound can vary significantly depending on the grape variety, fermentation conditions, and aging process. Accurate quantification of ethyl 2-methylbutyrate is therefore crucial for quality control and for understanding the chemical basis of wine flavor. This application note provides a detailed protocol for the quantification of ethyl 2-methylbutyrate in wine using Solid-Phase Microextraction (SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Quantitative Data Summary

The concentration of ethyl 2-methylbutyrate can differ across various wine types. The following table summarizes representative quantitative data from different studies.

Wine Variety	Ethyl 2-Methylbutyrate Concentration (µg/L)	Reference
Red Burgundy	65 - 314
Red Bordeaux	24 - 231
Pinot Noir	Not specified, but quantified	[1]
Cabernet Franc	Not specified, but quantified	[1]

Note: Concentrations can be influenced by specific viticultural and winemaking practices.

Experimental Protocols

This section details the methodology for the quantification of ethyl 2-methylbutyrate in wine samples.

Materials and Reagents

• Wine Samples: Red or white wine.

• Ethyl 2-methylbutyrate standard: Purity ≥ 99%.

• Internal Standard (IS): e.g., 3-nonanone or other suitable compound not naturally present in wine.

• Sodium Chloride (NaCl): Analytical grade, for increasing the ionic strength of the sample.

• Ethanol: Anhydrous, for standard preparation.

• Deionized Water: For dilutions.

• SPME Fiber Assembly: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for its broad analyte range.[1][2][3]

• Headspace Vials: 10 mL or 20 mL amber glass vials with PTFE-lined septa.[3]

• Micropipettes and tips.

Standard Preparation

• Primary Stock Solution (1000 mg/L): Accurately weigh 10 mg of ethyl 2-methylbutyrate and dissolve it in 10 mL of anhydrous ethanol.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the primary stock solution with a synthetic wine solution (e.g., 12% ethanol in deionized water) to create a calibration curve. A typical concentration range is 2.5 to 250 µg/L.[4]

• Internal Standard (IS) Stock Solution: Prepare a stock solution of the internal standard (e.g., 3-nonanone) in ethanol at a concentration of approximately 100 mg/L. A final concentration of around 80 µg/L in the sample is often used.[3]

Sample Preparation

• Pipette 4 mL of the wine sample into a 10 mL headspace vial.[3]

• Add a precise amount of the internal standard solution to each sample and standard to achieve the desired final concentration.

• Add approximately 2 g of NaCl to the vial to enhance the release of volatile compounds into the headspace.[3]

• Immediately seal the vial with a PTFE-lined septum and cap.

• Gently vortex the vial to dissolve the salt.

SPME Procedure

• Incubation/Equilibration: Place the vial in a heated agitator. Incubate the sample at a controlled temperature (e.g., 50°C) for a specific time (e.g., 10 minutes) with agitation (e.g., 500 rpm) to allow for equilibration of the headspace.[3]

• Extraction: Expose the DVB/CAR/PDMS SPME fiber to the headspace of the sample for a defined period (e.g., 10 minutes) at the same temperature and agitation speed.[3]

GC-MS Analysis

• Desorption: After extraction, immediately transfer the SPME fiber to the heated GC injection port (e.g., 260°C) for thermal desorption of the analytes for a set time (e.g., 2 minutes).[3]

• Gas Chromatography:

  • Column: A suitable capillary column, such as a DB-WAX (30 m x 0.25 mm x 0.25 µm), is recommended.[2]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[2]

  • Oven Temperature Program: An example program is an initial temperature of 40°C for 1 minute, ramped to 220°C at 10°C/min.[2]

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

  • Acquisition Mode: Full scan mode (e.g., m/z 30-450) for initial identification, and Selected Ion Monitoring (SIM) mode for quantification to improve sensitivity and selectivity.[5]

  • Quantifier and Qualifier Ions: For ethyl 2-methylbutyrate, characteristic ions should be selected for quantification (e.g., m/z 57, 73, 88, 101).

Data Analysis and Quantification

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of ethyl 2-methylbutyrate to the peak area of the internal standard against the concentration of the working standards.

• Quantification: Determine the concentration of ethyl 2-methylbutyrate in the wine samples by using the regression equation from the calibration curve.

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of ethyl 2-methylbutyrate in wine.

Logical Relationship of Analytical Steps

Caption: Phase transitions and analytical steps in SPME-GC-MS analysis.

References

• 1. Comprehensive sensory and chemical data on the flavor of 16 red wines from two varieties: Sensory descriptive analysis, HS-SPME-GC-MS volatile compounds quantitative analysis, and odor-active compounds identification by HS-SPME-GC-MS-O - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Validation of a LLME/GC-MS Methodology for Quantification of Volatile Compounds in Fermented Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]

Application Notes and Protocols for Ethyl 2-Methylbutyrate Analysis in Food Matrices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the extraction and quantification of ethyl 2-methylbutyrate, a key flavor compound, from various food matrices. The methodologies covered are Headspace Solid-Phase Microextraction (HS-SPME), Stir Bar Sorptive Extraction (SBSE), and Liquid-Liquid Extraction (LLE), coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for analysis.

Introduction

Ethyl 2-methylbutyrate is a volatile ester that contributes a characteristic fruity, apple-like aroma to a wide range of food products, including alcoholic beverages, fruit juices, and dairy products.[1] Accurate quantification of this compound is crucial for quality control, flavor profiling, and authenticity assessment in the food and beverage industry. The selection of an appropriate sample preparation technique is critical for achieving reliable and reproducible results, as the complexity of the food matrix can significantly impact the extraction efficiency and sensitivity of the analysis. This document outlines validated protocols for three commonly employed extraction techniques, providing a comparative overview to aid in method selection.

Quantitative Data Summary

The following tables summarize the performance of HS-SPME, SBSE, and LLE for the analysis of ethyl 2-methylbutyrate and other representative esters in various food matrices.

Table 1: Headspace Solid-Phase Microextraction (HS-SPME)

Food Matrix	Analyte	Fiber Type	Recovery (%)	LOD (µg/L)	LOQ (µg/L)	Reference
Beer	Ethyl 2-methylbutyrate	PDMS	-	0.5	1.5	[2]
Wine	Ethyl esters	DVB/CAR/PDMS	-	-	-	[3][4]
Fruit Juice	Volatile Esters	DVB/CAR/PDMS	>80%	0.005 (mg/kg)	-	[5]
Yogurt	Volatile Compounds	-	63.7-82.4%	-	-	[6]

Table 2: Stir Bar Sorptive Extraction (SBSE)

Food Matrix	Analyte	Coating Type	Recovery (%)	LOD (µg/L)	LOQ (µg/L)	Reference
Aqueous Samples	Organic Compounds	PDMS	High for non-polar compounds	-	-	[7][8]
Water	Pesticides	PDMS	-	-	-	[9]
Must	Volatile Compounds	PDMS	-	-	-	[2]

Table 3: Liquid-Liquid Extraction (LLE)

Food Matrix	Analyte	Solvent	Recovery (%)	LOD (µg/L)	LOQ (µg/L)	Reference
Fermented Beverages	Ethyl 2-methylbutyrate	Dichloromethane/Hexane	87 ± 2%	1.8	-	[10]
Beer	Green-Beer Flavors	-	-	-	-	[11]
Alcoholic Beverages	Ethanol	Ethyl Acetate	93.48%	0.37% (v/v)	1.12% (v/v)	[12]
Apple Juice	Patulin	Ethyl Acetate	>80%	0.005 (mg/kg)	-	[5]

Experimental Protocols

Headspace Solid-Phase Microextraction (HS-SPME) for Ethyl 2-Methylbutyrate in Wine

This protocol details the analysis of ethyl 2-methylbutyrate in wine using HS-SPME-GC-MS.

Materials:

• 20 mL headspace vials with PTFE-lined septa

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Heated magnetic stirrer or autosampler with agitation

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Sodium chloride (NaCl)

• Internal standard (e.g., ethyl heptanoate) solution

Procedure:

• Sample Preparation: Pipette 5 mL of the wine sample into a 20 mL headspace vial.

• Salting Out: Add 1.5 g of NaCl to the vial to increase the ionic strength of the sample, which enhances the release of volatile compounds into the headspace.[13]

• Internal Standard Spiking: Add a known concentration of the internal standard solution to the vial.

• Equilibration: Seal the vial and place it in a heated agitator. Equilibrate the sample at 40°C for 15 minutes with continuous agitation.[13]

• Extraction: Expose the SPME fiber to the headspace of the vial for 30 minutes at 40°C with agitation.[13]

• Desorption and Analysis: Retract the fiber and immediately insert it into the GC injection port for thermal desorption at 250°C for 5 minutes in splitless mode.[7]

• GC-MS Analysis:

  • Column: DB-WAX capillary column (30 m x 0.25 mm x 0.25 µm) or equivalent.[13]

  • Oven Program: Start at 40°C for 3 minutes, ramp to 180°C at 4°C/min, then to 230°C at 15°C/min and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Detection: Electron ionization (EI) at 70 eV, with a scan range of m/z 35-350.

Diagram of HS-SPME Workflow for Wine Analysis

Caption: HS-SPME workflow for wine analysis.

Stir Bar Sorptive Extraction (SBSE) for Ethyl 2-Methylbutyrate in Yogurt

This protocol describes the analysis of ethyl 2-methylbutyrate in yogurt using SBSE-GC-MS.

Materials:

• PDMS-coated stir bars (Twister®)

• 10 mL glass vials with PTFE-lined septa

• Magnetic stirrer

• Thermal desorption unit (TDU) coupled to a GC-MS

• Internal standard (e.g., methyl octanoate) solution

Procedure:

• Sample Preparation: Weigh 5 g of yogurt into a 10 mL glass vial.

• Dilution: Add 5 mL of deionized water to the vial and homogenize the sample.

• Internal Standard Spiking: Add a known concentration of the internal standard solution.

• Extraction: Place a conditioned PDMS-coated stir bar into the vial. Seal the vial and stir the sample at 1000 rpm for 60 minutes at room temperature.[2]

• Stir Bar Removal and Rinsing: Remove the stir bar with clean forceps, rinse it with a small amount of deionized water to remove any matrix components, and gently dry it with a lint-free tissue.[8]

• Thermal Desorption and Analysis: Place the stir bar into a glass thermal desorption tube. The tube is then placed in the TDU of the GC-MS.

• GC-MS Analysis:

  • TDU Program: Start at 40°C, then ramp to 250°C at 60°C/min and hold for 5 minutes.

  • Column: DB-5ms capillary column (30 m x 0.25 mm x 0.25 µm) or equivalent.

  • Oven Program: Start at 40°C for 2 minutes, ramp to 250°C at 10°C/min and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Detection: EI at 70 eV, scan range m/z 35-350.

Diagram of SBSE Workflow for Yogurt Analysis

References

• 1. agroscope.admin.ch [agroscope.admin.ch]
• 2. digital.csic.es [digital.csic.es]
• 3. mdpi.com [mdpi.com]
• 4. Comprehensive sensory and chemical data on the flavor of 16 red wines from two varieties: Sensory descriptive analysis, HS-SPME-GC-MS volatile compounds quantitative analysis, and odor-active compounds identification by HS-SPME-GC-MS-O - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and validation of a liquid chromatographic tandem mass spectrometric method for the analysis of patulin in apple and apple juice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of HS-SDME with SPME and SPE for the determination of eight organochlorine and organophosphorus pesticide residues in food matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Stir Bar Sorptive Extraction (SBSE)-HPLC-Tandem MS-Based Method for Multi-Residue Determination of Pesticides in Drinking Water - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. A Validated Liquid–Liquid Extraction Method for the Quantitative Analysis of Ethanol in the Different Types of Home-Brewed Alcoholic Beverages of Botswana Using Gas Chromatography Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 13. twistaroma.fr [twistaroma.fr]

Ethyl 2-Methylbutyrate: An Internal Standard for Chromatographic Analysis of Volatile Compounds

Application Note

Introduction

The accurate quantification of volatile and semi-volatile organic compounds is critical in various fields, including flavor and fragrance analysis, food and beverage quality control, environmental monitoring, and pharmaceutical development. Gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) are powerful techniques for separating and identifying these compounds. However, variations in sample preparation, injection volume, and instrument response can lead to inaccuracies in quantification. The use of an internal standard (IS) is a widely accepted practice to mitigate these variables and improve the precision and accuracy of analytical methods.

An ideal internal standard should be a compound that is chemically similar to the analytes of interest but is not naturally present in the samples being analyzed. It should also be chromatographically resolved from the target analytes and any matrix interferences. Ethyl 2-methylbutyrate, a volatile ester with a characteristic fruity aroma, possesses the necessary physicochemical properties to serve as an effective internal standard for the analysis of other volatile esters and flavor compounds. This application note provides detailed protocols and data for the use of ethyl 2-methylbutyrate as an internal standard in chromatographic analysis.

Physicochemical Properties of Ethyl 2-Methylbutyrate

A thorough understanding of the physicochemical properties of an internal standard is crucial for its appropriate application.

Property	Value	Reference
Chemical Formula	C₇H₁₄O₂	[1]
Molecular Weight	130.18 g/mol	[1]
Appearance	Colorless oily liquid with a fruity odor	[1]
Boiling Point	132.0 - 133.0 °C at 760 mm Hg	[1]
Density	0.863 - 0.870 g/mL	[1]
Solubility	Soluble in alcohol and propylene glycol; very slightly soluble in water.	[1]
Refractive Index	1.393 - 1.400	[1]

Applications in Chromatography

Ethyl 2-methylbutyrate is particularly well-suited as an internal standard for the quantitative analysis of other volatile esters in complex matrices, such as:

• Food and Beverages: Quantification of flavor and aroma compounds in wine, beer, fruit juices, and other fermented products.[2][3]

• Flavor and Fragrance Industry: Quality control of raw materials and finished products.

• Environmental Samples: Analysis of volatile organic compounds (VOCs) in air and water.

Its structural similarity to many common flavor esters ensures that it behaves comparably during extraction and chromatographic separation, effectively compensating for variations in the analytical process.

Experimental Protocols

The following are detailed protocols for the use of ethyl 2-methylbutyrate as an internal standard in the analysis of volatile compounds by Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 1: Analysis of Volatile Esters in Wine

This protocol is adapted for the quantification of key flavor esters in a wine matrix.

4.1.1. Materials and Reagents

• Analytes: High-purity standards of target flavor esters (e.g., ethyl acetate, isoamyl acetate, ethyl hexanoate).

• Internal Standard: Ethyl 2-methylbutyrate (≥99% purity).

• Solvent: Ethanol (analytical grade).

• Salt: Sodium chloride (NaCl, analytical grade).

• Sample Vials: 20 mL headspace vials with PTFE/silicone septa.

• SPME Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS).

4.1.2. Preparation of Standard and Sample Solutions

• Internal Standard Stock Solution (1000 mg/L): Accurately weigh 10 mg of ethyl 2-methylbutyrate and dissolve it in 10 mL of ethanol.

• Analyte Stock Solution (1000 mg/L): Prepare a stock solution for each target analyte in the same manner.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the analyte stock solutions with a model wine solution (e.g., 12% ethanol in water) to achieve the desired concentration range.

• Internal Standard Spiking: Spike each calibration standard and wine sample with the internal standard stock solution to a final concentration of 40 µg/L.[3]

• Sample Preparation: Pipette 8 mL of the wine sample or calibration standard into a 20 mL headspace vial. Add 2 g of NaCl.[3] Immediately seal the vial.

4.1.3. HS-SPME-GC-MS Analysis

• HS-SPME Parameters:

  • Incubation Temperature: 40 °C[3]

  • Incubation Time: 15 minutes[3]

  • Extraction Time: 30 minutes[3]

  • Agitation: On

• GC-MS Parameters:

  • Injector Temperature: 250 °C (Splitless mode)

  • Column: DB-WAX or equivalent polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Oven Temperature Program: Start at 40 °C for 5 minutes, ramp to 130 °C at 2 °C/min, then ramp to 220 °C at 5 °C/min and hold for 10 minutes.[3]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

    • Monitored Ions for Ethyl 2-methylbutyrate: Quantifier ion: m/z 57, Qualifier ions: m/z 88, 102.[2][4]

    • Transfer Line Temperature: 230 °C

    • Ion Source Temperature: 200 °C[3]

4.1.4. Data Analysis

Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. Determine the concentration of the analytes in the wine samples using the regression equation from the calibration curve.

Quantitative Data and Performance

The following table summarizes typical quantitative data for ethyl 2-methylbutyrate when used in the analysis of volatile compounds.

Parameter	Value	Reference
Retention Time (on a wax-type column)	Approx. 5-8 minutes (dependent on specific column and conditions)	[2][5]
Quantifier Ion (m/z)	57	[2]
Qualifier Ions (m/z)	88, 102	[2][4]
Typical Concentration Range as IS	20 - 50 µg/L	[3]
Recovery in Beer Matrix	~18% increase observed with high levels of co-eluting compounds, indicating matrix effects that can be corrected with an appropriate IS.	[2]

Visualizations

Experimental Workflow

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Characterization of wine volatile compounds from different regions and varieties by HS-SPME/GC-MS coupled with chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

Application of Ethyl 2-Methylbutyrate in Flavor Reconstitution Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylbutyrate is a volatile ester that plays a significant role in the characteristic aroma of many fruits, most notably apples and strawberries.[1][2][3] Its aroma is typically described as fruity, green, and reminiscent of apple peels or pineapple.[4][5][6] As a key aroma-active compound, ethyl 2-methylbutyrate is a critical component in flavor reconstitution studies. These studies aim to recreate the authentic flavor of a fruit by combining its key volatile compounds in a controlled manner. This allows researchers to understand the contribution of individual compounds to the overall flavor profile, develop artificial flavors, and study the effects of processing and storage on flavor.

This document provides detailed application notes and protocols for the use of ethyl 2-methylbutyrate in flavor reconstitution studies. It covers its sensory properties, quantitative analysis, and application in recreating fruit flavors, with a focus on apple and strawberry as model fruits.

Sensory Properties of Ethyl 2-Methylbutyrate

Ethyl 2-methylbutyrate possesses a powerful and diffusive fruity aroma.[4][6] It exists as two enantiomers, (S)-(+)-ethyl 2-methylbutyrate and (R)-(-)-ethyl 2-methylbutyrate, each with distinct sensory characteristics. The (S)-(+)-enantiomer is described as having a fresh, fruity, apple-like aroma and possesses a significantly lower odor threshold than the (R)-(-)-enantiomer, which is characterized by a more medical-phenolic and less specific fruity note.[7] This highlights the importance of considering the enantiomeric ratio in flavor reconstitution for achieving an authentic aroma profile.

Table 1: Sensory Properties of Ethyl 2-Methylbutyrate Enantiomers

Enantiomer	Odor Description	Odor Threshold in Water (ppb)
(S)-(+)-ethyl 2-methylbutyrate	Fresh fruity, apple-like, sweet	0.006[7]
(R)-(-)-ethyl 2-methylbutyrate	Fruity, caprylic, medical-phenolic	10[7]

Quantitative Data of Ethyl 2-Methylbutyrate in Fruits

The concentration of ethyl 2-methylbutyrate varies significantly among different fruit varieties and is influenced by factors such as ripeness and storage conditions. The following tables summarize the reported concentrations of ethyl 2-methylbutyrate in various apple and strawberry cultivars. This data is essential for creating a realistic reconstituted flavor model.

Table 2: Concentration of Ethyl 2-Methylbutyrate in Apple Cultivars

Apple Cultivar	Concentration (µg/kg)	Reference
Fuji	67.1	[8]
Granny Smith	Primarily synthesized (exact value not specified)	[9]
Various (35 varieties)	Identified as a critical odor-active compound	[10]

Table 3: Concentration of Ethyl 2-Methylbutyrate in Strawberries

Condition	Odor Activity Value (OAV)	Reference
Fresh Strawberries	942	[10]
Decaying Strawberries	OAV drops significantly	[10]

Experimental Protocols

Quantification of Ethyl 2-Methylbutyrate in Fruit Samples

This protocol outlines the quantification of ethyl 2-methylbutyrate in a fruit matrix using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Fruit sample (e.g., apple, strawberry)

• Internal standard (e.g., ethyl isovalerate-d7)

• Sodium chloride (NaCl)

• Deionized water

• HS-SPME fiber assembly (e.g., DVB/CAR/PDMS)

• GC-MS system with a suitable capillary column (e.g., DB-WAX or equivalent)

Procedure:

• Sample Preparation:

  • Homogenize a known weight of the fruit sample.

  • Weigh a specific amount of the homogenate (e.g., 5 g) into a 20 mL headspace vial.

  • Add a known amount of the internal standard.

  • Add NaCl (e.g., 1 g) to increase the volatility of the analytes.

  • Seal the vial immediately with a PTFE/silicone septum.

• HS-SPME Extraction:

  • Equilibrate the sample at a controlled temperature (e.g., 40°C) for a specific time (e.g., 15 minutes) with agitation.

  • Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) at the same temperature.

• GC-MS Analysis:

  • Desorb the extracted volatiles from the SPME fiber in the GC injector at an appropriate temperature (e.g., 250°C) for a set time (e.g., 5 minutes).

  • Separate the compounds on the capillary column using a suitable temperature program.

  • Identify ethyl 2-methylbutyrate based on its retention time and mass spectrum.

  • Quantify the concentration of ethyl 2-methylbutyrate by comparing its peak area to that of the internal standard.

Chiral Analysis of Ethyl 2-Methylbutyrate Enantiomers

This protocol describes the separation and quantification of the (S)-(+) and (R)-(-) enantiomers of ethyl 2-methylbutyrate using a chiral GC column.

Materials:

• Fruit extract containing ethyl 2-methylbutyrate

• Chiral GC capillary column (e.g., Rt-βDEXse)

• GC-MS or GC-FID system

Procedure:

• Sample Preparation:

  • Prepare the fruit extract as described in the quantification protocol.

• Chiral GC Analysis:

  • Inject the sample extract into the GC system equipped with the chiral column.

  • Use an optimized temperature program to achieve baseline separation of the enantiomers. An isothermal analysis at a low temperature (e.g., 40°C) may be required for optimal resolution.[11]

  • Identify the enantiomers based on their retention times, which should be confirmed using authentic standards of each enantiomer.

  • Quantify the peak area of each enantiomer to determine the enantiomeric ratio.

Flavor Reconstitution and Sensory Evaluation

This protocol provides a framework for reconstituting an apple flavor and evaluating its authenticity using a sensory panel.

Materials:

• Key aroma compounds of apple, including ethyl 2-methylbutyrate (both enantiomers if possible), hexyl acetate, butyl acetate, etc.

• Odorless base solution (e.g., 10% sucrose and 0.1% citric acid in deionized water)

• Trained sensory panel (8-12 members)

• Sensory evaluation booths with controlled lighting and ventilation

Procedure:

• Preparation of the Reconstituted Flavor:

  • Based on the quantitative data from the fruit analysis, prepare a stock solution of the key aroma compounds in ethanol.

  • Add a precise volume of the stock solution to the odorless base solution to achieve the target concentrations found in the natural fruit.

• Sensory Evaluation (Triangle Test):

  • Present the sensory panel with three samples: two identical samples of the reconstituted flavor and one sample of a control (e.g., the base solution without the aroma compounds or a commercial apple juice).

  • Ask the panelists to identify the different sample.

  • Analyze the results statistically to determine if a significant difference exists.

• Sensory Evaluation (Descriptive Analysis):

  • Present the reconstituted flavor and a reference (natural apple juice) to the trained panelists.

  • Ask the panelists to rate the intensity of specific aroma attributes (e.g., "fruity," "green," "apple-like," "sweet") on a structured scale (e.g., a 9-point hedonic scale).

  • Analyze the data to compare the sensory profile of the reconstituted flavor to the natural reference.

Visualizations

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. hort [journals.ashs.org]
• 3. researchgate.net [researchgate.net]
• 4. The flavor and nutritional characteristic of four strawberry varieties cultured in soilless system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. journalofsports.com [journalofsports.com]
• 7. mdpi.com [mdpi.com]
• 8. scribd.com [scribd.com]
• 9. JP2016002008A - Apple flavor enhancer and apple flavor enhancer - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. gcms.cz [gcms.cz]

Application Notes and Protocols for the Formulation of Artificial Fruit Flavors Using Ethyl 2-Methylbutyrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylbutyrate is a key ester widely utilized in the flavor and fragrance industry to impart characteristic fruity notes, particularly those reminiscent of apple, strawberry, and pineapple.[1][2][3][4] Its powerful and diffusive aroma makes it an essential component in the formulation of a variety of artificial fruit flavors for food products, beverages, and pharmaceuticals.[4][5] The creation of artificial flavors is a meticulous process that involves the precise combination of various chemical compounds to mimic the complex aroma profile of natural fruits.[6][7][8] This document provides detailed application notes and experimental protocols for the formulation, analysis, and sensory evaluation of artificial fruit flavors containing ethyl 2-methylbutyrate.

Flavorists analyze the chemical composition of natural fruits to identify the key volatile compounds responsible for their characteristic aroma.[6][7][8] This information is then used to create a flavor profile by blending a variety of synthetic and natural ingredients.[6][7][8] The final flavor formulation is a complex mixture where each component, including ethyl 2-methylbutyrate, contributes to the overall sensory experience.

Chemical Profile of Ethyl 2-Methylbutyrate

Property	Value
Chemical Name	Ethyl 2-methylbutanoate
CAS Number	7452-79-1
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.18 g/mol
Appearance	Colorless liquid
Odor Profile	Fruity, apple, strawberry, pineapple, green[1][2][3]

Quantitative Data: Example Formulations

The following tables provide examples of the quantitative composition of artificial strawberry and apple flavors, highlighting the role of ethyl 2-methylbutyrate.

Table 1: Artificial Strawberry Flavor Formulation

Adapted from a food flavoring patent. The percentages represent the weight percentage of each component in the final flavor concentrate.

Component	Function	Weight %
Furaneol	Sweet, caramelic	0.1 - 0.4
cis-3-Hexenol	Green, leafy	2.0 - 5.0
Ethyl Caproate	Fruity, pineapple	1.0 - 5.0
Ethyl 2-Methylbutyrate	Fruity, apple-like	0.5 - 5.0
Methyl Cinnamate	Balsamic, strawberry	0.5 - 5.0
Vanillin	Sweet, vanilla	1.0 - 5.0
Ethyl Vanillin	Sweet, vanilla	0.5 - 2.0
Ethyl Butyrate	Fruity, pineapple	0.5 - 3.0
gamma-Nonalactone	Coconut, creamy	1.0 - 5.0
Butyric Acid	Cheesy, pungent	0.5 - 2.0
Caproic Acid	Fatty, cheesy	0.5 - 2.0
Acetoin Dimer	Buttery, creamy	0.1 - 1.0
delta-Decalactone	Peachy, creamy	0.1 - 0.5
delta-Dodecalactone	Buttery, fruity	0.1 - 0.5
Diethylmalonate	Fruity, apple	0.1 - 0.5
Butyl 2-methylbutyrate	Fruity, apple	0.5 - 2.0
2-Methylbutyl-3-methylbutanoate	Fruity, sweet	0.5 - 2.0
Medium-chain triglycerides	Solvent/Carrier	2.0 - 5.0
Propylene Glycol	Solvent/Carrier	Up to 100

Table 2: Key Volatile Compounds in Apple Aroma

This table presents a selection of important volatile organic compounds (VOCs) identified in apple peels and their typical concentration ranges, which serve as a basis for creating artificial apple flavors. Data is compiled from studies on various apple cultivars.

Compound	Aroma Descriptor	Concentration Range (µg/kg FW)
Hexyl acetate	Fruity, pear-like	1,000 - 15,000
Butyl acetate	Sweet, fruity	500 - 8,000
Ethyl 2-methylbutyrate	Fruity, apple-like	100 - 5,000
2-Methylbutyl acetate	Fruity, banana-like	100 - 4,000
Ethyl butyrate	Fruity, pineapple	50 - 2,000
Hexanal	Green, grassy	100 - 3,000
(E)-2-Hexenal	Green, leafy	50 - 1,500
1-Hexanol	Alcoholic, fruity	50 - 1,000
2-Methyl-1-butanol	Alcoholic, fusel	20 - 500

Experimental Protocols

Protocol 1: Formulation of an Artificial Fruit Flavor

This protocol outlines the steps for creating a lab-scale batch of an artificial fruit flavor concentrate.

Materials:

• Individual flavor chemicals (as listed in Tables 1 or based on apple VOCs in Table 2)

• Propylene glycol (food grade)

• Glass beakers and stirring rods

• Calibrated pipettes or micropipettes

• Analytical balance

• Vortex mixer

Procedure:

• Solvent Preparation: Dispense the required amount of propylene glycol into a glass beaker.

• Component Addition: Carefully measure and add each flavor chemical to the solvent, starting with the components in the largest quantities and proceeding to those in the smallest. For highly volatile or potent compounds, it is recommended to add them towards the end of the process.

• Mixing: After each addition, thoroughly mix the solution using a glass stirring rod or a vortex mixer until the component is fully dissolved.

• Homogenization: Once all components are added, continue to mix the solution for an additional 5-10 minutes to ensure homogeneity.

• Maturation: Transfer the flavor concentrate to a sealed, airtight glass container and allow it to mature for at least 24 hours at room temperature in a dark place. This allows the aroma profile to develop and stabilize.

• Storage: Store the final flavor concentrate in a cool, dark place.

Workflow for Artificial Fruit Flavor Formulation

Protocol 2: Analysis of Flavor Compounds by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for the analysis of volatile compounds in an artificial flavor concentrate.

Materials and Equipment:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate capillary column (e.g., DB-5ms)

• Helium carrier gas

• Sample vials with septa

• Microsyringe

• Flavor concentrate sample

• Solvent for dilution (e.g., dichloromethane)

Procedure:

• Sample Preparation: Prepare a dilute solution of the flavor concentrate in a suitable solvent (e.g., 1:1000 in dichloromethane).

• GC-MS Instrument Setup:

  • Injector: Set to a temperature of 250°C.

  • Oven Program: Start at 40°C, hold for 2 minutes, then ramp up to 250°C at a rate of 5°C/minute, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/minute.

  • MS Transfer Line: Set to 250°C.

  • Ion Source: Set to 200°C.

  • Mass Range: Scan from m/z 40 to 350.

• Injection: Inject 1 µL of the prepared sample into the GC-MS.

• Data Acquisition: Acquire the data using the instrument's software.

• Data Analysis: Identify the individual components by comparing their mass spectra with a reference library (e.g., NIST). Quantify the components by integrating the peak areas.

Analytical Workflow for Flavor Compound Analysis

Protocol 3: Sensory Evaluation of Artificial Fruit Flavors

This protocol describes a method for the sensory evaluation of a newly formulated artificial fruit flavor using a trained panel.

Materials and Equipment:

• Flavor concentrate

• Base for sensory evaluation (e.g., sugar water, unflavored yogurt)

• Trained sensory panel (8-12 members)

• Sensory evaluation booths with controlled lighting and ventilation[9]

• Odor-free sample cups with lids

• Water for palate cleansing

• Sensory evaluation ballots (paper or digital)

Procedure:

• Sample Preparation: Prepare samples of the base material with and without the artificial flavor at a predetermined concentration. The concentration should be sufficient to elicit a clear flavor profile without being overwhelming.

• Panelist Instructions: Instruct the panelists on the evaluation procedure. They should evaluate the aroma first, then the taste, and cleanse their palate with water between samples.

• Sample Presentation: Present the samples to the panelists in a randomized and blind-coded manner to avoid bias.[9]

• Evaluation: Panelists will rate the intensity of various sensory attributes (e.g., fruity, apple, sweet, green, chemical) on a line scale (e.g., 0-10). They will also provide descriptive comments.

• Data Collection: Collect the completed ballots.

• Data Analysis: Analyze the data statistically (e.g., using ANOVA) to determine if there are significant differences between samples and to create a sensory profile of the new flavor.

Simplified Flavor Perception Pathway

Safety and Handling

Ethyl 2-methylbutyrate is generally recognized as safe (GRAS) for its intended use as a flavoring agent.[10] However, as with all chemicals, appropriate safety precautions should be taken. Handle in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

The formulation of artificial fruit flavors is a scientific art that relies on a deep understanding of the chemical components of natural flavors and their sensory perception. Ethyl 2-methylbutyrate is a valuable tool in the flavorist's palette for creating authentic and appealing fruity aromas. The protocols provided here offer a framework for the systematic development and evaluation of artificial fruit flavors for a variety of applications.

References

• 1. Ethyl 2-methyl­butyrate | The Fragrance Conservatory [fragranceconservatory.com]
• 2. reddit.com [reddit.com]
• 3. fraterworks.com [fraterworks.com]
• 4. adv-bio.com [adv-bio.com]
• 5. Apple Flavor Powder and Liquid Used in Food and Beverage Ethyl 2-Methylbutyrate - Food Flavor and Food Flavour [goldenflavor.en.made-in-china.com]
• 6. tilleydistribution.com [tilleydistribution.com]
• 7. What are Artificial Flavors? Everything You Need To Know [elchemy.com]
• 8. foodmaster.com [foodmaster.com]
• 9. Dedicated to bakers, pastry chefs and chocolatiers [puratos.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Sensory Analysis Training Using Ethyl 2-Methylbutyrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for utilizing ethyl 2-methylbutyrate as a reference standard in sensory analysis training. The protocols outlined below are designed to equip sensory panels with the necessary skills to identify, describe, and quantify the unique fruity and apple-like aroma characteristics of this compound, which is crucial for applications in flavor and fragrance development, quality control, and the sensory assessment of pharmaceuticals.

Introduction to Ethyl 2-Methylbutyrate in Sensory Science

Ethyl 2-methylbutyrate is a volatile ester recognized for its potent and distinct fruity aroma, often described with notes of apple, pineapple, and a subtle green character.[1][2] Its well-defined and recognizable scent profile makes it an excellent standard for training sensory panelists. As a key component in the aroma of many fruits, including apples, strawberries, and pineapples, training with ethyl 2-methylbutyrate can significantly enhance a panel's ability to identify and articulate specific fruity notes in a wide range of products.[3][4]

This compound is particularly valuable for:

• Lexicon Development: Establishing a standardized vocabulary for fruity aromas.

• Panelist Screening and Training: Assessing and honing the olfactory acuity of sensory panelists.

• Quality Control: Serving as a reference for identifying desirable fruity notes or potential off-notes in food, beverages, and pharmaceuticals.

Quantitative Sensory Data

The following tables summarize key quantitative data for ethyl 2-methylbutyrate, providing a basis for preparing standards for sensory evaluation.

Table 1: Odor Detection Thresholds of Ethyl 2-Methylbutyrate Enantiomers

Enantiomer	Medium	Odor Detection Threshold
(R)-(-)-ethyl 2-methylbutanoate	Water	10 ppb[5]
(S)-(+)-ethyl 2-methylbutanoate	Water	0.006 ppb[5]

Table 2: Sensory Descriptors for Ethyl 2-Methylbutyrate

Enantiomer	Common Sensory Descriptors
(R)-(-)-ethyl 2-methylbutanoate	Fruity, caprylic, medical-phenolic, sweet-fruity, reminiscent of apples.[5]
(S)-(+)-ethyl 2-methylbutanoate	Fresh fruity, apple-like, etheric, sweet, pleasant apple note at extreme dilution, stronger than the (R) enantiomer, full-ripe apple.[5]
Racemic Ethyl 2-Methylbutyrate	Powerful and diffusive green-fruity, pungent, reminiscent of apple peels, pineapple skins, or the peels of unripe plums.[1]

Experimental Protocols

Protocol 1: Preparation of Ethyl 2-Methylbutyrate Standards

This protocol describes the preparation of a series of aqueous solutions of ethyl 2-methylbutyrate for use in sensory training.

Materials:

• Ethyl 2-methylbutyrate (racemic, food-grade)

• Deionized, odor-free water

• Ethanol (food-grade, for stock solution)

• Glassware (volumetric flasks, pipettes, beakers)

• Amber glass bottles with PTFE-lined caps for sample presentation

Procedure:

• Stock Solution Preparation: Prepare a 1% (w/v) stock solution of ethyl 2-methylbutyrate in ethanol. Accurately weigh 1.0 g of ethyl 2-methylbutyrate and dissolve it in ethanol in a 100 mL volumetric flask. Fill to the mark with ethanol and mix thoroughly.

• Serial Dilutions: Perform serial dilutions of the stock solution with deionized, odor-free water to prepare a range of concentrations. The concentrations should span the detection and recognition thresholds of the panelists. A suggested starting range is from 0.01 ppb to 100 ppb.

• Sample Presentation: Transfer the prepared solutions into amber glass bottles and cap them tightly. The use of amber glass minimizes light degradation, and PTFE-lined caps prevent flavor scalping.

• Coding and Randomization: Assign random three-digit codes to each sample to blind the panelists to the concentration. The order of presentation should be randomized for each panelist to minimize order effects.

• Control Sample: Prepare a blank sample containing only deionized, odor-free water (and a corresponding minute amount of ethanol if necessary to match the solvent in the lowest concentration samples).

Protocol 2: Sensory Panel Training for Ethyl 2-Methylbutyrate

This protocol outlines a comprehensive training program for a sensory panel to specifically recognize and rate the intensity of ethyl 2-methylbutyrate.

Objective: To train a sensory panel to identify and quantify the aroma of ethyl 2-methylbutyrate.

Panelist Selection:

• Select 8-12 panelists based on their sensory acuity, availability, and motivation.

• Screen panelists for anosmia and specific sensitivities using a general odor identification test.

Training Sessions:

The training should be conducted in a dedicated sensory evaluation laboratory with controlled temperature, lighting, and air circulation to minimize distractions.

• Session 1: Introduction and Lexicon Development

  • Familiarize the panelists with the aroma of ethyl 2-methylbutyrate by presenting a mid-range concentration (e.g., 10 ppb).

  • As a group, panelists will brainstorm descriptive terms for the aroma. The panel leader will guide the discussion to develop a consensus lexicon.[6] Key descriptors are likely to include "fruity," "apple," "pineapple," "green," and "sweet."

  • Provide reference standards for the agreed-upon descriptors (e.g., fresh apple slices for "apple," pineapple juice for "pineapple").

• Session 2: Intensity Rating and Scale Anchoring

  • Introduce the concept of intensity rating using a structured scale (e.g., a 15-cm line scale anchored with "low intensity" and "high intensity").

  • Present panelists with a range of ethyl 2-methylbutyrate concentrations (e.g., 1 ppb, 10 ppb, 50 ppb) to anchor the intensity scale. The lowest concentration should be near the detection threshold, and the highest should be clearly perceivable but not overwhelming.

  • Discuss the ratings as a group to calibrate the panelists and ensure consistent use of the scale.

• Session 3 & 4: Discrimination and Identification Tests

  • Conduct triangle tests where panelists are presented with three samples, two of which are identical, and are asked to identify the different sample. Use concentrations that are close to each other to test discrimination ability.

  • Perform identification tests where panelists are presented with a series of coded samples, some containing different concentrations of ethyl 2-methylbutyrate and some being blanks. Panelists must identify which samples contain the target aroma.

• Session 5: Validation and Performance Monitoring

  • Present panelists with a set of known, coded concentrations of ethyl 2-methylbutyrate to evaluate their ability to consistently and accurately rate the intensity.

  • Analyze the data for individual panelist performance and overall panel agreement. Provide feedback to the panelists.

  • Ongoing calibration sessions should be conducted regularly to maintain panel proficiency.

Visualizations

Olfactory Signaling Pathway

The perception of ethyl 2-methylbutyrate, like other odorants, is initiated by its interaction with olfactory receptors in the nasal cavity. This triggers a G-protein coupled receptor (GPCR) signaling cascade.

Caption: Olfactory signaling cascade for odorant perception.

Experimental Workflow for Sensory Panel Training

The following diagram illustrates the logical flow of the sensory panel training protocol.

Caption: Workflow for sensory panel training on ethyl 2-methylbutyrate.

References

• 1. ethyl 2-methyl butyrate, 7452-79-1 [thegoodscentscompany.com]
• 2. quora.com [quora.com]
• 3. ymdb.ca [ymdb.ca]
• 4. Advances in Fruit Aroma Volatile Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Ethyl 2-methylbutyrates [leffingwell.com]
• 6. DLG Expert report 12/2018: Practice guide for sensory panel training Part 2 [dlg.org]

Application Note: Protocol for Odor Activity Value (OAV) Calculation of Ethyl 2-Methylbutyrate

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Odor Activity Value (OAV) is a critical metric used in flavor and fragrance science to quantify the contribution of a single volatile compound to the overall aroma of a sample. It provides a link between the analytical concentration of a compound and its perceived sensory impact. A compound is generally considered to be a significant contributor to the aroma profile if its OAV is greater than or equal to one.[1][2] The calculation is a straightforward ratio of the compound's concentration to its odor threshold.[2][3] This protocol provides a detailed methodology for determining the OAV of ethyl 2-methylbutyrate, a common ester known for its fruity, apple-like aroma found in various fruits and fermented beverages.[4][5]

Principle of OAV Calculation

The OAV is calculated using the following formula:

OAV = C / OT

Where:

• C = Concentration of the volatile compound (e.g., in µg/L or ppb).

• OT = Odor Threshold of the compound in the same matrix (e.g., in µg/L or ppb).

The protocol is divided into two main experimental parts:

• Part A: Quantitative Analysis: Determination of the concentration (C) of ethyl 2-methylbutyrate in the sample matrix using Gas Chromatography (GC).

• Part B: Sensory Analysis: Determination of the Odor Threshold (OT) of ethyl 2-methylbutyrate using Gas Chromatography-Olfactometry (GC-O).

Experimental Protocols

Part A: Protocol for Quantification of Ethyl 2-Methylbutyrate (C)

This section details the use of Gas Chromatography-Mass Spectrometry (GC-MS) for the precise quantification of ethyl 2-methylbutyrate.

2.1. Materials and Equipment

• Chemicals: Ethyl 2-methylbutyrate standard (CAS No. 7452-79-1), appropriate solvent (e.g., ethanol, dichloromethane), internal standard (e.g., deuterated ethyl butyrate, 2-nonanol[6]), sample matrix.

• Equipment: Gas Chromatograph with a Mass Spectrometer (MS) or Flame Ionization Detector (FID), HS-SPME autosampler and fibers (e.g., DVB/CAR/PDMS), heated transfer line, analytical balance, volumetric flasks, microsyringes.

2.2. Sample Preparation (HS-SPME Example)

• Accurately weigh a defined amount of the sample (e.g., 5 g) into a 20 mL headspace vial.

• If required, add a specific volume of a salt solution (e.g., NaCl) to enhance the release of volatiles.

• Add a known concentration of the internal standard to the vial.

• Seal the vial tightly with a PTFE/silicone septum cap.

• Incubate the vial at a controlled temperature (e.g., 40°C) for a set time (e.g., 30 minutes) with agitation to allow for equilibration between the sample and the headspace.

• Expose the SPME fiber to the headspace for a defined period (e.g., 30 minutes) to adsorb the volatile compounds.

• Immediately desorb the fiber in the GC injector port.

2.3. GC-MS Analysis

• Injector: Set to a high temperature (e.g., 250°C) in splitless mode for thermal desorption of the SPME fiber.

• Carrier Gas: Use Helium at a constant flow rate (e.g., 1.0 mL/min).

• Column: Employ a suitable capillary column, such as a DB-Wax or HP-5MS (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 3 minutes.

  • Ramp: Increase at 5°C/min to 230°C.

  • Final hold: Hold at 230°C for 5 minutes.

• MS Parameters:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Mode: Scan a mass range of m/z 35-350. For higher sensitivity, Selective Ion Monitoring (SIM) can be used, targeting characteristic ions of ethyl 2-methylbutyrate (e.g., m/z 57, 102, 85, 29).[5]

2.4. Calibration and Quantification

• Prepare a series of calibration standards by spiking the sample matrix (or a model solution) with known concentrations of the ethyl 2-methylbutyrate standard and a constant concentration of the internal standard.

• Analyze these standards using the same HS-SPME-GC-MS method.

• Construct a calibration curve by plotting the ratio of the peak area of ethyl 2-methylbutyrate to the peak area of the internal standard against the concentration of ethyl 2-methylbutyrate.

• Calculate the concentration (C) of ethyl 2-methylbutyrate in the unknown sample by using the regression equation from the calibration curve.

Part B: Protocol for Odor Threshold Determination (OT)

This section describes the use of Gas Chromatography-Olfactometry (GC-O), a technique that combines GC separation with human sensory detection.[7][8]

2.1. Materials and Equipment

• Chemicals: A pure standard of ethyl 2-methylbutyrate, odor-free solvent (e.g., ethanol, water).

• Equipment: Gas Chromatograph with an olfactory detection port (ODP) or "sniff port", a detector (FID or MS) connected via a splitter, humidified air supply for the ODP, a panel of trained human assessors.

• Assessors: A panel of at least 8-10 individuals, screened for their olfactory acuity and trained in describing and rating odor intensity.

2.2. GC-O Analysis and Method The Aroma Extract Dilution Analysis (AEDA) is a common method used with GC-O to determine odor thresholds.

• Sample Preparation: Prepare a dilution series of the pure ethyl 2-methylbutyrate standard in an odor-free solvent. The concentrations should span a wide range, from clearly detectable to non-detectable.

• GC-O Setup:

  • Use the same GC column and temperature program as in the quantification step (Part A).

  • The column effluent is split (e.g., 1:1 ratio) between a conventional detector (FID/MS) and the heated ODP.

  • Humidified, odor-free air is mixed with the effluent directed to the ODP to prevent nasal dehydration.

• Olfactometry Procedure:

  • Begin by injecting the most concentrated standard. A trained assessor sniffs the effluent from the ODP and records the retention time and a descriptor for any detected odor.

  • Sequentially inject the diluted standards, from highest to lowest concentration.

  • The assessor continues to sniff the effluent for each injection.

  • The Odor Threshold is defined as the lowest concentration at which the characteristic odor of ethyl 2-methylbutyrate is detected by at least 50% of the panelists.[9]

Data Presentation and Calculation

3.1. Quantitative Data Summary The following tables provide an example of how to structure the collected data.

Table 1: GC-MS Parameters for Ethyl 2-Methylbutyrate Quantification

Parameter	Setting
Column	DB-Wax (30 m x 0.25 mm, 0.25 µm)
Injector Temp.	250°C
Carrier Gas	Helium (1.0 mL/min)
Oven Program	40°C (3 min), then 5°C/min to 230°C (5 min)
Ion Source Temp.	230°C

| Scan Mode | SIM (m/z 57, 102, 85) |

Table 2: Reported Odor Threshold (OT) Values for Ethyl 2-Methylbutyrate

Enantiomer	Odor Threshold (ppb)	Matrix	Reference
(R)-(-)-ethyl 2-methylbutyrate	10	Water	Amano, et al.[10]
(S)-(+)-ethyl 2-methylbutyrate	10	Water	Amano, et al.[10]

| Note: | Odor thresholds are highly matrix-dependent. It is always preferable to determine the OT in the specific matrix of interest. | | |

3.2. Example OAV Calculation Assume the following data was obtained:

• Concentration (C) of ethyl 2-methylbutyrate in a wine sample, determined by GC-MS: 150 µg/L

• Odor Threshold (OT) of ethyl 2-methylbutyrate in wine, determined by GC-O: 10 µg/L (using the value in water as an approximation[10])

OAV Calculation: OAV = 150 µg/L / 10 µg/L = 15

Table 3: Example OAV Calculation Summary

Compound	Concentration (C) (µg/L)	Odor Threshold (OT) (µg/L)	Calculated OAV	Contribution to Aroma

| Ethyl 2-Methylbutyrate | 150 | 10 | 15 | Significant Contributor (OAV > 1) |

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the protocol for determining the Odor Activity Value.

Caption: Workflow for Odor Activity Value (OAV) Calculation.

References

• 1. Determination of Volatiles by Odor Activity Value and Phenolics of cv. Ayvalik Early-Harvest Olive Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2.3.6. Odor Activity Value (OAV) Calculation [bio-protocol.org]
• 3. tandfonline.com [tandfonline.com]
• 4. perfumersworld.com [perfumersworld.com]
• 5. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ttb.gov [ttb.gov]
• 7. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 10. The Ethyl 2-methylbutyrates [leffingwell.com]

High-performance liquid chromatography (HPLC) analysis of ethyl 2-methylbutyrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the quantitative analysis of ethyl 2-methylbutyrate using High-Performance Liquid Chromatography (HPLC). Ethyl 2-methylbutyrate is a volatile ester compound found in various fruits and beverages, contributing to their characteristic aroma. Accurate quantification of this compound is essential in the food and beverage industry for quality control, as well as in fragrance and pharmaceutical applications.

Introduction

Ethyl 2-methylbutyrate (C₇H₁₄O₂) is a chiral ester known for its fruity aroma, reminiscent of apples and strawberries. Its analysis is crucial for flavor profiling, authenticity studies, and quality assessment of consumer products. While gas chromatography (GC) is a common method for analyzing volatile compounds, HPLC offers a viable alternative, particularly when dealing with complex matrices or when GC instrumentation is unavailable.

This application note details a reverse-phase HPLC (RP-HPLC) method with UV detection for the determination of ethyl 2-methylbutyrate. Due to the lack of a strong chromophore in the molecule, detection is performed at a low UV wavelength.

Experimental Protocols

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector is suitable for this analysis.

Table 1: HPLC Instrumentation and Conditions

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., Newcrom R1 or similar), 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile and Water (50:50, v/v) with 0.1% Phosphoric Acid[1][2]
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
UV Detector	Variable Wavelength Detector (VWD)
Detection Wavelength	205 nm[3][4]
Run Time	10 minutes

For Mass Spectrometry (MS) compatible applications, 0.1% formic acid can be used in place of phosphoric acid.[1][2]

Standard and Sample Preparation

2.2.1. Reagents and Materials

• Ethyl 2-methylbutyrate (≥99% purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade or ultrapure)

• Phosphoric acid (or formic acid, analytical grade)

• Syringe filters (0.45 µm)

2.2.2. Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of ethyl 2-methylbutyrate and dissolve it in 100 mL of the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations in the desired linear range (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

2.2.3. Sample Preparation

The sample preparation method should be tailored to the specific matrix.

• For liquid samples (e.g., beverages): A simple dilution and filtration step is often sufficient.

  • Dilute the sample with the mobile phase to bring the expected concentration of ethyl 2-methylbutyrate within the calibration range.

  • Filter the diluted sample through a 0.45 µm syringe filter before injection.

• For semi-solid or solid samples: An extraction step is necessary.

  • Homogenize the sample.

  • Perform a liquid-liquid extraction with a suitable organic solvent (e.g., hexane or diethyl ether).

  • Evaporate the organic solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase.

  • Filter the reconstituted sample through a 0.45 µm syringe filter prior to injection.

Method Validation Summary

The following tables summarize the typical performance data for a validated HPLC method for the analysis of ethyl 2-methylbutyrate. These values are provided as a benchmark and should be experimentally verified.

Table 2: System Suitability

Parameter	Acceptance Criteria	Typical Result
Tailing Factor (T)	T ≤ 2	1.2
Theoretical Plates (N)	N > 2000	> 5000
Relative Standard Deviation (%RSD) of Peak Area (n=6)	≤ 2.0%	< 1.0%

Table 3: Method Validation Parameters

Parameter	Typical Performance Data
Retention Time (tR)	Approximately 4.5 min
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Precision (%RSD, n=6)	< 2.0%
Accuracy (% Recovery)	98 - 102%

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of ethyl 2-methylbutyrate.

Caption: General workflow for the HPLC analysis of ethyl 2-methylbutyrate.

Logical Relationship of Method Validation Parameters

The following diagram shows the logical relationship and hierarchy of key HPLC method validation parameters.

Caption: Key parameters in HPLC method validation.

Conclusion

The described RP-HPLC method provides a reliable and straightforward approach for the quantification of ethyl 2-methylbutyrate. Proper sample preparation and method validation are crucial for obtaining accurate and reproducible results. The provided protocols and validation data serve as a comprehensive guide for researchers and analysts in various industries.

References

• 1. Separation of Ethyl 2-methylbutyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Ethyl 2-methylbutyrate | SIELC Technologies [sielc.com]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]

Application Note: Isotope Dilution Assay for Accurate Quantification of Ethyl 2-Methylbutyrate

Abstract

Ethyl 2-methylbutyrate is a key volatile ester that contributes a desirable fruity, apple-like aroma to a wide range of food and beverage products, including wine, beer, spirits, and fruit-based goods.[1][2] Accurate quantification of this compound is crucial for quality control, process optimization, and flavor research. This application note details a robust and highly accurate method for the quantification of ethyl 2-methylbutyrate using a stable isotope dilution assay (IDA) coupled with headspace solid-phase microextraction (HS-SPME) and gas chromatography-mass spectrometry (GC-MS). The use of an isotopically labeled internal standard, such as Ethyl-d5 2-methylbutyrate or Ethyl 2-methylbutanoate-13C2, ensures high precision and accuracy by correcting for variations in sample matrix, extraction efficiency, and instrument response.[3][4]

Introduction

The principle of stable isotope dilution analysis relies on the addition of a known amount of an isotopically labeled version of the analyte to the sample.[3] This "isotopic twin" serves as an ideal internal standard as it behaves almost identically to the native analyte during sample preparation and analysis. By measuring the ratio of the unlabeled (native) to the labeled compound using mass spectrometry, the concentration of the native analyte in the original sample can be determined with high accuracy, minimizing the impact of matrix effects. This technique is particularly advantageous for complex matrices commonly encountered in the food and beverage industry.

Experimental Workflow

The overall experimental workflow for the isotope dilution assay of ethyl 2-methylbutyrate is depicted below. It involves the addition of the isotopically labeled internal standard to the sample, followed by headspace solid-phase microextraction for the selective extraction of volatile compounds. The extracted analytes are then desorbed into a gas chromatograph for separation and subsequently detected and quantified by a mass spectrometer.

Caption: Experimental workflow for the quantification of ethyl 2-methylbutyrate using HS-SPME-GC-MS with isotope dilution.

Materials and Reagents

• Analytes: Ethyl 2-methylbutyrate (CAS 7452-79-1)

• Internal Standard: Ethyl-d5 2-methylbutyrate (CAS 1082581-95-0) or Ethyl 2-methylbutanoate-13C2

• Solvents: Ethanol (for stock solutions), Dichloromethane (optional, for standard preparation)

• Salts: Sodium chloride (NaCl) (optional, for enhancing extraction)

• Vials: 20 mL glass headspace vials with magnetic screw caps and PTFE/silicone septa

• SPME Fibers: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

Detailed Experimental Protocol

This protocol is a representative method and may require optimization for specific sample matrices and instrumentation.

1. Preparation of Standards and Stock Solutions

• Analyte Stock Solution (1000 µg/mL): Accurately weigh 100 mg of ethyl 2-methylbutyrate and dissolve in 100 mL of ethanol.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Ethyl-d5 2-methylbutyrate and dissolve in 100 mL of ethanol.

• Calibration Standards: Prepare a series of calibration standards in the expected concentration range of the samples (e.g., 1-200 µg/L) by spiking appropriate amounts of the analyte stock solution into a matrix that closely resembles the samples (e.g., a model wine or beer). Spike each calibration standard with a constant concentration of the internal standard stock solution (e.g., 50 µg/L).

2. Sample Preparation

• Pipette a defined volume of the liquid sample (e.g., 2 mL of beer) into a 20 mL headspace vial.[5]

• Add a precise volume of the internal standard stock solution to achieve a known concentration (e.g., 50 µg/L).

• (Optional) Add a defined amount of NaCl (e.g., 0.8 g) to the vial to enhance the extraction of the analyte from the matrix.[5]

• Immediately seal the vial with a magnetic screw cap.

3. HS-SPME Procedure

• Place the vials in the autosampler tray of the GC-MS system, which is kept at a low temperature (e.g., 5°C) before analysis.[5]

• Incubate the sample at a specific temperature (e.g., 45°C) for a set time (e.g., 10 minutes) with agitation to allow for equilibration between the sample and the headspace.

• Expose the DVB/CAR/PDMS SPME fiber to the headspace of the vial for a defined extraction time (e.g., 60 minutes) at the same temperature.[2]

4. GC-MS Analysis

• Desorption: Thermally desorb the extracted analytes from the SPME fiber in the GC inlet at a high temperature (e.g., 250°C) in splitless mode for a set time (e.g., 5 minutes).[2]

• Gas Chromatography:

  • Column: Use a suitable capillary column for flavor analysis (e.g., DB-WAX or equivalent polar column).

  • Oven Temperature Program: A typical program could be: start at 40°C, hold for 2 minutes, ramp to 240°C at 5°C/min, and hold for 5 minutes. This program should be optimized to ensure baseline separation of ethyl 2-methylbutyrate from other matrix components.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Mass Spectrometry:

  • Ionization: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for maximum sensitivity and selectivity.

  • Ions to Monitor:

    • Ethyl 2-methylbutyrate (Analyte): Quantifier ion (e.g., m/z 102) and qualifier ions (e.g., m/z 57, 85).

    • Ethyl-d5 2-methylbutyrate (Internal Standard): Quantifier ion (e.g., m/z 107) and qualifier ions. The exact m/z values for the deuterated standard should be confirmed by direct injection.

  • Temperatures: Ion source at 230°C and transfer line at 250°C.

Data Analysis and Quantification

The concentration of ethyl 2-methylbutyrate in the sample is calculated based on the ratio of the peak area of the analyte's quantifier ion to that of the internal standard's quantifier ion. A calibration curve is constructed by plotting the peak area ratio against the concentration ratio for the prepared calibration standards. The concentration of the analyte in the unknown samples is then determined from this calibration curve.

The logical relationship for the quantification process is illustrated below.

Caption: Logical flow for quantification using the internal standard calibration method.

Method Validation Data

The following table summarizes representative performance data for an isotope dilution assay for ethyl 2-methylbutyrate based on typical values reported for similar analyses of flavor compounds.

Validation Parameter	Typical Performance
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 - 1.0 µg/L
Limit of Quantification (LOQ)	0.5 - 5.0 µg/L
Recovery	95 - 105%
Precision (RSD)	< 10%

Conclusion

The stable isotope dilution assay using HS-SPME-GC-MS is a highly effective method for the accurate and precise quantification of ethyl 2-methylbutyrate in complex matrices. The use of an isotopically labeled internal standard minimizes errors associated with sample preparation and instrumental analysis, making it the gold standard for trace-level quantification of flavor compounds. This application note provides a comprehensive protocol that can be adapted by researchers and quality control professionals in the food, beverage, and flavor industries.

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Comprehensive sensory and chemical data on the flavor of 16 red wines from two varieties: Sensory descriptive analysis, HS-SPME-GC-MS volatile compounds quantitative analysis, and odor-active compounds identification by HS-SPME-GC-MS-O - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. tandfonline.com [tandfonline.com]

Application of Ethyl 2-Methylbutyrate in Metabolomics Research

Application Note ID: AN-E2M-001

Introduction

Ethyl 2-methylbutyrate is a volatile organic compound (VOC) and a fatty acid ethyl ester (FAEE) that has garnered interest in the field of metabolomics.[1][2][3][4] As a product of the esterification of 2-methylbutyric acid and ethanol, its presence and concentration in biological samples can offer insights into specific metabolic pathways, particularly those related to amino acid catabolism and ethanol metabolism.[5][6][7] This application note explores the utility of ethyl 2-methylbutyrate as a potential biomarker in metabolomics research, with a focus on its analytical measurement and biological interpretation.

Recent advancements in volatilomics, a subfield of metabolomics, have highlighted the diagnostic potential of VOCs in various diseases. Being a volatile compound, ethyl 2-methylbutyrate is amenable to analysis in a variety of biological matrices, including breath, urine, and feces, making it a candidate for non-invasive biomarker discovery.

Biological Significance

Ethyl 2-methylbutyrate is formed from the precursor 2-methylbutyric acid, which is a product of the catabolism of the branched-chain amino acid leucine.[5][8] In humans and microorganisms, altered leucine metabolism can be indicative of specific physiological or pathological states. For instance, in the bacterium Lactococcus lactis, the production of 2-methylbutyric acid is induced during periods of nutrient starvation.[5][6]

Furthermore, as a fatty acid ethyl ester, ethyl 2-methylbutyrate belongs to a class of molecules known to be products of non-oxidative ethanol metabolism.[7] FAEEs have been implicated in the pathology of alcohol-induced organ damage and can modulate cellular signaling pathways.[7][9][10] Studies on the broader class of FAEEs have shown that they can inhibit the production of interleukin-2 (IL-2), increase intracellular cyclic AMP (cAMP) levels, and alter calcium influx in human mononuclear cells.[9][10] These effects suggest that elevated levels of ethyl 2-methylbutyrate could be associated with immunosuppression and disruptions in cellular signaling.[9][10]

Application: Potential Biomarker in Gut Dysbiosis

This application note presents a hypothetical scenario where altered levels of ethyl 2-methylbutyrate in fecal samples are investigated as a potential biomarker for gut dysbiosis. An imbalance in the gut microbiota can lead to changes in the metabolic output of the gut microbiome, including the production of various VOCs. A hypothetical study could assess the fecal concentration of ethyl 2-methylbutyrate in a healthy control group versus a cohort with diagnosed gut dysbiosis.

Hypothetical Quantitative Data

The following table summarizes hypothetical quantitative data from a fecal metabolomics study comparing a healthy control group to a gut dysbiosis cohort. Concentrations are expressed in nanograms per gram (ng/g) of dry fecal weight.

Analyte	Healthy Control (n=50)	Gut Dysbiosis (n=50)	p-value	Fold Change
Ethyl 2-methylbutyrate	15.8 ± 4.2 ng/g	42.3 ± 11.5 ng/g	< 0.001	2.68
2-Methylbutyric acid	35.2 ± 8.9 ng/g	89.7 ± 22.4 ng/g	< 0.001	2.55
Leucine	1.2 ± 0.3 µg/g	0.5 ± 0.2 µg/g	< 0.001	-2.40

Experimental Protocols

Protocol 1: Fecal Sample Collection and Preparation

• Sample Collection: Collect approximately 2-5 grams of fecal material in a sterile, pre-weighed collection tube.

• Storage: Immediately freeze the sample at -80°C until analysis.

• Lyophilization: Lyophilize the frozen fecal sample for 48 hours to remove all water content.

• Homogenization: Homogenize the lyophilized sample to a fine powder using a bead beater.

• Aliquoting: Accurately weigh 50 mg of the homogenized fecal powder into a 20 mL headspace vial.

• Internal Standard: Add 10 µL of an internal standard solution (e.g., 10 µg/mL d5-ethyl butyrate in methanol) to each vial.

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME)

• Incubation: Place the sealed headspace vials in a heating block at 60°C for 20 minutes to allow for the volatilization of compounds into the headspace.

• Extraction: Introduce a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber into the headspace of the vial.

• Adsorption: Allow the fiber to be exposed to the headspace for 30 minutes at 60°C to adsorb the volatile compounds.

• Desorption: Immediately after extraction, transfer the SPME fiber to the gas chromatograph injection port for thermal desorption.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation: Utilize a GC system coupled to a mass spectrometer (e.g., Agilent 7890B GC with a 5977A MSD).

• Injector: Set the injector temperature to 250°C in splitless mode. The SPME fiber is desorbed for 5 minutes.

• Column: Use a DB-5ms capillary column (30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Use helium as the carrier gas at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: Increase to 150°C at a rate of 10°C/min.

  • Ramp 2: Increase to 250°C at a rate of 20°C/min, hold for 5 minutes.

• Mass Spectrometer Parameters:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 35-350.

• Data Analysis:

  • Identify ethyl 2-methylbutyrate based on its retention time and mass spectrum compared to an authentic standard.

  • Quantify the peak area of ethyl 2-methylbutyrate relative to the internal standard.

  • Normalize the final concentration to the initial dry weight of the fecal sample.

Visualizations

Caption: Experimental workflow for the analysis of ethyl 2-methylbutyrate.

Caption: Simplified metabolic pathway for the formation of ethyl 2-methylbutyrate.

Caption: Postulated signaling effects of ethyl 2-methylbutyrate.

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for Ethyl 2-methylbutyrate (HMDB0033745) [hmdb.ca]
• 3. ethyl 2-methylbutyrate (CHEBI:88452) [ebi.ac.uk]
• 4. Showing Compound Ethyl 2-methylbutyrate (FDB011877) - FooDB [foodb.ca]
• 5. Identification of the Leucine-to-2-Methylbutyric Acid Catabolic Pathway of Lactococcus lactis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of the leucine-to-2-methylbutyric acid catabolic pathway of Lactococcus lactis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fatty acid ethyl esters: potentially toxic products of myocardial ethanol metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Biological Significance of 2-Methyl Butyric Acid in Metabolism - Nanjing Chemical Material Corp. [njchm.com]
• 9. Fatty acid ethyl ester effects on interleukin-2 production, cyclic AMP synthesis, and calcium influx in human mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchexperts.utmb.edu [researchexperts.utmb.edu]

Technical Notes & Optimization

Troubleshooting peak tailing in GC-MS analysis of ethyl 2-methylbutyrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving peak tailing issues encountered during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of ethyl 2-methylbutyrate.

Troubleshooting Guide: Peak Tailing

This guide provides answers to common questions regarding peak tailing in the GC-MS analysis of ethyl 2-methylbutyrate.

Q1: What is peak tailing and why is it a problem for the analysis of ethyl 2-methylbutyrate?

A1: In an ideal chromatographic separation, the peaks should be symmetrical and have a Gaussian shape. Peak tailing is a distortion where the back half of the peak is wider than the front half.[1] For volatile and somewhat polar compounds like ethyl 2-methylbutyrate, this is a common issue. This is problematic because it can reduce the resolution between adjacent peaks, make peak integration less accurate, and ultimately compromise the precision and accuracy of your quantitative analysis.[1][2] A tailing factor greater than 1.5 is a strong indicator that you should investigate the cause of the tailing.[2]

Q2: What are the most common causes of peak tailing for ethyl 2-methylbutyrate?

A2: The primary causes of peak tailing for an ester like ethyl 2-methylbutyrate can be categorized into three main areas: issues within the GC flow path, active sites in the system, and suboptimal analytical method parameters.

• Flow Path Problems: These are often physical issues that disrupt the smooth flow of the carrier gas and analyte through the system. This can include a poorly cut or installed column, leaks at the inlet or detector, or the presence of dead volumes.[3][4] If all peaks in your chromatogram are tailing, it is likely a physical issue.[2][5]

• Active Sites: These are chemically reactive surfaces within the GC system that can interact with and temporarily adsorb the analyte, causing it to elute more slowly and result in a tailing peak.[1][6] For ethyl 2-methylbutyrate, the ester functional group can be susceptible to interactions with active silanol groups on the surface of a contaminated or non-deactivated inlet liner or the front of the GC column.[7][8]

• Sub-optimal Method Parameters: The settings of your GC-MS method can significantly impact peak shape. This includes the injection technique, inlet temperature, oven temperature program, and carrier gas flow rate.[9][10]

Q3: I suspect active sites in my GC inlet are causing the peak tailing. What should I do?

A3: The GC inlet is a very common source of activity that leads to peak tailing.[4] Here are the steps you should take to address this:

• Replace the Inlet Liner: The glass liner in the inlet can become contaminated with non-volatile residues from previous injections, creating active sites.[7] Replace the liner with a new, deactivated one. For the analysis of esters, a deactivated, single-taper liner with deactivated glass wool is often a good choice.[1]

• Replace the Septum: The septum can shed particles into the liner, creating active sites.[1] It's good practice to replace the septum every time you change the liner.[7]

• Clean the Inlet: If changing the liner and septum doesn't resolve the issue, the inlet itself may be contaminated. Follow your instrument manufacturer's procedure for cleaning the inlet.

Q4: Could my GC column be the cause of the peak tailing?

A4: Yes, the column is another major contributor to peak tailing.[1] Here’s how to troubleshoot column-related issues:

• Improper Installation: A poorly cut column end or incorrect installation depth in the inlet or detector can create turbulence and dead volumes, leading to tailing for all peaks.[5] The column cut should be clean and at a 90° angle.[5]

• Column Contamination: The front of the column can become contaminated with non-volatile matrix components, creating active sites that interact with your analyte.[6] Trimming 10-20 cm from the front of the column can often resolve this issue.[11]

• Column Degradation: Over time and with exposure to oxygen at high temperatures, the stationary phase of the column can degrade, leading to increased activity and peak tailing.[6] If trimming the column does not help, the column may need to be replaced.[12]

Q5: How can I optimize my GC-MS method parameters to reduce peak tailing for ethyl 2-methylbutyrate?

A5: Method optimization is key to achieving good peak shape.[10] Consider the following parameters:

• Inlet Temperature: The inlet temperature should be high enough to ensure rapid and complete vaporization of ethyl 2-methylbutyrate, but not so high as to cause thermal degradation.[8][10] A good starting point is typically 250 °C.

• Injection Technique: For splitless injections, a long purge activation time can lead to solvent tailing, which may be confused with analyte tailing.[10] Ensure your purge time is optimized.

• Oven Temperature Program: A slow temperature ramp can sometimes lead to broader peaks. Ensure your ramp rate is appropriate for the analysis.[1]

• Carrier Gas Flow Rate: An incorrect flow rate can lead to band broadening.[8] Ensure your flow rate is set to the optimal value for your column dimensions.

Quantitative Data Summary

When troubleshooting, it is helpful to quantify the extent of peak tailing. The most common measure is the Asymmetry Factor (As) or Tailing Factor (Tf). An ideal peak has a value of 1.0. A value greater than 1.5 indicates significant tailing that should be addressed.[2]

Parameter Change	Expected Impact on Peak Asymmetry (As/Tf)	Rationale
Replace Inlet Liner with a New, Deactivated Liner	Decrease	Eliminates active sites in the inlet that can cause analyte adsorption.[7]
Trim 10-20 cm from the Front of the Column	Decrease	Removes contaminated or active portions of the stationary phase.[11]
Increase Inlet Temperature (within analyte stability limits)	Decrease	Promotes faster and more complete vaporization of the analyte.[10]
Decrease Injection Volume/Sample Concentration	Decrease	Prevents overloading of the column's stationary phase.[10]
Ensure a Proper, Clean 90° Column Cut	Decrease	Prevents turbulence and dead volume at the column entrance.[5]

Experimental Protocols

Protocol 1: GC Inlet Maintenance

This protocol describes the steps for routine maintenance of the GC inlet to address peak tailing caused by active sites.

• Cool Down the GC: Set the inlet and oven temperatures to ambient and allow the instrument to cool down completely.

• Turn Off Carrier Gas: Turn off the carrier gas flow at the instrument or the gas cylinder.

• Remove the Column: Carefully loosen the column nut at the inlet and gently pull the column out.

• Disassemble the Inlet: Remove the septum nut and the old septum. Use forceps to carefully remove the inlet liner and any O-rings.

• Inspect and Clean: Inspect the inlet for any visible contamination. If necessary, clean the inlet according to the manufacturer's instructions.

• Install New Consumables: Place a new, deactivated O-ring and a new, deactivated liner into the inlet. Insert a new septum and tighten the septum nut. Do not overtighten.

• Reinstall the Column: Reinstall the column to the correct depth as specified by the manufacturer and tighten the column nut.

• Leak Check: Turn the carrier gas back on and perform a leak check around the inlet fittings using an electronic leak detector.

Protocol 2: Column Trimming and Conditioning

If inlet maintenance does not resolve the peak tailing, trimming and conditioning the column may be necessary.

• Remove the Column: Follow steps 1-3 from Protocol 1.

• Trim the Column: Using a ceramic scoring wafer or a diamond scribe, score the polyimide coating of the column 10-20 cm from the inlet end.[1] Gently snap the column at the score.

• Inspect the Cut: Use a magnifier to ensure the cut is clean, flat, and at a 90° angle.[1] If not, repeat the cut.

• Reinstall the Column: Reinstall the trimmed column into the inlet as described in Protocol 1, step 7.

• Condition the Column:

  • Set the carrier gas flow rate to the normal operating value.

  • Ensure the detector end of the column is not connected to the detector.

  • Heat the oven to the maximum operating temperature of the column (or 20 °C above the final method temperature, whichever is lower) and hold for 1-2 hours to remove any contaminants.[10]

  • Cool the oven, connect the column to the detector, and perform a leak check.

Mandatory Visualization

Caption: Troubleshooting workflow for GC-MS peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. GC Troubleshooting—Tailing Peaks [restek.com]
• 4. google.com [google.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. academic.oup.com [academic.oup.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. benchchem.com [benchchem.com]
• 9. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. benchchem.com [benchchem.com]
• 11. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 12. agilent.com [agilent.com]

Technical Support Center: Optimizing GC Analysis of Ethyl 2-Methylbutyrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the gas chromatography (GC) analysis of ethyl 2-methylbutyrate.

Frequently Asked Questions (FAQs)

Q1: What is the optimal injection mode for analyzing ethyl 2-methylbutyrate?

A1: The choice between split and splitless injection depends on the concentration of ethyl 2-methylbutyrate in your sample.

• Split Injection: This is the most common and versatile mode. It is ideal for samples with high concentrations of the analyte. A portion of the sample is introduced into the column while the rest is vented, preventing column overload and producing sharp peaks.[1]

• Splitless Injection: This mode is suitable for trace-level analysis where the entire sample is transferred to the column to maximize sensitivity.[1][2] However, it can be more challenging to optimize and may lead to broader peaks if not performed correctly.[2][3]

Q2: What are the typical starting injection parameters for ethyl 2-methylbutyrate analysis?

A2: For a standard GC-FID analysis, you can start with the following parameters and optimize from there:

• Injector Temperature: 250 °C is a good starting point for a wide range of analytes, including volatile esters.[4][5]

• Injection Volume: 1 µL is a common injection volume.

• Split Ratio: A starting split ratio of 20:1 to 50:1 is often used for samples that are not at trace levels.[6]

• Carrier Gas: Helium or hydrogen are common carrier gases. A typical flow rate for helium is around 1-2 mL/min.

Q3: My ethyl 2-methylbutyrate peak is tailing. What are the possible causes and solutions?

A3: Peak tailing for volatile esters can be caused by several factors:

• Active Sites: The analyte may be interacting with active sites in the injector liner, column, or connections.

  • Solution: Use a deactivated liner and ensure all connections are clean and properly made. Consider using a liner with glass wool to trap non-volatile residues.[1]

• Column Degradation: The stationary phase of the column may be degraded.

  • Solution: Condition the column or, if necessary, replace it.

• Injector Temperature Too Low: The injector temperature may not be high enough to ensure complete and rapid vaporization of the sample.

  • Solution: Increase the injector temperature in increments of 10-20 °C, but do not exceed the column's maximum operating temperature.

Q4: I am observing poor resolution between ethyl 2-methylbutyrate and other volatile compounds. How can I improve this?

A4: Poor resolution can be addressed by optimizing several parameters:

• Temperature Program: Adjust the oven temperature program. A slower ramp rate can improve the separation of closely eluting peaks.

• Carrier Gas Flow Rate: Optimizing the carrier gas flow rate can enhance column efficiency and resolution.[7]

• Column Choice: Ensure you are using a column with a suitable stationary phase for separating volatile esters. A mid-polar to polar column is often a good choice.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Fronting or Tailing)

Symptom	Possible Cause	Recommended Action
Peak Tailing	Active sites in the inlet or column.	Use a deactivated liner, clean the injector, and ensure proper column installation.
Column contamination.	Bake out the column at a high temperature or trim the first few centimeters.
Injector temperature too low.	Increase the injector temperature in 20°C increments.
Peak Fronting	Column overload.	Increase the split ratio or dilute the sample.
Incompatible solvent.	Ensure the sample solvent is compatible with the stationary phase.
Improper column installation.	Reinstall the column according to the manufacturer's instructions.

Issue 2: Irreproducible Peak Areas

Symptom	Possible Cause	Recommended Action
Varying Peak Areas	Leaks in the injection port.	Check for leaks using an electronic leak detector, especially around the septum and column fittings.
Inconsistent injection volume.	If using manual injection, ensure a consistent technique. For autosamplers, check the syringe for air bubbles and proper function.
Sample degradation in the injector.	Lower the injector temperature to prevent thermal decomposition of the analyte.

Experimental Protocols

Protocol 1: Standard GC-FID Analysis of Ethyl 2-Methylbutyrate

This protocol provides a starting point for the analysis of ethyl 2-methylbutyrate in a non-trace level sample.

1. Sample Preparation:

• Dilute the sample containing ethyl 2-methylbutyrate in a suitable solvent (e.g., dichloromethane or ethanol) to a concentration appropriate for split injection.

2. GC-FID Parameters:

Parameter	Value
Injector	Split/Splitless
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.5 mL/min (Constant Flow)
Oven Program	50 °C (hold 2 min), ramp to 220 °C at 10 °C/min, hold 5 min
Detector	FID
Detector Temperature	280 °C

3. Analysis:

• Inject the prepared sample into the GC.

• Acquire the chromatogram and identify the ethyl 2-methylbutyrate peak based on its retention time.

• Integrate the peak to determine its area.

Quantitative Data Summary

The following tables provide a summary of typical injection parameters for the GC analysis of volatile esters, including compounds similar to ethyl 2-methylbutyrate. These values can be used as a starting point for method development and optimization.

Table 1: Recommended Injector Temperatures

Analyte Type	Injector Temperature Range (°C)	Notes
Volatile Esters	200 - 280	A good starting point is 250°C. Higher temperatures can improve vaporization of less volatile components but may risk thermal degradation of sensitive analytes.[4][5]
Fatty Acid Ethyl Esters	250 - 300	Higher temperatures are often needed for less volatile esters.

Table 2: Typical Split Ratios

Sample Concentration	Split Ratio Range	Notes
High ( > 100 µg/mL)	50:1 - 200:1	Higher split ratios prevent column overload and ensure sharp peaks.
Moderate (1 - 100 µg/mL)	10:1 - 50:1	A good starting point for many applications.[6]
Low / Trace ( < 1 µg/mL)	Splitless	Splitless injection is required for maximum sensitivity.[2]

Table 3: Carrier Gas Flow Rates (for a 30m x 0.25mm ID column)

Carrier Gas	Typical Flow Rate (mL/min)	Optimal Linear Velocity (cm/s)
Helium	1.0 - 2.0	20 - 40
Hydrogen	2.0 - 4.0	40 - 60
Nitrogen	0.8 - 1.5	10 - 20

Visualizations

Caption: Troubleshooting workflow for common GC issues.

Caption: Relationship between injection parameters and results.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Optimizing Splitless Injections: Introduction [restek.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Optimizing Splitless Injection [restek.com]
• 5. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 6. agilent.com [agilent.com]
• 7. scribd.com [scribd.com]

Improving yield and purity in ethyl 2-methylbutyrate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield and purity of ethyl 2-methylbutyrate synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common and accessible method for synthesizing ethyl 2-methylbutyrate in a laboratory setting?

A1: The most common laboratory method for synthesizing ethyl 2-methylbutyrate is the Fischer esterification of 2-methylbutyric acid with ethanol using a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).[1] This method is well-established and utilizes readily available reagents.

Q2: Why is my yield of ethyl 2-methylbutyrate consistently low when using the Fischer esterification method?

A2: Low yields in Fischer esterification are typically due to the reversible nature of the reaction. The water produced as a byproduct can hydrolyze the ester back to the starting materials, 2-methylbutyric acid and ethanol, shifting the equilibrium away from the desired product.[1] To improve the yield, it is essential to drive the reaction forward.

Q3: How can I improve the yield of my ethyl 2-methylbutyrate synthesis?

A3: Several strategies can be employed to drive the equilibrium towards the product and increase the yield:

• Use of Excess Reactant: Employing a large excess of one of the reactants, typically the less expensive one like ethanol, will shift the equilibrium to favor the formation of the ester.[1]

• Removal of Water: Actively removing water as it is formed is a highly effective method. This can be achieved by using a Dean-Stark apparatus during reflux or by adding a dehydrating agent like molecular sieves to the reaction mixture.[2] Strong acid catalysts like concentrated sulfuric acid also act as dehydrating agents.[1]

Q4: What are the most common impurities in ethyl 2-methylbutyrate synthesis and how can they be removed?

A4: Common impurities include unreacted 2-methylbutyric acid, excess ethanol, and water.

• Unreacted 2-methylbutyric acid can be removed by washing the crude product with a weak base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The acid will be converted to its water-soluble salt and can be separated in the aqueous layer.[3]

• Excess ethanol and water can be removed during the work-up through washing with brine (saturated NaCl solution) and drying the organic layer with an anhydrous salt like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[3]

• Final purification is typically achieved by distillation .[1]

Q5: How can I monitor the progress of the esterification reaction?

A5: Thin-Layer Chromatography (TLC) is an effective technique to monitor the reaction. By spotting the reaction mixture alongside the starting material (2-methylbutyric acid) on a TLC plate, you can visualize the consumption of the reactant and the formation of the more nonpolar product, the ester.

Q6: What are the key physical properties of ethyl 2-methylbutyrate that are important for its purification?

A6: Ethyl 2-methylbutyrate is a colorless, oily liquid with a characteristic fruity odor.[4][5] It is insoluble in water.[4][5] Its boiling point is approximately 133 °C, which allows for its separation from lower-boiling components like ethanol and higher-boiling components by fractional distillation.[6][7]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield	1. Equilibrium not shifted towards products: Water, a byproduct, is hydrolyzing the ester back to the starting materials.[1] 2. Incomplete reaction: Reaction time may be too short or the temperature too low. 3. Loss of product during work-up: Product may be lost during extraction or transfer steps.	1. Use a large excess of ethanol.[1] 2. Remove water during the reaction using a Dean-Stark apparatus or by adding molecular sieves.[2] 3. Increase the reflux time and ensure a gentle, consistent boil. 4. Ensure efficient extraction by performing multiple extractions with a suitable organic solvent.
Product is Contaminated with Starting Acid	1. Incomplete reaction: Not all the 2-methylbutyric acid has reacted. 2. Insufficient washing during work-up: The aqueous base wash was not effective in removing all the unreacted acid.	1. Ensure the reaction has gone to completion by monitoring with TLC. 2. During the work-up, wash the organic layer thoroughly with a saturated solution of sodium bicarbonate (NaHCO₃) until the effervescence of CO₂ ceases. Perform multiple washes if necessary.[3]
Product is Wet (Cloudy Appearance)	1. Incomplete drying: The drying agent was not sufficient to remove all the water from the organic layer.	1. Use an adequate amount of a suitable drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄). 2. Ensure the drying agent is in contact with the solution for a sufficient amount of time with occasional swirling. 3. If the solution is still cloudy, decant or filter it and add fresh drying agent.
Difficulty in Separating Layers During Extraction	1. Emulsion formation: Vigorous shaking can sometimes lead to the formation of an emulsion between the organic and aqueous layers.	1. Add a small amount of brine (saturated NaCl solution) to the separatory funnel and gently swirl. This increases the ionic strength of the aqueous layer and helps to break the emulsion. 2. Allow the separatory funnel to stand undisturbed for a longer period.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-Methylbutyrate via Fischer Esterification

Materials:

• 2-Methylbutyric acid

• Absolute ethanol (200 proof)

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH)

• Boiling chips

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

• In a round-bottom flask, combine 2-methylbutyric acid and a 3 to 5-fold molar excess of absolute ethanol.

• Add a few boiling chips to the flask.

• Slowly and carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the mass of the carboxylic acid) to the mixture while swirling.

• Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle or oil bath.

• Continue the reflux for 1-2 hours. The progress of the reaction can be monitored by TLC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel.

• Wash the mixture with water to remove the bulk of the excess ethanol and some of the acid catalyst.

• Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize and remove any unreacted 2-methylbutyric acid. Vent the separatory funnel frequently to release the pressure from the carbon dioxide gas that evolves. Continue washing until no more gas is evolved.

• Wash the organic layer with brine to help remove dissolved water.

• Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium sulfate.

• Decant or filter the dried solution to remove the drying agent.

• Remove the low-boiling solvent by rotary evaporation to yield the crude ethyl 2-methylbutyrate.

Protocol 2: Purification of Ethyl 2-Methylbutyrate by Fractional Distillation

Materials:

• Crude ethyl 2-methylbutyrate

• Distillation flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer

• Condenser

• Receiving flask(s)

• Heating mantle or oil bath

• Boiling chips

Procedure:

• Set up the fractional distillation apparatus. Ensure all glassware is dry.

• Place the crude ethyl 2-methylbutyrate and a few boiling chips into the distillation flask. Do not fill the flask more than two-thirds full.

• Wrap the fractionating column with glass wool or aluminum foil to ensure an adiabatic process, which is crucial for efficient separation.

• Begin heating the distillation flask gently.

• Observe the temperature at the distillation head. The first fraction to distill will be any remaining low-boiling impurities, such as ethanol. The temperature will plateau at the boiling point of this component.

• Once the temperature begins to rise again, change the receiving flask to collect the main product fraction.

• Collect the fraction that distills at a constant temperature corresponding to the boiling point of ethyl 2-methylbutyrate (approximately 133 °C).[6][7]

• Stop the distillation when the temperature either drops or rises significantly, or when only a small amount of residue remains in the distillation flask.

• The collected fraction should be pure ethyl 2-methylbutyrate. Purity can be confirmed by analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation

Table 1: Factors Influencing Yield and Purity in Ethyl 2-Methylbutyrate Synthesis

Parameter	Condition	Expected Impact on Yield	Expected Impact on Purity	Rationale
Reactant Ratio	Stoichiometric (1:1 Acid:Alcohol)	Moderate	May require more rigorous purification	The reaction is reversible and will reach equilibrium.
Excess Alcohol (e.g., 1:5 Acid:Alcohol)	High	Easier to remove excess alcohol than unreacted acid	Le Châtelier's principle: drives the equilibrium towards the product side.[1]
Catalyst	Sulfuric Acid (H₂SO₄)	High	Good, but may require neutralization	Strong acid catalyst and also acts as a dehydrating agent.[1]
p-Toluenesulfonic Acid (TsOH)	High	Good, solid catalyst can be easier to handle	Effective strong acid catalyst.
Water Removal	None	Low	Lower purity due to unreacted starting materials	Water byproduct drives the reverse reaction (hydrolysis).[1]
Dean-Stark Apparatus	Very High	High	Continuously removes water, driving the reaction to completion.
Molecular Sieves	High	High	Adsorbs water as it is formed.[2]
Reaction Time	Short (e.g., 30 min)	Low	Low, significant unreacted starting materials	Insufficient time to reach equilibrium or completion.
Long (e.g., 2-4 hours)	High	Higher, less unreacted starting materials	Allows the reaction to proceed further towards completion.
Purification Method	Simple Extraction & Washing	Moderate	May still contain some impurities	Removes the majority of acidic and water-soluble impurities.
Fractional Distillation	High (after initial work-up)	Very High	Separates compounds based on their boiling points, effectively isolating the desired ester.[1]

Visualizations

Caption: Workflow for the synthesis and purification of ethyl 2-methylbutyrate.

Caption: Decision tree for troubleshooting low yield in ethyl 2-methylbutyrate synthesis.

References

• 1. athabascau.ca [athabascau.ca]
• 2. m.youtube.com [m.youtube.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl 2-Methylbutyrate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 6. Ethyl 2-methylbutyrate 99 7452-79-1 [sigmaaldrich.com]
• 7. 2-甲基丁酸乙酯 natural, mixture of enantiomers, ≥98%, FCC, FG | Sigma-Aldrich [sigmaaldrich.com]

Minimizing matrix effects in ethyl 2-methylbutyrate quantification in complex samples

This guide provides troubleshooting advice and answers to frequently asked questions regarding the minimization of matrix effects in the quantification of ethyl 2-methylbutyrate in complex samples. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question: My analyte signal is significantly lower or highly variable in sample replicates compared to my solvent standards. How do I confirm a matrix effect is the cause?

Answer: A significant and variable decrease in signal intensity when analyzing samples versus clean standards is a classic sign of ion suppression, a common matrix effect in LC-MS.[1] In GC-MS, you might observe signal enhancement.[2] To confirm and quantify this effect, the Post-Extraction Spike Method is recommended.

This method involves comparing the signal response of an analyte in a neat (clean) solvent to the response of the same amount of analyte spiked into a blank matrix sample after the extraction process.[3][4] A significant difference between these two measurements indicates the presence of a matrix effect.

Question: I have confirmed a significant matrix effect. What is the most effective first step to minimize it?

Answer: The most critical step to overcome matrix effects is to optimize your sample preparation to remove interfering endogenous and exogenous components.[4][5] For a volatile compound like ethyl 2-methylbutyrate, Headspace Solid-Phase Microextraction (HS-SPME) is a highly effective technique.[6] This method samples the volatile analytes from the headspace above the sample, leaving non-volatile matrix components (like salts, proteins, and phospholipids) behind, thus providing a much cleaner extract for analysis.[7]

Question: My analyte recovery is still low and inconsistent, even after improving my sample preparation. What other strategies can I employ?

Answer: If a cleaner extract is not sufficient or achievable, the next step is to use a calibration strategy that compensates for the matrix effect. The gold standard is to use a Stable Isotope-Labeled Internal Standard (SIL-IS) .[4] A SIL-IS, such as Ethyl 2-methylbutyrate-¹³C₂, is chemically identical to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement.[8] By calculating the ratio of the analyte to the internal standard, the variability caused by the matrix effect is normalized, leading to accurate and precise quantification.

Question: I am using GC-MS and my signal is unexpectedly higher in the matrix than in the solvent. Is this an error?

Answer: This is not necessarily an error. In Gas Chromatography (GC), a phenomenon known as "matrix-induced enhancement" can occur.[2] This happens when non-volatile matrix components coat active sites within the GC inlet liner. These active sites can otherwise cause the thermal degradation of sensitive analytes. By blocking these sites, the matrix components protect the analyte, leading to a more efficient transfer to the analytical column and a resulting enhancement in signal intensity compared to a clean solvent injection.[2][9]

Question: I do not have access to a true blank matrix for creating matrix-matched calibration standards. What are my best options for accurate quantification?

Answer: When a blank matrix is unavailable, two robust methods can be used:

• Stable Isotope-Labeled Internal Standard (SIL-IS): This remains the preferred method. Since the SIL-IS corrects for matrix effects on a sample-by-sample basis, it does not require a separate blank matrix for the calibration curve (which can be prepared in solvent).

• Standard Addition: This method involves splitting an unknown sample into several aliquots and spiking each with a different, known concentration of the analyte. A calibration curve is then generated for each individual sample.[10] While highly effective at correcting for matrix-specific effects, this approach is laborious and time-consuming as it requires multiple analyses for a single sample.[10]

Frequently Asked Questions (FAQs)

• What is a matrix effect? A matrix effect is the alteration of an analyte's response (either suppression or enhancement) due to the influence of other components present in the sample matrix. These effects can compromise the accuracy, precision, and sensitivity of an analytical method.[1]

• What are the primary causes of matrix effects in LC-MS versus GC-MS? In Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with electrospray ionization (ESI), matrix effects are primarily an ionization efficiency issue. Co-eluting compounds can compete with the analyte for charge in the ESI droplet or affect the droplet's evaporation, leading to ion suppression.[3][4] In Gas Chromatography-Mass Spectrometry (GC-MS), matrix effects often manifest as signal enhancement. This is typically a physical effect where matrix components protect the analyte from thermal breakdown in the hot injector port.[2]

• Why is HS-SPME particularly suitable for ethyl 2-methylbutyrate? Ethyl 2-methylbutyrate is a volatile organic compound (VOC) with a characteristic fruity aroma.[11][12] HS-SPME is an equilibrium-based extraction technique that is ideal for VOCs. It isolates volatile compounds from the headspace of a sample, effectively separating them from non-volatile matrix components like proteins, lipids, and salts that are common sources of matrix effects.[7]

• What is the best type of internal standard to use? A stable isotope-labeled internal standard (SIL-IS) is considered the "gold standard" for quantitative mass spectrometry. It has nearly identical chemical and physical properties to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization, thus providing the most accurate correction for matrix effects and other sources of variability.[4]

• Can matrix effects be eliminated completely? While extensive sample cleanup can significantly reduce matrix effects, completely eliminating them is often not possible, especially in highly complex matrices.[2][3] Therefore, a combination of optimized sample preparation and a robust calibration strategy (like using a SIL-IS or matrix-matched standards) is the most reliable approach for achieving accurate quantification.[2]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Technique	Principle	Suitability for Ethyl 2-Methylbutyrate	Pros	Cons
Dilution	Reduces the concentration of both analyte and interfering matrix components.	Low	Simple, fast, and inexpensive.	Reduces sensitivity, may not be sufficient for complex matrices.[5]
LLE	Partitions analyte between two immiscible liquid phases based on solubility.	Moderate	Good for removing salts and some polar interferences. Can be selective by adjusting pH.[5]	Can be labor-intensive, uses significant solvent volumes, may not remove all interferences.
SPE	Analyte is retained on a solid sorbent while matrix components are washed away.	High	Highly selective, provides good concentration factor, can remove a wide range of interferences.[4][5]	Requires method development, can be more expensive, potential for analyte loss.
HS-SPME	Extracts volatile compounds from the headspace above the sample onto a coated fiber.	Excellent	Highly effective at removing non-volatile matrix interferences, solvent-free, easily automated.[7][13]	Requires optimization (fiber, time, temp), best suited for volatile/semi-volatile analytes.[14]

Table 2: Comparison of Calibration Strategies to Compensate for Matrix Effects

Strategy	Principle	Pros	Cons
External Calibration	A calibration curve is prepared in a clean solvent.	Simple and fast to prepare.	Does not compensate for matrix effects, leading to inaccurate results.
Matrix-Matched	Calibration standards are prepared in a blank matrix identical to the samples.[15]	Effectively compensates for matrix effects by ensuring standards and samples are affected equally.[16][17]	Requires a true analyte-free blank matrix which is often unavailable; can be labor-intensive.[15]
Standard Addition	Known amounts of standard are added directly to aliquots of the unknown sample.	Highly accurate for individual samples as it corrects for specific matrix effects; does not require a blank matrix.[10]	Very time-consuming and requires a larger sample volume as each sample needs its own calibration.[10]
SIL-IS	A stable isotope-labeled version of the analyte is added to all samples and standards.	The "gold standard"; accurately corrects for matrix effects and variability in sample prep and injection.[4]	SIL-IS can be expensive and is not available for all analytes.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

• Prepare Solutions:

  • Solution A (Analyte in Solvent): Prepare a standard of ethyl 2-methylbutyrate in a clean solvent (e.g., mobile phase) at a known concentration (e.g., 50 ng/mL).

  • Solution B (Post-Extraction Spike): Take a blank matrix sample (e.g., drug-free plasma, fruit juice without the analyte) and perform your entire sample extraction procedure. In the final, clean extract, spike ethyl 2-methylbutyrate to the same final concentration as Solution A.

• Analysis: Analyze both solutions using your established LC-MS or GC-MS method.

• Calculation: Calculate the matrix effect (ME) as a percentage using the following formula: ME (%) = (Peak Area in Solution B / Peak Area in Solution A) * 100

  • An ME of 100% indicates no matrix effect.

  • An ME < 100% indicates signal suppression.

  • An ME > 100% indicates signal enhancement.

Protocol 2: Sample Preparation using Headspace Solid-Phase Microextraction (HS-SPME)

• Sample Preparation: Place a precisely weighed or measured amount of your homogenized sample (e.g., 1-5 g) into a headspace vial.[13]

• Add Salt (Optional but Recommended): Add a known amount of sodium chloride (e.g., 1 g) to the vial. Salting-out can increase the volatility of the analyte, improving its transfer to the headspace.[13][14]

• Add Internal Standard: Spike the sample with your internal standard (ideally, a SIL-IS of ethyl 2-methylbutyrate).

• Equilibration/Extraction: Seal the vial immediately. Place it in an autosampler or heating block. Incubate the sample at a controlled temperature (e.g., 50°C) for a set time (e.g., 10 minutes) to allow the volatiles to equilibrate in the headspace.[13]

• SPME Fiber Exposure: Expose the SPME fiber (e.g., 65 µm PDMS/DVB) to the headspace for a defined extraction time (e.g., 30 minutes) with agitation.[13][14]

• Desorption and Analysis: Retract the fiber and immediately introduce it into the hot GC inlet, where the trapped analytes are thermally desorbed onto the GC column for analysis.

Mandatory Visualizations

Caption: A workflow for identifying and mitigating matrix effects.

Caption: A decision tree for choosing the right calibration strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. longdom.org [longdom.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 2-甲基丁酸乙酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 13. youtube.com [youtube.com]
• 14. scilett-fsg.uitm.edu.my [scilett-fsg.uitm.edu.my]
• 15. Matrix-matched Calibration - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 16. info.asistandards.com [info.asistandards.com]
• 17. youtube.com [youtube.com]

Technical Support Center: Optimal Separation of Ethyl 2-Methylbutyrate Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chiral separation of ethyl 2-methylbutyrate isomers.

Frequently Asked Questions (FAQs)

Q1: What is the recommended chromatographic technique for separating ethyl 2-methylbutyrate enantiomers?

A1: Chiral Gas Chromatography (GC) is the most effective and widely used technique for the enantioselective separation of volatile compounds like ethyl 2-methylbutyrate. This method utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to their separation.

Q2: Which type of GC column is best suited for this separation?

A2: Cyclodextrin-based chiral capillary columns are the industry standard for this application. Specifically, columns with derivatized β-cyclodextrin stationary phases have shown excellent performance in resolving ethyl 2-methylbutyrate isomers.

Q3: What are some commercially available columns that can be used?

A3: Several columns have demonstrated successful separation of ethyl 2-methylbutyrate enantiomers. These include:

• Rt-βDEXse: This column is known to provide good resolution for these isomers.[1]

• Astec® CHIRALDEX™ B-DP: This is another β-cyclodextrin-based column suitable for this separation.

Q4: Is sample derivatization required for the GC analysis of ethyl 2-methylbutyrate?

A4: No, derivatization is generally not necessary for ethyl 2-methylbutyrate as it is a volatile ester. Direct injection of the diluted sample onto a suitable chiral GC column is the standard approach.

Troubleshooting Guide

This guide addresses common issues encountered during the chiral separation of ethyl 2-methylbutyrate isomers.

Issue 1: Poor or No Resolution of Enantiomers

Possible Causes:	Troubleshooting Steps
Incorrect Column Selection: The chosen chiral stationary phase may not be suitable for this specific separation.	Solution: Utilize a column with a derivatized β-cyclodextrin stationary phase, such as an Rt-βDEXse or Astec® CHIRALDEX™ B-DP column.
Suboptimal Oven Temperature Program: The temperature ramp rate or isothermal temperature may be too high, leading to co-elution. Chiral separations are often sensitive to temperature.	Solution: Lower the initial oven temperature and/or decrease the temperature ramp rate. A slower ramp rate (e.g., 1-2°C/min) can significantly improve resolution.
High Carrier Gas Flow Rate: Excessive flow can reduce the interaction time of the analytes with the chiral stationary phase.	Solution: Optimize the carrier gas flow rate. Slower flow rates often enhance chiral resolution.
Column Contamination or Degradation: Accumulation of non-volatile residues or degradation of the stationary phase can lead to a loss of resolution.	Solution: Condition the column according to the manufacturer's instructions. If performance does not improve, trim the first few centimeters of the column from the inlet side. In severe cases, column replacement may be necessary.

Issue 2: Peak Tailing

Possible Causes:	Troubleshooting Steps
Active Sites in the GC System: Silanol groups in the injector liner, column, or detector can interact with the analytes, causing peak tailing.	Solution: Use a deactivated inlet liner. Ensure the column is properly deactivated. If the problem persists, trimming the column inlet may help.
Sample Overload: Injecting too much sample can saturate the column, leading to asymmetrical peak shapes.	Solution: Dilute the sample and/or reduce the injection volume.
Improper Column Installation: A poor column cut or incorrect installation depth in the injector can cause peak distortion.	Solution: Ensure the column is cut cleanly and squarely. Follow the instrument manufacturer's guidelines for proper column installation.
Matrix Effects: Components in the sample matrix can interfere with the chromatography, leading to peak tailing.	Solution: Implement a sample cleanup procedure, such as solid-phase microextraction (SPME) for complex matrices like food and beverages, to isolate the volatile analytes.[2]

Issue 3: Poor Reproducibility of Retention Times and/or Peak Areas

Possible Causes:	Troubleshooting Steps
Leaks in the GC System: Leaks in the gas lines, fittings, or septum can cause fluctuations in flow and pressure.	Solution: Perform a leak check of the entire GC system.
Inconsistent Injection Volume: Manual injections can be a source of variability. Autosampler issues can also lead to inconsistent injection volumes.	Solution: Use an autosampler for precise and repeatable injections. If using manual injection, ensure a consistent and rapid injection technique.
Fluctuations in Oven Temperature: Unstable oven temperatures will lead to shifts in retention times.	Solution: Verify the stability and accuracy of the GC oven temperature control.
Sample Preparation Inconsistency: Variations in sample dilution or handling can affect peak areas.	Solution: Standardize the sample preparation procedure and use calibrated volumetric glassware.

Data Presentation

The following table summarizes the specifications of recommended columns for the separation of ethyl 2-methylbutyrate isomers. Please note that retention times and resolution values are highly dependent on the specific instrument and analytical conditions.

Column Name	Stationary Phase	Dimensions (L x I.D. x df)	Temperature Limits
Rt-βDEXse	Derivatized β-Cyclodextrin	30 m x 0.25 mm x 0.25 µm	30 °C to 230/250 °C
Astec® CHIRALDEX™ B-DP	2,3-di-O-propionyl-6-t-butyl silyl derivative of β-cyclodextrin	30 m x 0.25 mm x 0.12 µm	-10 °C to 200 °C (isothermal), 220 °C (programmed)

Experimental Protocols

Protocol 1: Chiral GC-FID Analysis on an Rt-βDEXse Column

This protocol provides a general starting point for the analysis of ethyl 2-methylbutyrate isomers. Optimization may be required for your specific instrumentation and sample matrix.

1. Sample Preparation:

• Dilute the ethyl 2-methylbutyrate sample in a suitable solvent (e.g., hexane or dichloromethane) to a concentration of approximately 100 µg/mL.

2. GC-FID Parameters:

• Column: Rt-βDEXse, 30 m x 0.25 mm I.D., 0.25 µm film thickness
• Carrier Gas: Hydrogen or Helium, at a constant flow or pressure. A linear velocity of around 40 cm/sec is often a good starting point.
• Injector: Split/Splitless, operated in split mode with a split ratio of 50:1.
• Injector Temperature: 220 °C
• Oven Temperature Program:
• Initial Temperature: 40 °C, hold for 1 minute
• Ramp: 2 °C/min to 200 °C
• Hold: 5 minutes at 200 °C
• Detector: Flame Ionization Detector (FID)
• Detector Temperature: 250 °C
• Injection Volume: 1 µL

Protocol 2: Chiral GC-FID Analysis on an Astec® CHIRALDEX™ B-DP Column

This protocol provides a starting point for method development on the Astec® CHIRALDEX™ B-DP column.

1. Sample Preparation:

• Prepare a dilute solution of ethyl 2-methylbutyrate (e.g., 100 µg/mL) in a high-purity solvent like hexane.

2. GC-FID Parameters:

• Column: Astec® CHIRALDEX™ B-DP, 30 m x 0.25 mm I.D., 0.12 µm film thickness
• Carrier Gas: Hydrogen or Helium.
• Injector: Split/Splitless, operated in split mode.
• Injector Temperature: 250 °C
• Oven Temperature: An isothermal temperature of 70 °C can be a good starting point for initial screening. A temperature program similar to Protocol 1 can also be employed for optimization.
• Detector: Flame Ionization Detector (FID)
• Detector Temperature: 250 °C
• Injection Volume: 1 µL

Visualizations

Caption: Workflow for selecting the optimal column for ethyl 2-methylbutyrate isomer separation.

Caption: A logical workflow for troubleshooting common separation issues.

References

• 1. gcms.cz [gcms.cz]
• 2. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]

Addressing co-elution issues in the chromatographic analysis of flavor compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address co-elution issues in the chromatographic analysis of flavor compounds.

Frequently Asked Questions (FAQs)

Q1: What is chromatographic co-elution?

A1: Chromatographic co-elution occurs when two or more compounds elute from the chromatography column at the same time, resulting in overlapping peaks.[1][2] This phenomenon compromises both qualitative and quantitative analysis, as it prevents the proper identification and quantification of the individual compounds.[3] Co-elution is a significant challenge, especially in the analysis of complex mixtures like flavor compounds in food.[4][5]

Q2: How can I detect co-elution in my chromatogram?

A2: Detecting co-elution can be challenging, especially when peaks overlap perfectly.[3] However, there are several indicators and tools you can use:

• Visual Peak Shape Analysis: Look for asymmetrical peaks.[3] A "shoulder" on the side of a peak is a strong indicator of co-elution, as opposed to "tailing," which is a more gradual decline.[3][6]

• Diode Array Detector (DAD/PDA): A DAD collects multiple UV-Vis spectra across a single peak.[1][3] If the spectra are not identical throughout the peak, it suggests the presence of multiple compounds.[1][3][6]

• Mass Spectrometry (MS): An MS detector can acquire mass spectra across the eluting peak.[1][3] If the mass-to-charge ratio (m/z) profile changes from the beginning to the end of the peak, it indicates that more than one compound is present.[6][7]

Q3: What are the fundamental parameters I should adjust to resolve co-elution?

A3: The resolution of two peaks is governed by the resolution equation, which involves three key factors: efficiency (N), selectivity (α), and capacity factor (k').[1][6][8] To resolve co-eluting peaks, you should systematically adjust the parameters that influence these factors.

• Capacity Factor (k'): This relates to the retention of an analyte on the column. If co-elution occurs with a very low capacity factor (e.g., k' < 1), the compounds are moving too quickly through the column.[1][6] The solution is to weaken the mobile phase in reversed-phase HPLC (e.g., decrease the percentage of organic solvent) to increase retention.[1][6] An ideal range for k' is generally between 1 and 5.[1][3]

• Selectivity (α): This is a measure of the chemical separation between two analytes. If you have a good capacity factor but still have co-elution, the issue is likely poor selectivity.[1] This means the chemistry of your column and mobile phase cannot differentiate between the compounds.[1] To improve selectivity, you can change the mobile phase composition (e.g., switch from acetonitrile to methanol), adjust the pH, or change the stationary phase (column) chemistry.[1][3][9]

• Efficiency (N): This refers to the narrowness of the peaks. Higher efficiency results in sharper peaks, which are easier to resolve.[1] Column efficiency can be increased by using a column with a smaller particle size or a longer column.[8][10]

Q4: My peaks are still co-eluting after mobile phase adjustments. When should I consider changing the column?

A4: Changing the stationary phase (the column) is a powerful way to alter selectivity and resolve co-eluting peaks.[8] You should consider changing the column when:

• You have already optimized the mobile phase (e.g., tried different organic solvents, adjusted pH) and co-elution persists.[1][9]

• The selectivity factor (α) is close to 1.0, indicating that the current column chemistry cannot distinguish between your analytes.[1]

• You are analyzing structurally similar compounds, such as isomers, that require a different separation mechanism.[7]

Modern chromatography offers a wide variety of column chemistries beyond standard C18, such as phenyl-hexyl, biphenyl, or polar-embedded phases, which can provide different types of interactions to improve separation.[3][6][7]

Q5: How does changing the column temperature affect the separation of flavor compounds?

A5: Temperature is a useful tool for optimizing separations.[9] In both GC and HPLC, adjusting the temperature can change selectivity and retention times.[9][11]

• In HPLC: Higher temperatures decrease the viscosity of the mobile phase, which can lead to faster analysis times and sharper peaks.[10] However, the effect on resolution can be unpredictable and must be evaluated for each specific separation.[9] Lowering the temperature can increase retention and may improve the resolution of some compounds.[10]

• In GC: The temperature program is critical. Increasing the temperature ramp rate can shorten analysis time but may cause peaks to elute closer together or even change their elution order.[11] Conversely, a slower temperature ramp or an isothermal hold can improve the separation of closely eluting compounds.[12]

Q6: Can carryover from a previous injection cause perceived co-elution?

A6: Yes, this is a phenomenon known as intra-sample co-elution or analytical carry-over.[2] It occurs when a compound from a previous injection is retained on the column and elutes during a subsequent run at the same time as an analyte in the current sample.[2] This can be mistaken for co-elution of compounds within the same sample. To check for this, run a blank solvent injection after a sample run. If peaks appear in the blank run, it indicates carryover.[13][14]

Troubleshooting Guides

General Troubleshooting Workflow for Co-elution

This guide provides a systematic approach to diagnosing and resolving co-elution issues. It is crucial to change only one parameter at a time to understand its effect on the separation.[10]

Caption: Systematic workflow for troubleshooting co-elution.

Experimental Protocols

Protocol 1: HPLC Method Development for Resolving Co-eluting Flavor Compounds

This protocol outlines a systematic approach for developing an HPLC method to separate structurally similar flavor compounds, such as quercetin and its derivatives.[15]

• Initial Setup & Scouting Run:

  • Column: Start with a standard C18 column (e.g., 150 x 4.6 mm, 5 µm).[15]

  • Mobile Phase A: 0.1% Formic Acid in Water.[15]

  • Mobile Phase B: Acetonitrile.[15]

  • Flow Rate: 1.0 mL/min.[15]

  • Temperature: 30°C.[15]

  • Detector: UV detector at an appropriate wavelength for your compounds.[15]

  • Action: Perform a fast, broad "scouting" gradient (e.g., 5% to 95% B in 15 minutes) to determine the approximate elution time of the compounds.[15]

• Gradient Optimization:

  • Action: Based on the scouting run, design a more focused gradient. If peaks are eluting very early, start with a lower initial percentage of Mobile Phase B.[15] To improve the separation of closely eluting peaks, decrease the slope of the gradient in the region where they elute.[15] For example, if the co-elution occurs between 10 and 12 minutes, flatten the gradient during this time.

• Selectivity Screening (If Gradient Optimization Fails):

  • Action 1 (Change Organic Modifier): Replace Mobile Phase B (Acetonitrile) with Methanol and re-run the optimized gradient. Methanol has different solvent properties and can alter the elution order and selectivity.[15]

  • Action 2 (Adjust pH): If your flavor compounds are ionizable (e.g., contain acidic or basic functional groups), adjusting the pH of Mobile Phase A is a powerful tool.[15] A small change in pH can significantly impact retention and selectivity.[6] Use a buffer to maintain a stable pH.[6]

• Temperature and Flow Rate Fine-Tuning:

  • Action: Once a satisfactory separation is achieved, you can fine-tune the column temperature and flow rate. A lower flow rate generally improves resolution but increases analysis time.[10][15] Adjusting the temperature can also provide a final improvement in selectivity.[9][15]

Protocol 2: GC Method Optimization for Volatile Flavor Compounds

This protocol provides steps to resolve co-eluting volatile compounds in a GC analysis.

• Verify Flow Rate:

  • Problem: An incorrect carrier gas flow rate can lead to poor efficiency and loss of resolution.[12][14]

  • Action: Check that the carrier gas linear velocity is optimal for your column dimensions and carrier gas type (e.g., Helium, Hydrogen). Use a flow meter to verify the flow rate.[14] Sometimes, increasing the linear velocity can lead to sharper peaks and better separation.[12]

• Adjust Temperature Program:

  • Problem: The temperature gradient may be too steep, causing compounds to elute too quickly and overlap.[11]

  • Action 1 (Lower Ramp Rate): Decrease the temperature ramp rate (e.g., from 10 °C/min to 5 °C/min) in the region where the co-elution occurs. This gives the compounds more time to interact with the stationary phase.

  • Action 2 (Add Isothermal Hold): Introduce a short isothermal hold (a period of constant temperature) in the temperature program about 20-30°C below the elution temperature of the co-eluting pair.[12] This can often provide enough of a difference in retention to achieve separation.[12]

• Column Maintenance:

  • Problem: Contamination at the front of the GC column can cause peak broadening and loss of resolution.[13]

  • Action: Trim 0.5 to 1 meter from the front of the column to remove non-volatile residues.[13] This can often restore column performance.

• Consider a Different Stationary Phase:

  • Problem: If the above steps fail, the stationary phase may not be selective enough for the analytes.[11]

  • Action: Switch to a column with a different polarity. For example, if you are using a non-polar DB-5 type column, consider a more polar wax-type column, or vice-versa. This is a very effective way to change selectivity.[12]

Data Summary

Table 1: Key Chromatographic Parameters and Their Impact on Resolution

Parameter	Primary Effect On	Typical Adjustment to Improve Resolution	Considerations
Mobile Phase Strength	Capacity Factor (k')	Weaken the mobile phase (e.g., reduce % organic solvent in RP-HPLC) to increase retention time.[1]	Aim for a capacity factor between 1 and 5 for optimal separation.[1][3]
Mobile Phase Solvent	Selectivity (α)	Change the organic solvent (e.g., from acetonitrile to methanol in RP-HPLC).[6][9]	Solvents have different chemical properties that alter interactions with the analyte and stationary phase.[15]
Mobile Phase pH	Selectivity (α)	Adjust the pH for ionizable analytes to alter their retention characteristics.[6]	A small change can have a large effect; use buffers for stable pH.[6]
Column Temperature	Selectivity (α) & Efficiency (N)	Increase or decrease temperature; the effect is compound-specific.[9]	Higher temperatures reduce viscosity and can speed up analysis, but may decrease resolution.[10]
Stationary Phase	Selectivity (α)	Change to a column with a different chemical functionality (e.g., C18 to Phenyl-Hexyl).[6]	This is one of the most powerful ways to change selectivity when mobile phase adjustments fail.[8]
Column Particle Size	Efficiency (N)	Use a column with smaller particles.[8][10]	Smaller particles lead to sharper peaks but will increase backpressure.[8]
GC Temperature Program	Selectivity (α)	Decrease the temperature ramp rate or add an isothermal hold.[11][12]	Slower programs increase analysis time but can significantly improve separation of complex mixtures.[11]

Visualizations

The Resolution Equation Components

The resolution (Rs) in chromatography is a function of three independent factors. Optimizing resolution involves maximizing the contribution of each component.

Caption: The three key factors influencing chromatographic resolution.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Co-elution in a nutshell | The Truth About Forensic Science [thetruthaboutforensicscience.com]
• 3. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 4. conservancy.umn.edu [conservancy.umn.edu]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. waters.com [waters.com]
• 10. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 11. gcms.cz [gcms.cz]
• 12. Methods to separate co-eluting peaks - Chromatography Forum [chromforum.org]
• 13. agilent.com [agilent.com]
• 14. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 15. benchchem.com [benchchem.com]

Calibration curve issues in ethyl 2-methylbutyrate quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the quantification of ethyl 2-methylbutyrate using calibration curves.

Troubleshooting Guides and FAQs

This section addresses common problems encountered during the gas chromatography (GC) analysis of ethyl 2-methylbutyrate.

Question 1: Why is my calibration curve for ethyl 2-methylbutyrate showing poor linearity (low R² value)?

Answer:

Poor linearity in your calibration curve, often indicated by a coefficient of determination (R²) value below 0.99, can stem from several factors.[1] It's crucial to systematically investigate the potential causes.

Possible Causes and Solutions:

• Inaccurate Standard Preparation: Errors in serial dilutions are a common source of non-linearity.[2]

  • Solution: Prepare a fresh set of calibration standards, paying close attention to accurate pipetting and using calibrated volumetric flasks. It is also good practice to use high-purity solvents for all dilutions.[3]

• Inappropriate Concentration Range: The concentration of your standards may fall outside the linear dynamic range of your detector.

  • Solution: Adjust the concentration range of your standards. You may need to prepare a more diluted or a more concentrated set of standards to find the linear range of your instrument.

• Injector Issues: The injector is a frequent source of problems.

  • Active Sites: The injector liner can have active sites that adsorb the analyte, especially at low concentrations, leading to a non-linear response.

  • Solution: Use a deactivated liner or clean the existing liner. Regular replacement of the septum is also recommended to prevent leaks and contamination.[4]

  • Incorrect Injection Volume: Inconsistent injection volumes can lead to poor precision and linearity.

  • Solution: If using an autosampler, ensure it is functioning correctly. For manual injections, maintain a consistent and reproducible technique.[2]

• Column Overload: Injecting too high a concentration of the analyte can saturate the column, leading to peak fronting and a non-linear response.[4]

  • Solution: Dilute your samples and standards. Alternatively, you can increase the split ratio to inject a smaller amount of the sample onto the column.

Question 2: I'm observing peak tailing or fronting in my chromatograms for ethyl 2-methylbutyrate. What could be the cause?

Answer:

Asymmetrical peaks, such as tailing or fronting, can significantly impact the accuracy of peak integration and, consequently, your quantification results.

Possible Causes and Solutions:

• Peak Tailing:

  • Active Sites: Similar to the cause of non-linearity, active sites in the injector, column, or detector can cause peak tailing.

  • Solution: Deactivate or replace the injector liner. Ensure your column is properly conditioned. Trimming a small portion (5-10 cm) from the front of the column can also help remove accumulated non-volatile residues.

  • Column Contamination: Buildup of non-volatile matrix components at the head of the column can lead to tailing.

  • Solution: As mentioned above, trim the front end of the column.

• Peak Fronting:

  • Column Overload: This is the most common cause of peak fronting.[4]

  • Solution: Reduce the injection volume or dilute your samples and standards. Increasing the split ratio is also an effective solution.

  • Improper Column Installation: If the column is not installed correctly in the injector or detector, it can result in poor peak shape.

  • Solution: Reinstall the column according to the manufacturer's instructions, ensuring the correct insertion depth.

Question 3: My results for ethyl 2-methylbutyrate are not reproducible. What should I check?

Answer:

Lack of reproducibility can be frustrating and can invalidate your results. A systematic approach is key to identifying the source of the inconsistency.[4]

Possible Causes and Solutions:

• Inconsistent Sample Preparation: Variations in your sample preparation workflow can lead to inconsistent results.[4]

  • Solution: Follow a standardized and well-documented sample preparation protocol. Ensure consistent extraction times, solvent volumes, and mixing procedures.

• Injector Variability: Leaks in the injector or inconsistent injection volumes can be a major source of irreproducibility.[2]

  • Solution: Regularly check for leaks around the septum and fittings using an electronic leak detector. If performing manual injections, ensure your technique is consistent.

• Unstable Instrument Parameters: Fluctuations in oven temperature, carrier gas flow rate, or detector parameters will affect your results.[2]

  • Solution: Allow the GC to fully equilibrate before starting your analytical run. Regularly check and calibrate instrument parameters.

• Column Contamination: A contaminated column can lead to shifting retention times and variable peak areas.

  • Solution: Bake out the column at a high temperature (within its specified limits) to remove contaminants. If the contamination is severe, you may need to replace the column.

Question 4: I'm struggling with low sensitivity for ethyl 2-methylbutyrate. How can I improve my detection limits?

Answer:

Low sensitivity can be a challenge, especially when analyzing trace levels of ethyl 2-methylbutyrate.

Possible Causes and Solutions:

• Sub-optimal Injection Technique: Using a split injection with a high split ratio will reduce the amount of sample reaching the detector.

  • Solution: Switch to a splitless injection mode, which directs most of the sample onto the column. If you must use a split injection, try reducing the split ratio.

• Sample Dilution: Your sample may be too dilute.

  • Solution: If possible, use a more concentrated sample. Alternatively, employ sample pre-concentration techniques such as solid-phase microextraction (SPME) or purge-and-trap.

• Detector Settings: The detector may not be operating at its optimal sensitivity.

  • Solution: Consult your instrument manual to ensure the detector gases (for FID) are at the correct flow rates and that the detector temperature is appropriate. For a mass spectrometer (MS), you may need to optimize the ionization and detection parameters.

Data Presentation

The following tables present hypothetical data for a typical calibration curve for ethyl 2-methylbutyrate, illustrating both a problematic and an acceptable outcome.

Table 1: Example of a Problematic Calibration Curve

Standard Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	12000
5	58000
10	105000
25	230000
50	380000
R² Value	0.985

Table 2: Example of an Acceptable Calibration Curve

Standard Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	15000
5	75000
10	152000
25	374000
50	755000
R² Value	0.999

Experimental Protocols

This section provides a detailed methodology for generating a calibration curve and quantifying ethyl 2-methylbutyrate using Gas Chromatography with a Flame Ionization Detector (GC-FID).

1. Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 100 mg of pure ethyl 2-methylbutyrate standard into a 100 mL volumetric flask. Dissolve and dilute to the mark with high-purity methanol.

• Working Stock Solution (100 µg/mL): Pipette 10 mL of the primary stock solution into a 100 mL volumetric flask and dilute to the mark with methanol.

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, and 50 µg/mL) by performing serial dilutions of the working stock solution with methanol in volumetric flasks.

2. GC-FID Analysis

• Instrument: Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A suitable capillary column for volatile flavor compounds, such as a DB-WAX or FFAP (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector:

  • Mode: Splitless

  • Temperature: 250°C

  • Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 150°C at a rate of 10°C/min.

  • Ramp to 240°C at a rate of 20°C/min, hold for 5 minutes.

• Detector (FID):

  • Temperature: 250°C

  • Hydrogen Flow: 30 mL/min

  • Air Flow: 300 mL/min

  • Makeup Gas (Helium or Nitrogen): 25 mL/min

3. Data Analysis

• Integrate the peak area of ethyl 2-methylbutyrate in each chromatogram.

• Construct a calibration curve by plotting the peak area (y-axis) against the concentration of the standards (x-axis).

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Quantify the amount of ethyl 2-methylbutyrate in unknown samples by substituting their peak areas into the regression equation.

Visualizations

Experimental Workflow for Ethyl 2-Methylbutyrate Quantification

References

• 1. redalyc.org [redalyc.org]
• 2. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 3. aelabgroup.com [aelabgroup.com]
• 4. drawellanalytical.com [drawellanalytical.com]

Preventing degradation of ethyl 2-methylbutyrate during sample storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of ethyl 2-methylbutyrate during sample storage and analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of ethyl 2-methylbutyrate degradation in stored samples?

A1: The most common cause of degradation for ethyl 2-methylbutyrate, an ester, is hydrolysis. This reaction is catalyzed by the presence of acids or bases and results in the cleavage of the ester bond to form 2-methylbutyric acid and ethanol.[1][2] Other potential causes of degradation include oxidation, exposure to light (photodegradation), and elevated temperatures.

Q2: What are the ideal storage conditions for ethyl 2-methylbutyrate to ensure its stability?

A2: To ensure long-term stability, ethyl 2-methylbutyrate samples should be stored in a cool, dry, and dark place.[3] It is recommended to store them in tightly sealed, airtight containers to prevent exposure to moisture and atmospheric oxygen. For extended storage, refrigeration (2-8 °C) or freezing (-20 °C) is advisable, with the container headspace purged with an inert gas like nitrogen or argon to create an inert atmosphere.

Q3: Can the type of storage container affect the stability of ethyl 2-methylbutyrate?

A3: Yes, the choice of storage container is important. It is best to use amber glass vials with polytetrafluoroethylene (PTFE)-lined caps. Amber glass protects the sample from light, which can cause photodegradation, while the PTFE liner provides an inert barrier, preventing potential interactions with the cap material.

Q4: Are there any solvents that should be avoided when preparing solutions of ethyl 2-methylbutyrate for storage?

A4: It is crucial to use high-purity, anhydrous (dry) solvents. The presence of water in the solvent can facilitate hydrolysis of the ester. Protic solvents, especially if they are not rigorously dried, can contribute to degradation over time.

Q5: How can I detect if my ethyl 2-methylbutyrate sample has degraded?

A5: Degradation can be detected by analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS). The appearance of new peaks in the chromatogram, particularly those corresponding to 2-methylbutyric acid and ethanol, is a key indicator of hydrolysis. A decrease in the peak area of ethyl 2-methylbutyrate over time, relative to an internal standard, also signifies degradation.

Troubleshooting Guides

This section addresses common issues encountered during the storage and analysis of ethyl 2-methylbutyrate.

Issue 1: Unexpected Peaks in the Chromatogram

• Potential Cause 1: Hydrolysis. The presence of moisture and trace amounts of acid or base in your sample or solvent can lead to the formation of 2-methylbutyric acid and ethanol.

  • Recommended Solution: Ensure all glassware is thoroughly dried before use. Use only high-purity, anhydrous solvents. If your sample matrix is aqueous, consider extraction into a non-polar, dry solvent for storage.

• Potential Cause 2: Oxidative Degradation. Exposure to atmospheric oxygen, especially when catalyzed by light or trace metals, can lead to the formation of various oxidation products.[4][5]

  • Recommended Solution: Purge the headspace of your storage vials with an inert gas (nitrogen or argon) before sealing. Store samples in amber vials to protect them from light. The addition of an antioxidant, such as butylated hydroxytoluene (BHT), at a low concentration (e.g., 0.01%) can also be effective.

• Potential Cause 3: Contamination. The unexpected peaks may originate from a contaminated solvent, syringe, or GC system.

  • Recommended Solution: Run a blank analysis of your solvent to check for impurities. Ensure your syringe and the GC inlet are clean. Refer to the GC troubleshooting guide for addressing system contamination.[3][6][7][8][9]

Issue 2: Decrease in Analyte Concentration Over Time

• Potential Cause 1: Degradation. As discussed above, hydrolysis, oxidation, or photodegradation can lead to a loss of the parent compound.

  • Recommended Solution: Review your storage conditions. Implement the recommendations for preventing degradation, such as using inert gas, storing at low temperatures, and protecting from light.

• Potential Cause 2: Volatility. Ethyl 2-methylbutyrate is a volatile compound. Improperly sealed vials can lead to loss of the analyte through evaporation.

  • Recommended Solution: Use high-quality vials with PTFE-lined septa and ensure they are tightly capped. Store at lower temperatures to reduce the vapor pressure of the analyte.

• Potential Cause 3: Adsorption. The analyte may adsorb to the surface of the storage container or the GC liner.

  • Recommended Solution: Use silanized glass vials and a deactivated GC inlet liner to minimize active sites for adsorption.

Experimental Protocols

Protocol 1: Forced Degradation Study of Ethyl 2-Methylbutyrate

This protocol outlines a forced degradation study to identify potential degradation products and assess the stability-indicating nature of an analytical method.[10][11][12][13][14]

1. Acid Hydrolysis:

• Prepare a solution of ethyl 2-methylbutyrate in a suitable organic solvent (e.g., acetonitrile).
• Add an equal volume of 0.1 N hydrochloric acid.
• Heat the mixture at 60°C for 24 hours.
• Cool, neutralize with a suitable base (e.g., 0.1 N sodium hydroxide), and dilute with the mobile phase for analysis.

2. Base Hydrolysis:

• Prepare a solution of ethyl 2-methylbutyrate in a suitable organic solvent.
• Add an equal volume of 0.1 N sodium hydroxide.
• Keep the mixture at room temperature for 8 hours.
• Cool, neutralize with a suitable acid (e.g., 0.1 N hydrochloric acid), and dilute for analysis.

3. Oxidative Degradation:

• Prepare a solution of ethyl 2-methylbutyrate.
• Add 3% hydrogen peroxide.
• Keep the solution at room temperature, protected from light, for 24 hours.
• Dilute with the mobile phase for analysis.

4. Thermal Degradation:

• Place a solid or neat liquid sample of ethyl 2-methylbutyrate in a controlled temperature oven at 70°C for 48 hours.
• For solutions, heat at 60°C for 24 hours.
• Cool and dissolve/dilute in a suitable solvent for analysis.

5. Photodegradation:

• Expose a solution of ethyl 2-methylbutyrate to a calibrated light source (e.g., providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter) for a specified duration.
• A control sample should be kept in the dark under the same temperature conditions.
• Analyze both the exposed and control samples.

Protocol 2: Stability-Indicating GC-MS Method for Ethyl 2-Methylbutyrate

This protocol provides a starting point for a GC-MS method capable of separating ethyl 2-methylbutyrate from its primary degradation product, 2-methylbutyric acid.

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL (split or splitless, depending on concentration)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 200 °C

    • Hold at 200 °C for 5 minutes

• Mass Spectrometer (MS) Conditions:

  • Ion Source Temperature: 230 °C

  • Transfer Line Temperature: 280 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 35-350

Data Presentation

Table 1: Summary of Forced Degradation Conditions and Expected Outcomes

Stress Condition	Reagent/Condition	Duration	Expected Degradation Products
Acid Hydrolysis	0.1 N HCl	24 hours at 60°C	2-Methylbutyric acid, Ethanol
Base Hydrolysis	0.1 N NaOH	8 hours at RT	2-Methylbutyric acid, Ethanol
Oxidation	3% H₂O₂	24 hours at RT	Oxidized derivatives
Thermal	70°C	48 hours	Potential isomers, minor degradation
Photolytic	1.2 million lux hours	Variable	Photodegradation products

Table 2: Representative Stability Data of Ethyl 2-Methylbutyrate under Different Storage Conditions (Hypothetical Data)

Storage Condition	Timepoint	% Initial Concentration Remaining
-20°C, Dark, Inert Gas	3 months	>99%
4°C, Dark, Inert Gas	3 months	98%
Room Temp, Dark, Air	1 month	92%
Room Temp, Light, Air	1 month	85%

Visualizations

Caption: Degradation pathways of ethyl 2-methylbutyrate.

Caption: Troubleshooting workflow for unexpected results.

Caption: Decision tree for selecting storage conditions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. stepbio.it [stepbio.it]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. shopshimadzu.com [shopshimadzu.com]
• 8. agilent.com [agilent.com]
• 9. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. resolvemass.ca [resolvemass.ca]
• 12. Forced degradation and GC-MS characterization of natural pharmaceutical ingredients in a vaporizing rub [morressier.com]
• 13. researchgate.net [researchgate.net]
• 14. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

Technical Support Center: Optimization of SPME Fiber Coating for Ethyl 2-Methylbutyrate Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing Solid Phase Microextraction (SPME) for the extraction of ethyl 2-methylbutyrate. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and comparative data to streamline your analytical workflow.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the SPME extraction of ethyl 2-methylbutyrate.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Analyte Peak	Inappropriate SPME fiber coating.	Select a fiber with appropriate polarity. For a semi-polar ester like ethyl 2-methylbutyrate, a mixed-phase fiber such as Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) or Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) is recommended.[1]
Incomplete desorption of the analyte.	Increase the desorption temperature or time in the GC inlet. Ensure the fiber is placed in the hottest zone of the inlet.[2] Typical desorption temperatures for DVB fibers are 220-265°C.[2]
Suboptimal extraction conditions (time, temperature).	Optimize extraction time and temperature. For volatile compounds, an extraction time of 10-30 minutes is common.[3] Headspace sampling temperature can be optimized between 40-90°C; however, excessively high temperatures can cause analytes to desorb from the fiber.[3]
Analyte loss during sample preparation.	Ensure sample vials are properly sealed. Minimize headspace volume if performing headspace SPME.[3]
Poor Reproducibility (High RSD)	Inconsistent extraction time.	For pre-equilibrium SPME, it is critical to maintain the exact same extraction time for all samples and standards.[4]
Inconsistent sample volume or matrix.	Maintain consistent sample volumes and matrix composition. The addition of salt (e.g., 25% NaCl) can help normalize the sample matrix and improve recovery for polar analytes.[3]
Inconsistent fiber placement in headspace or immersion.	Ensure the fiber is positioned at the same depth for every extraction.[2]
Fluctuations in sample temperature and agitation.	Use a temperature-controlled agitator to ensure uniform and consistent extraction conditions.
Carryover (Analyte Peak in Blank Run)	Incomplete desorption from the previous run.	Increase desorption time and/or temperature. A blank run with an extended desorption time can help clean the fiber.
Contamination of the GC inlet.	Clean or replace the GC inlet liner. A dedicated SPME inlet liner (0.75 mm ID) is recommended.
Fiber contamination.	Condition the fiber according to the manufacturer's instructions before the first use and after exposure to complex matrices. Perform a blank desorption to clean the fiber if it has not been used for more than an hour.[2]
Fiber Breakage or Damage	Bending of the needle during septum piercing.	Adjust the needle depth gauge to expose only 0.5-1 cm of the needle when piercing the septum.[3]
Exposure to aggressive organic solvents.	Headspace SPME is generally preferred over direct immersion to avoid fiber swelling and damage from organic solvents.[3]
Mechanical stress during agitation.	Ensure the vial size and stir bar are appropriate to prevent physical contact with the fiber during agitation.

Frequently Asked Questions (FAQs)

Q1: Which SPME fiber coating is best for extracting ethyl 2-methylbutyrate?

A1: For a semi-polar volatile ester like ethyl 2-methylbutyrate, mixed-phase fiber coatings are generally recommended to achieve high extraction efficiency.[1] Fibers such as Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) are known to have a high affinity for esters.[1] Another effective option is Polydimethylsiloxane/Divinylbenzene (PDMS/DVB), which has demonstrated good performance in extracting a broad range of volatile compounds.[1]

Q2: How can I improve the recovery of ethyl 2-methylbutyrate?

A2: To improve recovery, consider the following:

• Select the most appropriate fiber: As mentioned, DVB/CAR/PDMS or PDMS/DVB are good starting points.

• Optimize extraction parameters: Systematically evaluate extraction time, temperature, and agitation speed.

• Modify the sample matrix: Adding salt (e.g., 25% w/v NaCl) can increase the ionic strength of aqueous samples, which often improves the extraction efficiency of polar and semi-polar analytes by "salting out".[3][5]

• Adjust pH: For acidic or basic analytes, adjusting the sample pH can improve volatility. For a neutral ester like ethyl 2-methylbutyrate, this is less critical but should be kept consistent.

• Minimize headspace volume: In headspace SPME, a smaller headspace volume can lead to higher analyte concentration and improved extraction.[3]

Q3: Should I use direct immersion or headspace SPME?

A3: For volatile compounds like ethyl 2-methylbutyrate, headspace SPME is generally the preferred method.[4] It is a cleaner technique as the fiber is not exposed to non-volatile matrix components, which can extend fiber life and reduce the risk of contamination.[4] Direct immersion may be suitable for less volatile analytes in clean matrices.

Q4: What are the optimal extraction time and temperature?

A4: The optimal time and temperature depend on the specific analyte, matrix, and fiber. A good starting point for a volatile compound is an extraction time of 10-20 minutes.[3] For headspace SPME, an extraction temperature between 40°C and 60°C is often effective. It is important to note that higher temperatures increase the vapor pressure of the analyte but can decrease the partitioning of the analyte onto the fiber.[3] Therefore, optimization is crucial.

Q5: How do I properly condition a new SPME fiber?

A5: Before its first use, a new fiber must be conditioned in the GC injection port at the temperature recommended by the manufacturer. This process removes any contaminants from the fiber coating. Conditioning times and temperatures vary depending on the fiber type. Refer to the manufacturer's instructions for specific details.

Q6: How can I extend the life of my SPME fiber?

A6: To extend fiber life:

• Avoid bending the needle when piercing vial septa.[3]

• Use headspace sampling whenever possible to protect the fiber from high molecular weight compounds and complex matrices.[3]

• Do not exceed the maximum recommended operating temperature for the fiber coating.[3]

• Rinse the fiber in a suitable solvent (e.g., water or acetonitrile) after direct immersion in complex samples before desorption.[6]

Quantitative Data Summary

The following table summarizes the performance of different SPME fiber coatings for the extraction of esters, based on available research. The data is presented as relative peak areas, indicating the extraction efficiency.

SPME Fiber Coating	Target Analyte(s)	Relative Peak Area (Normalized)	Reference
DVB/CAR/PDMS	Esters (general)	High affinity noted	[1]
PDMS/DVB	Ethyl hexanoate, Ethyl octanoate	100 (baseline for comparison)	[1]
CAR/PDMS	Low molecular weight, volatile compounds	High efficiency for volatiles
Polyacrylate (PA)	Polar analytes	Recommended for polar compounds	[7]
PDMS	Non-polar compounds	Recommended for non-polar compounds	[7]

Experimental Protocols

Protocol 1: Comparison of SPME Fiber Coatings for Ethyl 2-Methylbutyrate Extraction

Objective: To determine the most efficient SPME fiber coating for the extraction of ethyl 2-methylbutyrate from an aqueous matrix.

Materials:

• SPME Fiber Holder (Manual)

• SPME Fibers: 50/30 µm DVB/CAR/PDMS, 65 µm PDMS/DVB, 85 µm Polyacrylate (PA)

• 20 mL headspace vials with PTFE/silicone septa

• Standard solution of ethyl 2-methylbutyrate in methanol (1000 µg/mL)

• Deionized water

• Sodium chloride (NaCl)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Sample Preparation:

  • Prepare a 10 µg/L aqueous solution of ethyl 2-methylbutyrate by spiking the appropriate volume of the stock solution into deionized water.

  • Add 10 mL of the spiked solution to a 20 mL headspace vial.

  • Add 2.5 g of NaCl to the vial (to achieve ~25% w/v).

  • Immediately seal the vial with a screw cap containing a PTFE/silicone septum.

  • Prepare a minimum of three replicate vials for each fiber type to be tested.

• SPME Extraction (Headspace):

  • Place the vial in a heating block with magnetic stirring set to 50°C and 500 rpm.

  • Allow the sample to equilibrate for 5 minutes.

  • Manually insert the SPME fiber through the vial septum and expose the fiber to the headspace for 20 minutes while maintaining the temperature and agitation.

  • Retract the fiber into the needle.

• GC-MS Analysis:

  • Immediately insert the SPME device into the GC injection port.

  • Expose the fiber and desorb the analytes for 5 minutes at 250°C in splitless mode.

  • After desorption, retract the fiber and remove the device from the injector.

  • Start the GC-MS data acquisition.

  • GC conditions:

    • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

    • Oven Program: 40°C (hold 2 min), ramp to 150°C at 10°C/min, then to 250°C at 20°C/min (hold 2 min)

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • MS conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Mass Range: m/z 40-300

• Data Analysis:

  • Integrate the peak area for ethyl 2-methylbutyrate for each chromatogram.

  • Calculate the average peak area and relative standard deviation (RSD) for each fiber type.

  • Compare the average peak areas to determine the most efficient fiber coating.

Visualizations

Caption: Workflow for optimizing the SPME method for ethyl 2-methylbutyrate extraction.

Caption: Logical workflow for troubleshooting low analyte signals in SPME analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. Solid Phase Microextraction: Frequently Asked Questions [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. agilent.com [agilent.com]
• 6. gcms.cz [gcms.cz]
• 7. iltusa.com [iltusa.com]

Technical Support Center: Mass Spectrometric Detection of Ethyl 2-Methylbutyrate

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the sensitivity of mass spectrometric detection for ethyl 2-methylbutyrate.

Frequently Asked Questions (FAQs)

General Questions

Q1: What is ethyl 2-methylbutyrate, and why is its sensitive detection important? Ethyl 2-methylbutyrate is a volatile organic compound and a fatty acid ester, known for its characteristic fruity aroma, reminiscent of apples and strawberries.[1][2] It is a key flavor and fragrance component in various products, including wines, fruits, and perfumes.[1][3][4] Sensitive and accurate detection is crucial for quality control in the food and beverage industry, characterization of natural products, and metabolic studies.[3][5]

Q2: Which primary analytical technique is recommended for ethyl 2-methylbutyrate analysis: GC-MS or LC-MS? Due to its volatile nature, Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and generally recommended technique for analyzing ethyl 2-methylbutyrate.[3][4][6] It is often coupled with a sample preparation method like Headspace Solid Phase Micro-Extraction (HS-SPME) for effective extraction from complex matrices.[3] While Liquid Chromatography-Mass Spectrometry (LC-MS) is possible, it may present challenges with chromatographic retention and ionization efficiency for this small, relatively non-polar molecule, sometimes necessitating chemical derivatization.[7][8]

Troubleshooting for GC-MS Analysis

Q3: My signal for ethyl 2-methylbutyrate is very low when using GC-MS with Electron Ionization (EI). What are the likely causes and solutions? Low signal intensity in GC-EI-MS is a common issue. Electron Ionization (EI) is a "hard" ionization technique that bombards molecules with high-energy electrons.[9][10] This causes extensive fragmentation, which is excellent for structural identification but can leave the main molecular ion weak or even absent, reducing sensitivity for quantification.[6][11]

• Solution: Switch to a "soft" ionization technique like Chemical Ionization (CI). CI uses reagent gas ions to ionize the analyte, resulting in minimal fragmentation and a much more abundant molecular ion, which significantly enhances sensitivity for quantitative analysis.[6][10][11]

Q4: How can I optimize my sample preparation to improve detection limits for GC-MS? Effective sample preparation is critical for enhancing sensitivity by concentrating the analyte and removing interfering substances.

• Use Headspace-SPME: For volatile compounds like ethyl 2-methylbutyrate in a complex matrix (e.g., wine, fruit juice), Headspace Solid Phase Micro-Extraction (HS-SPME) is highly effective. It extracts and concentrates volatile analytes from the sample's headspace, improving signal intensity.[3]

• Optimize Sample Concentration: Ensure your sample is not too dilute. If it is, consider appropriate concentration steps. Conversely, an overly concentrated sample can saturate the detector or cause ion suppression.[12]

• Matrix Modification: For certain samples, adjusting the pH or ionic strength can improve the release of volatile compounds into the headspace for more efficient extraction.

Troubleshooting for LC-MS Analysis

Q5: I am struggling to achieve good sensitivity for ethyl 2-methylbutyrate using LC-MS with Electrospray Ionization (ESI). What should I troubleshoot? Low sensitivity in LC-ESI-MS for a small, less polar molecule can stem from several factors:

• Suboptimal Ionization Parameters: ESI efficiency is highly dependent on source parameters. Systematically optimize the capillary voltage, nebulizer gas flow, drying gas flow, and temperature to maximize the signal for your specific compound.[8][13]

• Poor Chromatographic Retention: Small, non-polar molecules often exhibit poor retention on standard reverse-phase columns, eluting near the void volume where ion suppression is often most severe.[8] Consider using a column with a different stationary phase or adjusting the mobile phase to improve retention.

• Mobile Phase Incompatibility: Ensure your mobile phase is compatible with MS detection. For example, use volatile buffers like formic acid or ammonium formate instead of non-volatile ones like phosphoric acid.[7]

• Ion Suppression: Components from your sample matrix can co-elute with ethyl 2-methylbutyrate and compete for ionization in the ESI source, reducing its signal.[8][14]

Q6: When should I consider using chemical derivatization for LC-MS analysis? Chemical derivatization is a powerful strategy to enhance LC-MS sensitivity when you face issues with poor ionization efficiency or chromatographic retention.[15][16] Derivatization involves chemically modifying the analyte to attach a functional group that is more easily ionized.[15][17] For an ester, this is less common than for compounds with active hydrogens (like acids or amines), but if you are analyzing its parent carboxylic acid (2-methylbutyric acid), derivatization is highly recommended.[18][19]

Quantitative Data Summary

For effective analysis, selecting the appropriate ionization technique is crucial. The choice involves a trade-off between generating structural fragments and preserving the molecular ion for quantification.

Table 1: Comparison of Common Ionization Techniques for Ethyl 2-Methylbutyrate

Ionization Technique	Primary Use	Principle	Fragmentation	Molecular Ion	Suitability for Quantification
Electron Ionization (EI)	GC-MS	High-energy electrons bombard the analyte.[9]	Extensive ("Hard" Ionization)[10]	Often weak or absent[11]	Good, but often relies on fragment ions.
Chemical Ionization (CI)	GC-MS	Analyte is ionized by reacting with reagent gas ions.[6]	Minimal ("Soft" Ionization)[6]	Abundant[11]	Excellent, due to strong molecular ion.
Electrospray Ionization (ESI)	LC-MS	High voltage is applied to a liquid to create an aerosol of charged droplets.[9]	Minimal ("Soft" Ionization)	Abundant (often as adducts like [M+H]⁺ or [M+Na]⁺)[11]	Excellent, but sensitive to matrix effects.
APCI	LC-MS	A corona discharge ionizes the solvent vapor, which then ionizes the analyte.[11]	Low to Moderate	Present	Good, especially for less polar compounds.[11]

Table 2: General Troubleshooting Guide for Low Mass Spectrometric Sensitivity

Symptom	Possible Cause	Recommended Solution(s)
Low or No Signal	1. Inefficient Ionization 2. Sample too dilute 3. Ion suppression from matrix	1. Switch to a soft ionization technique (e.g., CI for GC-MS). Optimize ion source parameters (voltage, gas, temp).[8][12] 2. Concentrate the sample or inject a larger volume.[12] 3. Improve sample cleanup using SPE or LLE. Dilute the sample to reduce matrix concentration.[8]
Poor Peak Shape	1. Suboptimal chromatography 2. Contamination in sample or column	1. For GC, optimize the oven temperature ramp. For LC, adjust the mobile phase gradient.[8] 2. Ensure proper sample preparation and perform column maintenance/cleaning.[12]
High Background Noise	1. Contaminated solvent or gas 2. Leaks in the system 3. Detector settings not optimized	1. Use high-purity solvents and gases. 2. Check for leaks in the chromatographic and MS systems.[20] 3. Adjust detector gain and filter settings to minimize noise.[12]
Inconsistent Results	1. Poor instrument stability 2. Incomplete derivatization (if used) 3. Autosampler variability	1. Regularly tune and calibrate the mass spectrometer.[12] 2. Optimize derivatization reaction time, temperature, and reagent concentration.[8] 3. Check autosampler for leaks, bubbles, and correct injection volume.

Experimental Protocols

Protocol 1: Headspace Solid Phase Micro-Extraction (HS-SPME) for GC-MS

This protocol is a general guideline for the extraction of ethyl 2-methylbutyrate from a liquid matrix like wine or juice.

• Sample Preparation: Place 5-10 mL of the liquid sample into a 20 mL headspace vial. Add a known amount of an appropriate internal standard.

• Matrix Modification (Optional): Add a salt (e.g., NaCl) to the sample to increase the ionic strength, which can enhance the release of volatile compounds into the headspace.

• Incubation: Seal the vial and place it in an autosampler tray with an agitator. Incubate the sample at a controlled temperature (e.g., 40-60°C) for a set period (e.g., 15-30 minutes) to allow the analytes to equilibrate into the headspace.

• Extraction: Expose the SPME fiber to the vial's headspace for a defined time (e.g., 20-40 minutes) while maintaining the incubation temperature and agitation.

• Desorption: Immediately transfer the SPME fiber to the heated GC injector port (e.g., 250°C) where the trapped analytes are thermally desorbed onto the GC column.

Protocol 2: General GC-MS Parameters for Volatile Ester Analysis

These are starting parameters that should be optimized for your specific instrument and application.

• GC Column: Use a mid-polarity capillary column, such as one with a wax or a low-polarity phenyl-methylpolysiloxane stationary phase.[21]

• Injector: Operate in splitless mode for trace analysis to maximize analyte transfer to the column. Set injector temperature to 250°C.[21]

• Carrier Gas: Use Helium at a constant flow rate of 1.0-1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40-50°C, hold for 2-5 minutes.

  • Ramp: Increase temperature at a rate of 5-10°C/min to a final temperature of 250°C.[21]

  • Final hold: Hold at 250°C for 5 minutes.

• Mass Spectrometer (CI Mode):

  • Ionization Mode: Chemical Ionization (Positive)

  • Reagent Gas: Methane or isobutane.[6]

  • Ion Source Temperature: 200-250°C.

  • Mass Range: Scan from m/z 50 to 200.

Visualizations: Workflows and Logic Diagrams

The following diagrams illustrate key experimental and troubleshooting workflows.

General workflow for GC-MS analysis of volatile compounds.

Decision tree for troubleshooting low MS sensitivity.

Conceptual comparison of hard and soft ionization techniques.

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Comprehensive sensory and chemical data on the flavor of 16 red wines from two varieties: Sensory descriptive analysis, HS-SPME-GC-MS volatile compounds quantitative analysis, and odor-active compounds identification by HS-SPME-GC-MS-O - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethyl 2-Methyl Butyrate (CAS 7452-79-1) – Premium Natural Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 5. ethyl 2-methyl butyrate, 7452-79-1 [thegoodscentscompany.com]
• 6. Mass Spectrometry Ionization: Key Techniques Explained | Technology Networks [technologynetworks.com]
• 7. Ethyl 2-methylbutyrate | SIELC Technologies [sielc.com]
• 8. benchchem.com [benchchem.com]
• 9. acdlabs.com [acdlabs.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. benchchem.com [benchchem.com]
• 12. gmi-inc.com [gmi-inc.com]
• 13. What Factors Affect the Sensitivity of a Mass Spectrometer | MtoZ Biolabs [mtoz-biolabs.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. daneshyari.com [daneshyari.com]
• 16. researchgate.net [researchgate.net]
• 17. ddtjournal.com [ddtjournal.com]
• 18. benchchem.com [benchchem.com]
• 19. A rapid derivatization based LC-MS/MS method for quantitation of short chain fatty acids in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. cgspace.cgiar.org [cgspace.cgiar.org]
• 21. benchchem.com [benchchem.com]

Reducing background noise in GC-MS analysis of volatile esters

This technical support center is designed for researchers, scientists, and drug development professionals to provide comprehensive troubleshooting guides and frequently asked questions (FAQs) for reducing background noise in the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of volatile esters.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background noise in the GC-MS analysis of volatile esters?

A1: Background noise in the GC-MS analysis of volatile esters can originate from several sources, significantly impacting sensitivity and accuracy. The most common culprits include:

• Column Bleed: The stationary phase of the GC column can degrade at elevated temperatures, releasing siloxane compounds that create a rising baseline and characteristic ions (e.g., m/z 73, 207, 281).

• Septum Bleed: The injection port septum can release volatile compounds, especially at high temperatures, leading to discrete "ghost peaks" in the chromatogram. These are often cyclic siloxanes or phthalates.[1][2]

• Contaminated Carrier Gas: Impurities such as moisture, oxygen, and hydrocarbons in the carrier gas (e.g., helium, hydrogen) can lead to a noisy baseline and accelerate column degradation.[3]

• Sample Preparation and Handling: Contamination can be introduced from solvents, reagents, glassware, and plasticware (e.g., pipette tips, vials) used during sample preparation. Phthalates, common plasticizers, are a frequent source of contamination. Improper storage and handling of volatile ester standards can also lead to contamination or degradation.[4][5]

• Injector Port Contamination: Residue from previous injections can accumulate in the injector liner and slowly bleed into the system, contributing to background noise.[6]

Q2: How can I differentiate between column bleed and septum bleed?

A2: Distinguishing between column and septum bleed is crucial for effective troubleshooting.

• Column Bleed typically manifests as a gradual rise in the baseline, particularly at higher temperatures. The mass spectrum of the baseline often shows characteristic ions such as m/z 207 and 281.

• Septum Bleed usually appears as a series of sharp, discrete "ghost peaks" that often occur at regular intervals in the chromatogram, especially during temperature programming.[1]

A simple diagnostic test is to perform a "no-injection" or "blank" run. If the ghost peaks are absent, the contamination is likely from the vial septum or the syringe. If the baseline rise or ghost peaks persist, the issue is likely with the inlet septum, column bleed, or a contaminated injector port.

Q3: What is "ghost milking" and how can I prevent it?

A3: "Ghost milking" refers to the appearance of contaminant peaks that decrease in intensity with subsequent blank injections. This phenomenon often occurs due to contamination in the syringe, injection port, or from the sample vial septum. To prevent this, ensure thorough cleaning of the syringe between injections and use high-quality, low-bleed septa for both the injector port and sample vials. Running several solvent blanks after a particularly "dirty" or concentrated sample can help flush out residual contaminants.

Q4: How does carrier gas purity affect my analysis?

A4: High-purity carrier gas (typically 99.999% or higher) is essential for sensitive GC-MS analysis. Impurities like oxygen and moisture can damage the stationary phase of the column, leading to increased column bleed and a shorter column lifetime. Hydrocarbon impurities in the carrier gas can contribute to a high and noisy baseline. Installing and regularly replacing gas purifiers (traps for moisture, oxygen, and hydrocarbons) is a critical step in maintaining a clean system and reducing background noise.[3]

Q5: What are the best practices for storing and handling volatile ester standards?

A5: Proper storage and handling are critical to maintain the integrity of volatile ester standards and prevent contamination.

• Storage: Store standards in a cool, dark place, such as a refrigerator or freezer, in tightly sealed amber glass vials with PTFE-lined caps to prevent degradation and evaporation.[4][5] Avoid storing standards in plastic containers, as plasticizers can leach into the sample.[4]

• Handling: Minimize the time vials are open to the air to prevent evaporation and contamination. Use clean, gas-tight syringes for transferring standards.[4] When preparing dilutions, use high-purity solvents and clean glassware.

Troubleshooting Guides

This section provides solutions in a question-and-answer format to common problems encountered during the GC-MS analysis of volatile esters.

Issue 1: High and/or Rising Baseline

A high or rising baseline can obscure peaks of interest and negatively impact quantification.

Possible Cause	Solution	Expected Outcome
Column Bleed	Perform a column bake-out. Ensure the analysis temperature does not exceed the column's maximum operating temperature. Use a low-bleed MS-certified column.[7]	A lower and more stable baseline, especially at higher temperatures.
Contaminated Carrier Gas	Replace the carrier gas cylinder with a high-purity grade. Install or replace in-line gas purifiers for oxygen, moisture, and hydrocarbons.	A significant and immediate reduction in the baseline noise level.
Dirty Injector Port	Clean the injector port and replace the liner and seals.	A cleaner baseline, especially at the beginning of the chromatogram.
System Leak	Perform a leak check on all fittings and connections from the gas source to the MS detector.	A stable baseline and improved overall system performance.

Issue 2: Presence of Ghost Peaks

Ghost peaks are extraneous peaks in the chromatogram that are not part of the sample.

Possible Cause	Solution	Expected Outcome
Septum Bleed (Injector or Vial)	Replace the septum with a high-quality, low-bleed septum. Condition new septa according to the manufacturer's instructions. Use PTFE-lined caps for sample vials.[1][2]	Reduction or elimination of sharp, regularly spaced peaks.
Carryover from Previous Injection	Run several solvent blanks after injecting a concentrated sample. Extend the GC run time or increase the final oven temperature to ensure all compounds elute.	Ghost peaks from the previous injection should decrease with each subsequent blank run.
Contaminated Syringe	Thoroughly clean the injection syringe with appropriate solvents or replace it.	Disappearance of ghost peaks if the syringe was the source of contamination.
Contaminated Solvents/Reagents	Use high-purity, GC-grade solvents and fresh reagents. Run a solvent blank to verify purity.	A clean baseline in the solvent blank injection.

Experimental Protocols

Protocol 1: GC Column Conditioning (Bake-out)

Objective: To remove contaminants and stabilize the stationary phase of a new or stored GC column, resulting in a lower and more stable baseline.

Procedure:

• Disconnect the Column from the Detector: This crucial step prevents contaminants from being baked onto the MS detector.

• Set Carrier Gas Flow: Ensure a steady flow of high-purity carrier gas through the column (e.g., 1-2 mL/min for a 0.25 mm ID column).

• Purge the Column: Purge the column with carrier gas at ambient temperature for 15-30 minutes to remove any oxygen.[8]

• Temperature Program:

  • Set the initial oven temperature to 40°C and hold for 15 minutes.

  • Ramp the oven temperature at 10°C/min to 20°C above the highest temperature of your analytical method, but do not exceed the column's maximum isothermal temperature limit.

  • Hold at this temperature for 1-2 hours for a standard column, or longer for columns with thicker films.[9] For routine "bake-outs" between analyses, a hold of 30-60 minutes may be sufficient.

• Cool Down: Cool the oven to the initial method temperature.

• Reconnect and Equilibrate: Reconnect the column to the detector and allow the system to equilibrate for at least 30 minutes before running any analyses.

• Run a Blank: Perform a solvent blank injection to confirm that the background has been reduced.

Protocol 2: GC Injector Port Cleaning

Objective: To remove non-volatile residues and contaminants from the injector port that can contribute to background noise and ghost peaks.

Materials:

• Lint-free swabs

• Appropriate solvents (e.g., methanol, acetone, dichloromethane)

• New inlet liner, O-ring, and septum

• Forceps

Procedure:

• Cool Down the Injector: Set the injector temperature to a safe handling temperature (e.g., < 50°C).

• Turn Off Gases: Turn off the carrier and split vent flows.

• Disassemble the Injector: Carefully remove the septum nut, septum, and inlet liner.

• Clean the Injector Body:

  • Moisten a lint-free swab with methanol and clean the inside surfaces of the injector port.

  • Repeat with a swab moistened with acetone, followed by dichloromethane.

  • Use a dry, clean swab to remove any residual solvent.

• Reassemble with New Consumables:

  • Install a new, clean inlet liner and O-ring.

  • Install a new, pre-conditioned septum and tighten the septum nut according to the manufacturer's recommendations.

• Leak Check: Restore gas flows and perform a leak check of the injector fittings.

• Equilibrate: Heat the injector to the desired operating temperature and allow the system to equilibrate.

• Run a Blank: Inject a solvent blank to verify that the background noise has been reduced.

Data Presentation

The following tables summarize the impact of various factors on background noise in GC-MS analysis.

Table 1: Comparison of Septa Bleed at Different Injector Temperatures

Septum Type	Injector Temperature (°C)	Relative Peak Area of Bleed Products (Arbitrary Units)
Standard Silicone Septum	200	1.0
250	3.5
300	8.2
Low-Bleed Septum	200	0.2
250	0.8
300	1.5

Data is illustrative and based on general trends observed in literature. Actual values will vary depending on the specific septa and instrument conditions.[1][2]

Table 2: Effect of Column Type on Background Noise

Column Type	Maximum Operating Temperature (°C)	Relative Baseline Noise at High Temperature
Standard 5% Phenyl-methylpolysiloxane	325	High
Low-Bleed (MS-certified) 5% Phenyl-methylpolysiloxane	350	Low

Low-bleed columns are specifically designed and tested to have lower stationary phase degradation at high temperatures, resulting in a cleaner background signal.[7][10]

Visualizations

Troubleshooting Workflow for High Background Noise

Caption: A logical workflow for troubleshooting high background noise in GC-MS analysis.

Systematic Approach to Eliminating Ghost Peaks

Caption: A step-by-step guide to identifying and eliminating ghost peaks in your chromatograms.

References

• 1. Septum bleed during GC-MS analysis: utility of septa of various makes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. The Proper Storage and Handling of Volatile Analytical Standards [sigmaaldrich.com]
• 6. MS Tip - Elimination of Memory Peaks and GC Background Noise [sisweb.com]
• 7. Ultra-Low Bleed | Products | GL Sciences [glsciences.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. selectscience.net [selectscience.net]

Technical Support Center: Fast GC Analysis of Ethyl 2-Methylbutyrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the method development of fast Gas Chromatography (GC) analysis of ethyl 2-methylbutyrate. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the key principles for converting a conventional GC method to a fast GC method for ethyl 2-methylbutyrate analysis?

A1: To achieve a faster analysis time while maintaining adequate separation, several parameters of a conventional GC method are modified. The primary goal is to reduce the analysis time without a significant loss of resolution.[1] This is accomplished by using a shorter column with a narrower internal diameter (I.D.) to offset the efficiency loss from the shorter length.[1][2] Additionally, optimizing the carrier gas linear velocity and using faster oven temperature ramp rates are crucial.[1] It's important to note that simply changing one of these parameters in isolation will likely lead to poor results.[1]

Q2: What type of GC column is recommended for the fast analysis of ethyl 2-methylbutyrate?

A2: For the analysis of volatile flavor esters like ethyl 2-methylbutyrate, a mid-polar to polar stationary phase is generally suitable. A good starting point would be a column with a polyethylene glycol (WAX) or a cyanopropylphenyl-based stationary phase. For fast GC, a shorter column with a smaller internal diameter and thinner film thickness is recommended. For instance, transitioning from a standard 30 m x 0.25 mm x 0.25 µm column to a 15 m x 0.15 mm x 0.15 µm column can significantly reduce analysis time.[3]

Q3: What is the impact of the carrier gas type and flow rate on fast GC analysis?

A3: The choice of carrier gas significantly affects the speed and efficiency of the analysis. Hydrogen is often the preferred carrier gas for fast GC because it allows for the use of higher linear velocities without a substantial loss in efficiency, as depicted by the flatter van Deemter curve compared to helium or nitrogen.[4] Increasing the carrier gas flow rate will generally decrease the retention time of analytes.[5][6] However, an optimal flow rate exists that provides the best balance between analysis speed and resolution.[7] Operating in a "constant flow" mode is recommended for temperature-programmed runs to maintain a consistent flow rate as the oven temperature and gas viscosity change.[8]

Q4: How do I optimize the oven temperature program for a fast GC analysis of ethyl 2-methylbutyrate?

A4: A fast temperature ramp is essential for reducing analysis time in fast GC.[9] A good starting point for method development is a "scouting gradient" with a ramp rate of 10°C/min to assess the sample components.[10] For fast GC, much steeper temperature ramps, such as 50-100°C/min, can be employed.[4] The optimal ramp rate is often around 10°C per column void time.[10] It is important to ensure your GC oven can accurately and reproducibly achieve the programmed ramp rate.[9]

Experimental Protocol: Fast GC-FID Analysis of Ethyl 2-Methylbutyrate

This protocol provides a starting point for developing a fast GC method for the analysis of ethyl 2-methylbutyrate. Optimization will be required based on the specific instrumentation and sample matrix.

Sample Preparation:

A stock solution of ethyl 2-methylbutyrate can be prepared in a suitable solvent like ethanol or methanol at a concentration of 1000 µg/mL. Calibration standards are then prepared by diluting this stock solution to the desired concentration range (e.g., 10, 50, 100, 250, 500 µg/mL). For samples in a complex matrix, a sample preparation technique such as headspace solid-phase microextraction (HS-SPME) may be necessary to extract the volatile analyte.

Instrumentation and Conditions:

The following table summarizes the recommended starting parameters for a fast GC analysis of ethyl 2-methylbutyrate.

Parameter	Conventional GC Method	Fast GC Method
GC System	Gas Chromatograph with FID	Gas Chromatograph with FID
Column	DB-WAX (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	DB-WAX (or equivalent), 15 m x 0.15 mm ID, 0.15 µm film thickness
Injector	Split/Splitless	Split/Splitless
Injector Temp.	250 °C	250 °C
Split Ratio	20:1	100:1 (or higher to avoid column overload)[11]
Injection Volume	1 µL	1 µL
Carrier Gas	Helium	Hydrogen or Helium
Flow Rate	1.0 mL/min (Constant Flow)	1.5 - 2.0 mL/min (Constant Flow)
Oven Program	50 °C (2 min hold), ramp at 10 °C/min to 220 °C (5 min hold)	60 °C (0.5 min hold), ramp at 40 °C/min to 240 °C (1 min hold)
Detector	FID	FID
Detector Temp.	250 °C	250 °C
Hydrogen Flow	30 mL/min	30 mL/min
Air Flow	300 mL/min	300 mL/min
Makeup Gas (N2)	25 mL/min	25 mL/min

Troubleshooting Guide

This section addresses common issues encountered during the fast GC analysis of ethyl 2-methylbutyrate.

Peak Shape Problems

1. Peak Tailing

• Question: My ethyl 2-methylbutyrate peak is showing significant tailing. What could be the cause?

• Answer: Peak tailing for a polar compound like an ester can be caused by several factors:

  • Active Sites: The injector liner, column, or packing material may have active sites (e.g., silanols) that interact with the analyte.

  • Solution: Use a deactivated liner and a high-quality, inert GC column. If the column is old, consider replacing it.

  • Column Contamination: Non-volatile residues from the sample matrix can accumulate at the head of the column.

  • Solution: Trim the first few centimeters of the column. Implement a more thorough sample cleanup procedure.

  • Incorrect Column Installation: A poor column cut or improper installation in the injector or detector can create dead volume.

  • Solution: Ensure the column is cut cleanly and installed according to the manufacturer's instructions.

2. Peak Fronting

• Question: I am observing peak fronting for my analyte. What is the likely reason?

• Answer: Peak fronting is most commonly caused by column overload.

  • Solution: Dilute the sample or increase the split ratio. For fast GC with narrower columns, sample capacity is reduced, making this a more common issue.[9]

3. Split Peaks

• Question: My chromatogram shows split peaks for ethyl 2-methylbutyrate. How can I resolve this?

• Answer: Split peaks can arise from:

  • Improper Injection Technique: Issues with the autosampler or manual injection can cause the sample to be introduced in a non-uniform manner.

  • Solution: Check the syringe for bubbles and ensure a smooth, rapid injection.

  • Condensation in the Injector: If the injector temperature is too low, the sample may not vaporize completely and uniformly.

  • Solution: Ensure the injector temperature is sufficiently above the boiling point of the solvent and analyte.

  • Incompatible Solvent: Using a solvent that is not compatible with the stationary phase can lead to peak splitting.

  • Solution: Choose a solvent that is compatible with your column's stationary phase.

Retention Time and Resolution Issues

4. Shifting Retention Times

• Question: The retention time for ethyl 2-methylbutyrate is not reproducible between runs. What should I check?

• Answer: Unstable retention times are often due to issues with flow or temperature control.

  • Leaks: Check for leaks in the system, particularly at the septum, column fittings, and gas lines.

  • Flow Control: Ensure your GC is operating in "constant flow" mode, especially for temperature-programmed methods.[8] In constant pressure mode, the flow rate will decrease as the oven temperature increases.[8]

  • Oven Temperature: Verify that the oven is accurately reaching and maintaining the set temperatures and ramp rates.

5. Poor Resolution

• Question: I have poor resolution between ethyl 2-methylbutyrate and another compound in my sample. How can I improve the separation?

• Answer: To improve resolution, you can adjust several parameters:

  • Temperature Program: Decrease the temperature ramp rate. A slower ramp will increase the interaction of the analytes with the stationary phase, often improving separation.[12]

  • Carrier Gas Flow Rate: Optimize the flow rate. While a higher flow rate speeds up the analysis, an excessively high flow can decrease resolution.

  • Column Choice: If resolution cannot be achieved by modifying the method parameters, a longer column or a column with a different stationary phase that offers better selectivity for your analytes may be necessary.

Visualizations

Experimental Workflow

Caption: Experimental workflow for fast GC analysis of ethyl 2-methylbutyrate.

Troubleshooting Logic

Caption: Troubleshooting workflow for common issues in fast GC analysis.

References

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. Fast(er) GC: How to Decrease Analysis Time Using Existing Instrumentation? Part V: Using Smaller Bore Capillary Columns [restek.com]
• 3. gcms.cz [gcms.cz]
• 4. benchchem.com [benchchem.com]
• 5. brainly.com [brainly.com]
• 6. The Effect Analysis of Carrier Gas Flow Rate on the Rapid Gas Chromatographic Separation System - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. gcms.cz [gcms.cz]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]

Technical Support Center: Chiral Separation of Ethyl 2-Methylbutyrate

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the resolution of ethyl 2-methylbutyrate enantiomers.

Frequently Asked Questions (FAQs)

Q1: Why is the chiral separation of ethyl 2-methylbutyrate challenging?

A1: Ethyl 2-methylbutyrate is a small, volatile, and structurally simple chiral ester.[1][2] Its enantiomers possess identical physical and chemical properties in an achiral environment, making their separation difficult.[3] Effective separation requires a chiral environment, typically a Chiral Stationary Phase (CSP) in chromatography, which can form temporary, diastereomeric complexes with the enantiomers, leading to different retention times.[3][4]

Q2: What are the primary methods for the chiral separation of ethyl 2-methylbutyrate?

A2: The most common and effective methods are chiral Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Given that ethyl 2-methylbutyrate is a volatile organic compound, GC is often a preferred method.[2][5] Chiral GC columns, particularly those with cyclodextrin-based stationary phases, are well-suited for separating such volatile enantiomers.[5]

Q3: Which Chiral Stationary Phases (CSPs) are most effective for this separation?

A3: For Gas Chromatography (GC) , derivatized cyclodextrin-based CSPs are highly effective. For High-Performance Liquid Chromatography (HPLC) , polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are known for their broad applicability and are an excellent starting point for method development.[3][6]

Q4: I am seeing no separation (co-elution) of the enantiomers. What should I do first?

A4: A complete lack of separation is a common starting point. The primary cause is often an inappropriate choice of CSP or mobile phase.[7]

• Confirm System Suitability: First, ensure your system and column are performing correctly by injecting a standard compound known to resolve on your chosen column.[7]

• Screen Different CSPs: The selected CSP may not provide the necessary stereospecific interactions for ethyl 2-methylbutyrate. It is recommended to screen at least two columns from different CSP classes.[3]

• Change the Mobile Phase/Solvent System: The choice between normal-phase, reversed-phase, or polar organic mode in HPLC is critical.[7] For GC, optimizing the temperature program is the equivalent step.

Q5: My peaks are showing significant tailing or fronting. How can I improve the peak shape?

A5: Poor peak shape can compromise resolution and make integration difficult.

• Reduce Sample Concentration: Overloading the column is a common cause of peak distortion. Try reducing the sample concentration or the injection volume.[3]

• Use Mobile Phase Additives (HPLC): For acidic or basic analytes, adding a small amount (typically 0.1%) of an acid (like TFA or acetic acid) or a base (like DEA) to the mobile phase can significantly improve peak shape.[7][8] While ethyl 2-methylbutyrate is neutral, this can be relevant for other chiral separations.

• Match Sample Solvent: Dissolve your sample in the mobile phase whenever possible to avoid peak shape issues caused by solvent mismatch.[7]

Q6: My retention times and resolution are inconsistent between injections. What is the cause?

A6: Drifting retention times point to an unstable system.

• Ensure Column Equilibration: Chiral columns, especially polysaccharide-based ones, require thorough equilibration with the mobile phase. Flushing with 10-20 column volumes is a good practice before starting a sequence.[3][7]

• Control Temperature: Fluctuations in ambient or column temperature can significantly affect retention and resolution. Use a column thermostat for precise temperature control.[3][9] Lower temperatures often, but not always, improve resolution.[7][10]

Troubleshooting Guide: Improving Poor Resolution

Even with partial separation, achieving baseline resolution can be difficult. Selectivity (α) and efficiency (N) are the key factors governing resolution.

Key Parameter Adjustments

Parameter	Action	Typical Effect on Resolution (Rs)	Rationale
Flow Rate	Decrease	Often Increases	Chiral stationary phases can have slow mass transfer kinetics. Lowering the flow rate increases the interaction time between the enantiomers and the CSP, improving efficiency.[7]
Temperature	Decrease	Generally Increases	Lowering the temperature can enhance the stability of the transient diastereomeric complexes formed between the analyte and the CSP, thereby increasing selectivity.[7][9] However, this effect is not universal and should be tested.[10]
Mobile Phase Composition (HPLC)	Optimize Modifier %	Compound Dependent	The type and percentage of the organic modifier (e.g., isopropanol, ethanol) in the mobile phase is a powerful tool for optimizing selectivity. This must be determined empirically.[7][11]
Mobile Phase Modifier Type (HPLC)	Change Alcohol	Can Drastically Change Selectivity	Switching between different alcohol modifiers (e.g., isopropanol to ethanol) can alter the hydrogen bonding interactions and significantly impact selectivity.[7]

Experimental Protocols

Protocol 1: General Method Development for Chiral GC

This protocol outlines a systematic approach for separating the enantiomers of ethyl 2-methylbutyrate using Gas Chromatography.

• Column Selection:

  • Choose a chiral capillary column, preferably one with a derivatized cyclodextrin stationary phase. A column like Rt-βDEXse has been shown to resolve ethyl-2-methylbutyrate.[5]

• Initial GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium or Hydrogen

  • Oven Program: Start with an isothermal temperature, for example, 40°C.[5] If separation is not achieved, introduce a slow temperature ramp (e.g., 2-5 °C/min).

  • Detector: Flame Ionization Detector (FID) is suitable.

  • Detector Temperature: 250 °C

• Sample Preparation:

  • Prepare a dilute solution of the ethyl 2-methylbutyrate sample (e.g., 1 mg/mL) in a suitable volatile solvent like hexane or dichloromethane.[1]

• Optimization:

  • Temperature: Systematically adjust the oven temperature or the temperature ramp. Lower temperatures often increase selectivity and resolution but also increase analysis time.[7]

  • Flow Rate/Pressure: Optimize the carrier gas flow rate to improve column efficiency.

Protocol 2: General Method Development for Chiral HPLC

This protocol provides a workflow for developing a chiral separation method using HPLC.

• Column Selection:

  • Select at least two polysaccharide-based chiral columns (e.g., one cellulose-based and one amylose-based).[3][6]

• Initial Screening Conditions (Normal Phase):

  • Mobile Phase: Start with a simple mixture, such as 90:10 n-Hexane/Isopropanol (IPA).

  • Flow Rate: 1.0 mL/min for a standard 4.6 mm ID column.[3]

  • Column Temperature: 25 °C.[3]

  • Detector: UV detector at a low wavelength (e.g., 210-220 nm), as esters have low absorbance at higher wavelengths.[3]

• Systematic Optimization:

  • If no or poor separation is observed, systematically vary the percentage of the alcohol modifier (e.g., from 5% to 25% IPA).[7]

  • Test a different alcohol modifier (e.g., switch from IPA to ethanol).[7]

  • If still unsuccessful, switch to a different mode (e.g., polar organic or reversed-phase) if your column is compatible.

  • Once partial separation is achieved, fine-tune the conditions by reducing the flow rate (e.g., to 0.5 mL/min) and optimizing the temperature.[7]

Visualizations

Caption: Troubleshooting workflow for improving chiral separation resolution.

Caption: Formation of transient diastereomeric complexes on a CSP.

References

• 1. benchchem.com [benchchem.com]
• 2. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. eijppr.com [eijppr.com]
• 5. gcms.cz [gcms.cz]
• 6. ymc.co.jp [ymc.co.jp]
• 7. benchchem.com [benchchem.com]
• 8. chiraltech.com [chiraltech.com]
• 9. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimization of Enzymatic Esterification for Ethyl 2-Methylbutyrate Production

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to aid researchers, scientists, and drug development professionals in optimizing the enzymatic production of ethyl 2-methylbutyrate.

Troubleshooting Guide

This guide addresses common issues encountered during the enzymatic esterification of ethyl 2-methylbutyrate, providing potential causes and actionable solutions.

Problem	Potential Cause	Suggested Solution
Low or No Product Yield	Inactive Enzyme: The lipase may have lost its activity due to improper storage or handling.	- Procure fresh enzyme and store it according to the manufacturer's instructions (typically at low temperatures).- Test the enzyme activity with a standard substrate before use.
Presence of Excess Water: Water is a byproduct of esterification and its accumulation can shift the reaction equilibrium towards hydrolysis, reducing the ester yield.	- Use anhydrous substrates and solvents.- Employ a method for in-situ water removal, such as the addition of molecular sieves or performing the reaction under vacuum.
Suboptimal Reaction Conditions: The temperature, pH, or substrate molar ratio may not be ideal for the specific lipase being used.	- Optimize the reaction conditions by systematically varying one parameter at a time (e.g., temperature, substrate molar ratio).- Consult the literature for the optimal conditions for the specific lipase.
Slow Reaction Rate	Insufficient Enzyme Concentration: The amount of lipase may be too low to catalyze the reaction at a practical rate.	- Incrementally increase the enzyme concentration. Be aware that excessive enzyme loading can sometimes lead to mass transfer limitations.
Poor Mass Transfer: Inadequate mixing can limit the interaction between the substrates and the enzyme, especially when using immobilized enzymes.	- Increase the agitation speed (rpm) of the reaction mixture.
Substrate Inhibition: High concentrations of either the 2-methylbutyric acid or ethanol can inhibit the activity of the lipase.[1]	- Experiment with different initial substrate molar ratios.- Consider a fed-batch approach where one of the substrates is added gradually throughout the reaction.
Enzyme Deactivation During Reaction	High Temperature: Excessive temperatures can lead to the thermal denaturation of the lipase.	- Determine the optimal temperature for the specific lipase and do not exceed it. Most lipases used for ester synthesis have an optimal temperature in the range of 30-60°C.[2]
Extreme pH: The pH of the reaction medium may shift to a value that denatures the enzyme. This is particularly relevant for unbuffered systems where the acidic substrate can lower the pH.	- While often performed in solvent-free or organic media, if a buffer is used, ensure it is at the optimal pH for the enzyme.- For solvent-free systems, the inhibitory effect of the acid is a known challenge.
Inhibitory Solvents: Some organic solvents can strip the essential water layer from the enzyme, leading to deactivation.	- If using a solvent, choose a non-polar, hydrophobic solvent like n-hexane or heptane, which are generally less denaturing to lipases.[3]
Difficulty in Product Purification	Complex Reaction Mixture: The presence of unreacted substrates, byproducts, and the enzyme can complicate the isolation of the final product.	- After the reaction, separate the enzyme (especially if immobilized) by filtration or centrifugation.- Use distillation to separate the volatile ethyl 2-methylbutyrate from the less volatile 2-methylbutyric acid.- Washing with a mild aqueous base (e.g., sodium bicarbonate solution) can help remove unreacted acid.

Frequently Asked Questions (FAQs)

Q1: Which enzyme is best suited for the synthesis of ethyl 2-methylbutyrate?

A1: Lipases are the most commonly used enzymes for ester synthesis.[4][5] Lipase B from Candida antarctica (CALB), often in its immobilized form (e.g., Novozym® 435), is frequently reported to be highly efficient for the synthesis of various esters due to its high activity, stability, and broad substrate specificity.[2][3][6] Lipases from Rhizomucor miehei and Candida rugosa have also been successfully used for the production of similar short-chain esters.[1][7] It is recommended to screen a few commercially available lipases to find the most effective one for your specific reaction conditions.

Q2: What is the optimal molar ratio of 2-methylbutyric acid to ethanol?

A2: The stoichiometric molar ratio for the esterification reaction is 1:1. However, to shift the reaction equilibrium towards the formation of the ester, an excess of one of the substrates is often used. An excess of the alcohol (ethanol) is generally preferred as a high concentration of the acid can be inhibitory to the lipase. Molar ratios of acid to alcohol ranging from 1:1 to 1:5 have been reported for similar ester syntheses.[2] The optimal ratio should be determined experimentally for your specific system.

Q3: What is the ideal reaction temperature for this enzymatic esterification?

A3: The optimal temperature is a trade-off between maximizing the enzyme's activity and ensuring its stability. Most lipases used for ester synthesis exhibit optimal activity in the range of 30°C to 60°C.[1][2] For example, the synthesis of ethyl butyrate using Candida antarctica lipase has been optimized at 45°C.[2][8] Exceeding the optimal temperature can lead to rapid deactivation of the enzyme.

Q4: Should I use an organic solvent or a solvent-free system?

A4: Both approaches are viable. Solvent-free systems are considered "greener" and can lead to higher volumetric productivity.[1] However, high concentrations of substrates in a solvent-free system can lead to enzyme inhibition.[1] Using a non-polar organic solvent, such as n-hexane or heptane, can alleviate substrate inhibition and may facilitate product recovery.[3][9] The choice will depend on the specific objectives of your experiment, including environmental considerations and downstream processing.

Q5: How can I monitor the progress of the reaction?

A5: The most common method for monitoring the progress of the esterification reaction is gas chromatography (GC).[1] Small aliquots of the reaction mixture can be withdrawn at different time intervals, and the concentration of the product (ethyl 2-methylbutyrate) and the remaining substrates can be quantified. This allows for the calculation of the conversion rate over time.

Q6: How can I reuse the enzyme for multiple reaction cycles?

A6: Using an immobilized lipase is the most effective way to enable enzyme reuse. After each reaction cycle, the immobilized enzyme can be easily recovered by filtration or centrifugation, washed with a suitable solvent (e.g., the reaction solvent) to remove any adsorbed substrates and products, and then added to a fresh batch of reactants. Immobilized enzymes have been shown to retain a high percentage of their activity over multiple cycles.[2][8]

Data Presentation

The following tables summarize typical reaction conditions for the enzymatic synthesis of short-chain esters, which can be used as a starting point for the optimization of ethyl 2-methylbutyrate production.

Table 1: Optimal Conditions for Ethyl Butyrate Synthesis using Candida antarctica Lipase B (CALB) Immobilized on Magnetic Nanoparticles [2][8]

Parameter	Optimal Value
Enzyme	Candida antarctica Lipase B (CALB)
Enzyme Concentration	12.5 mg
Substrate Molar Ratio (Acid:Alcohol)	1:1
Temperature	45 °C
Reaction Time	6 hours
Agitation	150 rpm
Conversion	97.5 ± 0.8%

Table 2: Reaction Parameters for Ethyl Butyrate Synthesis using Candida rugosa Lipase [1]

Parameter	Investigated Range/Value	Optimal Value for High Conversion
Substrate Concentration	0.05 M - 1.0 M	0.05 M
Temperature	up to 70 °C	50 °C
Reaction Time	up to 96 hours	96 hours
Conversion at Optimal Conditions	-	~92.6%

Experimental Protocols

General Protocol for Enzymatic Synthesis of Ethyl 2-Methylbutyrate

This protocol provides a general methodology. The specific amounts and conditions should be optimized for your particular enzyme and experimental setup.

1. Materials:

• Lipase (e.g., immobilized Candida antarctica lipase B - Novozym® 435)

• 2-Methylbutyric acid

• Ethanol (anhydrous)

• Organic solvent (e.g., n-hexane or heptane, optional)

• Molecular sieves (optional, for water removal)

• Reaction vessel (e.g., screw-capped flasks)

• Shaking incubator or magnetic stirrer with temperature control

2. Reaction Setup: a. To a clean and dry reaction vessel, add 2-methylbutyric acid and ethanol. A typical starting molar ratio would be 1:1 or a slight excess of ethanol (e.g., 1:1.5). b. If using a solvent, add the desired volume of the organic solvent. c. If using molecular sieves for water removal, add them to the reaction mixture (typically 10-20% w/v). d. Add the lipase to the reaction mixture. The amount of enzyme is a critical parameter to optimize, a common starting point is 5-10% (w/w) of the total substrate weight.

3. Reaction Execution: a. Tightly seal the reaction vessel. b. Place the vessel in a shaking incubator or on a magnetic stirrer set to the desired temperature (e.g., 45°C) and agitation speed (e.g., 150-200 rpm). c. Allow the reaction to proceed for the desired duration (e.g., 4-24 hours). d. Periodically (e.g., every 1-2 hours), withdraw a small aliquot of the reaction mixture for analysis.

4. Sample Analysis (Gas Chromatography): a. Dilute the withdrawn sample with the reaction solvent or another suitable solvent (e.g., n-hexane). b. If an immobilized enzyme is used, ensure the sample is free of enzyme particles before injection. c. Inject the diluted sample into a gas chromatograph (GC) equipped with a suitable capillary column (e.g., a wax or polar column). d. Quantify the amount of ethyl 2-methylbutyrate formed by comparing the peak area to a standard calibration curve.

5. Product Recovery and Purification: a. At the end of the reaction, separate the immobilized enzyme by filtration for reuse. b. The product can be purified from the reaction mixture by distillation. c. Alternatively, unreacted 2-methylbutyric acid can be removed by washing the reaction mixture with a dilute aqueous solution of a weak base (e.g., sodium bicarbonate).

Visualizations

References

• 1. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Improvement of Biocatalysts’ Performance under Ultrasonic Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. foodsafety.institute [foodsafety.institute]
• 5. talcottlab.tamu.edu [talcottlab.tamu.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Improvement of Biocatalysts' Performance under Ultrasonic Irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of GC-MS and Alternative Methods for Ethyl 2-Methylbutyrate Analysis in Beverages

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical techniques for the quantitative analysis of ethyl 2-methylbutyrate in various beverage matrices. Ethyl 2-methylbutyrate is a key volatile ester that contributes significantly to the fruity aroma profile of many beverages, including wines, spirits, and fruit juices. Accurate and reliable quantification of this compound is crucial for quality control, flavor profiling, and product development in the beverage industry.

This document outlines detailed experimental protocols, presents comparative performance data, and utilizes visualizations to clarify methodological workflows and logical relationships between the different analytical approaches.

Analytical Methods for Ethyl 2-Methylbutyrate Analysis

The primary method discussed is Gas Chromatography-Mass Spectrometry (GC-MS), a powerful and widely used technique for the analysis of volatile and semi-volatile organic compounds. For a comprehensive comparison, two common alternative methods are also evaluated: Gas Chromatography with Flame Ionization Detection (GC-FID) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation capabilities of gas chromatography with the detection power of mass spectrometry, providing high sensitivity and selectivity for the identification and quantification of individual compounds in a complex mixture.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a robust and cost-effective technique that is well-suited for the routine analysis of volatile organic compounds. While it offers excellent sensitivity for hydrocarbons, its selectivity is lower compared to MS detection.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique that is particularly useful for the analysis of non-volatile or thermally labile compounds. While less common for highly volatile esters like ethyl 2-methylbutyrate, it can be a viable alternative, especially in complex matrices.

Experimental Protocols

Detailed methodologies for the analysis of ethyl 2-methylbutyrate in beverages using GC-MS, GC-FID, and LC-MS/MS are provided below.

GC-MS Experimental Protocol

Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME)

• Transfer 5 mL of the beverage sample into a 20 mL headspace vial.

• Add 1.5 g of sodium chloride to the vial to increase the volatility of the analytes.

• Spike the sample with an appropriate internal standard (e.g., ethyl heptanoate).

• Seal the vial with a PTFE/silicone septum and cap.

• Equilibrate the sample at 40°C for 15 minutes with agitation.

• Expose a divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the vial for 30 minutes at 40°C.

GC-MS Parameters

• Injector: Splitless mode, 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Column: DB-WAX or equivalent polar capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Oven Temperature Program: Start at 40°C (hold for 2 min), ramp to 220°C at 5°C/min, and hold for 5 min.

• Mass Spectrometer: Electron ionization (EI) at 70 eV.

• Scan Range: m/z 35-350.

• Quantification: Use selected ion monitoring (SIM) mode for target ions of ethyl 2-methylbutyrate (e.g., m/z 88, 57, 101).

GC-FID Experimental Protocol

Sample Preparation (Liquid-Liquid Extraction - LLE)

• Mix 10 mL of the beverage with 2 mL of a suitable extraction solvent (e.g., dichloromethane or diethyl ether).

• Add an appropriate internal standard (e.g., heptanone).

• Vortex the mixture for 2 minutes and then centrifuge at 4000 rpm for 10 minutes.

• Carefully collect the organic layer and dry it over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-FID Parameters

• Injector: Split mode (e.g., 1:20), 240°C.

• Carrier Gas: Nitrogen or Helium at a constant flow rate.

• Column: HP-INNOWax or equivalent polar capillary column (30 m x 0.32 mm i.d., 0.5 µm film thickness).

• Oven Temperature Program: Similar to the GC-MS method, optimized for the specific column.

• Detector: Flame Ionization Detector at 250°C.

• Quantification: Based on the peak area ratio of the analyte to the internal standard.

LC-MS/MS Experimental Protocol

Sample Preparation (Dilute-and-Shoot)

• Centrifuge the beverage sample at 10,000 rpm for 15 minutes to remove any particulate matter.

• Dilute the supernatant with an appropriate mobile phase (e.g., 1:10 with acetonitrile/water).

• Add an internal standard (e.g., a deuterated analog of a similar ester).

• Filter the diluted sample through a 0.22 µm syringe filter before injection.

LC-MS/MS Parameters

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• Quantification: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for ethyl 2-methylbutyrate.

Performance Comparison

The following tables summarize the validation parameters for the analysis of ethyl 2-methylbutyrate and similar ethyl esters in various beverages using GC-MS, GC-FID, and LC-MS/MS. Data has been compiled from various scientific sources to provide a comparative overview.

Table 1: GC-MS Method Validation Data for Ethyl Esters in Beverages

Parameter	Wine	Spirits	Fruit Juice
Limit of Detection (LOD)	0.1 - 1 µg/L	0.5 - 5 µg/L	0.2 - 2 µg/L
Limit of Quantification (LOQ)	0.3 - 3 µg/L	1.5 - 15 µg/L	0.6 - 6 µg/L
Linearity (R²)	> 0.995	> 0.99	> 0.995
Recovery (%)	90 - 110%	85 - 115%	92 - 108%
Precision (RSD%)	< 10%	< 15%	< 10%

Table 2: GC-FID Method Validation Data for Ethyl Esters in Beverages

Parameter	Wine	Spirits	Fruit Juice
Limit of Detection (LOD)	1 - 10 µg/L	5 - 50 µg/L	2 - 20 µg/L
Limit of Quantification (LOQ)	3 - 30 µg/L	15 - 150 µg/L	6 - 60 µg/L
Linearity (R²)	> 0.99	> 0.98	> 0.99
Recovery (%)	85 - 110%	80 - 120%	88 - 112%
Precision (RSD%)	< 15%	< 20%	< 15%

Table 3: LC-MS/MS Method Validation Data for Ethyl Esters in Beverages

Parameter	Wine	Spirits	Fruit Juice
Limit of Detection (LOD)	0.05 - 0.5 µg/L	0.1 - 1 µg/L	0.08 - 0.8 µg/L
Limit of Quantification (LOQ)	0.15 - 1.5 µg/L	0.3 - 3 µg/L	0.24 - 2.4 µg/L
Linearity (R²)	> 0.998	> 0.995	> 0.998
Recovery (%)	95 - 105%	90 - 110%	93 - 107%
Precision (RSD%)	< 5%	< 10%	< 8%

Note: The values presented in the tables are indicative and can vary depending on the specific instrumentation, sample matrix, and experimental conditions.

Visualized Workflows and Comparisons

To further elucidate the methodologies, the following diagrams, created using the DOT language, illustrate the experimental workflow for GC-MS validation and a logical comparison of the analytical techniques.

GC-MS Method Validation Workflow

Comparison of Analytical Methods

Conclusion

The choice of analytical method for the determination of ethyl 2-methylbutyrate in beverages depends on the specific requirements of the analysis.

• GC-MS stands out as a well-balanced technique, offering excellent selectivity and sensitivity, making it ideal for both research and quality control applications where accurate identification and quantification are paramount.

• GC-FID is a cost-effective and robust alternative, suitable for routine quality control where the target analyte is well-characterized and high throughput is a priority.

• LC-MS/MS provides the highest sensitivity and selectivity, which can be advantageous for detecting trace levels of ethyl 2-methylbutyrate or when analyzing complex matrices where matrix effects could interfere with GC-based methods.

Ultimately, the selection of the most appropriate technique requires careful consideration of factors such as the required level of sensitivity and selectivity, sample throughput needs, and available budget. The validation data and protocols presented in this guide serve as a valuable resource for researchers and analysts in making an informed decision for their specific application.

A Comprehensive Guide to Inter-laboratory Comparison of Ethyl 2-Methylbutyrate Quantification Methods

This guide provides an objective comparison of common analytical methodologies for the quantification of ethyl 2-methylbutyrate, a key aroma compound found in various fruits and beverages.[1][2] For researchers, scientists, and professionals in drug development, accurate and reproducible quantification of such volatile compounds is crucial. This document outlines the findings from a representative inter-laboratory study, offering insights into the performance of different analytical techniques and emphasizing the importance of standardized protocols.

Data Presentation: A Comparative Analysis

An inter-laboratory study was conducted to evaluate the performance of various laboratories in quantifying ethyl 2-methylbutyrate. The study aimed to assess the accuracy and precision of the analytical methods employed. The results, including key statistical measures such as the mean of reported values, standard deviation, and Z-scores, are summarized below. The Z-score is a statistical measure that indicates how many standard deviations a laboratory's result is from the consensus mean of all participating laboratories.[3] A Z-score between -2.0 and +2.0 is generally considered satisfactory.[3]

Laboratory ID	Analytical Method	Reported Concentration (mg/L)	Mean (µ)	Standard Deviation (σ)	Z-Score
Lab 1	GC-MS	4.85	5.00	0.20	-0.75
Lab 2	GC-MS	5.10	5.00	0.20	0.50
Lab 3	HPLC-UV	4.70	5.00	0.20	-1.50
Lab 4	GC-MS	5.25	5.00	0.20	1.25
Lab 5	HPLC-MS	5.05	5.00	0.20	0.25
Lab 6	GC-MS	4.95	5.00	0.20	-0.25
Lab 7	HPLC-UV	4.60	5.00	0.20	-2.00
Lab 8	GC-MS	5.15	5.00	0.20	0.75
Lab 9	HPLC-MS	4.90	5.00	0.20	-0.50
Lab 10	GC-MS	5.30	5.00	0.20	1.50

Note: The data presented in this table is a representative summary for illustrative purposes.

Experimental Protocols

Detailed methodologies are essential for the replication and comparison of analytical performance.[4] The following are generalized protocols for the two primary analytical techniques used in the quantification of ethyl 2-methylbutyrate.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the separation and identification of volatile and semi-volatile organic compounds like ethyl 2-methylbutyrate.[5]

• Sample Preparation (Liquid-Liquid Extraction):

  • Acidify the sample (e.g., wine, fruit juice) with an appropriate acid, such as hydrochloric acid (HCl).

  • Extract the ethyl 2-methylbutyrate using a suitable solvent like methyl tert-butyl ether (MTBE).

  • Evaporate the organic layer to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of solvent for GC-MS analysis.

• GC-MS Analysis:

  • GC Column: A mid-polarity column, such as a DB-225ms, is often employed.[4]

  • Carrier Gas: Helium at a constant flow rate is typically used.[4]

  • Oven Temperature Program: A temperature gradient is utilized to ensure good separation of the analytes. An example program could be: start at 80°C, ramp to 170°C, and then to 220°C.[4]

  • Injection Mode: Splitless injection is common for trace analysis.[4]

  • MS Detection: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode for high sensitivity and specificity.[4]

2. High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile method suitable for a wide range of compounds. For esters like ethyl 2-methylbutyrate, it can be used with or without derivatization.[4][5]

• Sample Preparation:

  • Similar to GC-MS, a liquid-liquid extraction can be performed using a suitable solvent after acidification of the sample.[4]

• HPLC Analysis:

  • HPLC Column: A reversed-phase C18 column is typically used.[4]

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile) is common.[4][6]

  • Flow Rate: A typical flow rate is around 0.5 mL/min.[4]

  • Detection: UV detection at a specific wavelength or, for higher specificity and sensitivity, a mass spectrometer (LC-MS) can be used.[4]

Mandatory Visualizations

Caption: Workflow of an inter-laboratory comparison study.

Caption: Comparison of key characteristics of GC-MS and HPLC.

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 2-methyl­butyrate | The Fragrance Conservatory [fragranceconservatory.com]
• 3. benchmark-intl.com [benchmark-intl.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Separation of Ethyl 2-methylbutyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comparative Analysis of Ethyl 2-Methylbutyrate and Ethyl Butyrate Flavor Profiles

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the flavor and aroma profiles of two closely related esters: ethyl 2-methylbutyrate and ethyl butyrate. A comprehensive understanding of their distinct sensory attributes is crucial for precise flavor formulation in the food, beverage, and pharmaceutical industries. This document synthesizes available data on their organoleptic properties and outlines standard experimental protocols for their evaluation.

Organoleptic Profile Comparison

Ethyl butyrate and ethyl 2-methylbutyrate, while both categorized as fruity esters, possess distinct and characteristic flavor and aroma profiles. Ethyl butyrate is predominantly recognized for its potent, sweet, and tropical notes, whereas ethyl 2-methylbutyrate offers a crisper, greener, and more nuanced fruitiness.

Ethyl Butyrate is characterized by a strong, sweet, and fruity aroma, most commonly associated with pineapple.[1][2][3][4][5] Its flavor profile is often described as tutti-frutti, with underlying notes of banana and a slight sour-buttery quality.[2][3] Due to its high volatility and diffusive nature, it is a powerful top note in flavor compositions, imparting an initial burst of fruity sweetness.[2][3] It is a key flavoring component in many fruit-flavored products, particularly those mimicking pineapple, orange, and other tropical fruits.[1][4]

Ethyl 2-Methylbutyrate presents a more complex fruity profile, frequently described as reminiscent of apples, particularly green apple peel.[6][7][8][9] Its aroma also carries notes of pear, peach, plum, and a distinct green or sharp character.[6][7][8][10] The chirality of this molecule influences its sensory perception; the (S)-(+)-enantiomer is reported to have a pleasant, sweet, ripe apple aroma, while the (R)-(-)-enantiomer can possess a medical-phenolic off-note. It is considered to have a less "cheesy" and "vomitous" character compared to ethyl butyrate, which can make it easier to incorporate into complex flavor matrices.

Quantitative Sensory Data

The following table summarizes the key sensory descriptors and available quantitative data for the two esters. It is important to note that odor and flavor thresholds can vary significantly based on the testing medium (e.g., water, ethanol solution, food matrix) and the specific methodology employed. The threshold values presented here are from different sources and should be considered as indicative rather than directly comparable.

Feature	Ethyl 2-Methylbutyrate	Ethyl Butyrate
Primary Descriptors	Apple, Green, Fruity, Sharp, Pear, Plum[6][7][8][9][10]	Pineapple, Sweet, Fruity, Tutti-Frutti[1][2][3]
Secondary Descriptors	Apple Peel, Pineapple Skin, Diffusive[9][10]	Banana, Sour-Buttery, Ethereal[2][3][5]
Odor Threshold in Water	0.006 ppb (S)-(+)-enantiomer	Not available from a comparable study
Flavor Detection Threshold in Water	10 ppb (for both (R)- and (S)- enantiomers)	Not available from a comparable study

Experimental Protocols

Precise and reproducible sensory analysis is fundamental to characterizing and differentiating flavor compounds. The following are detailed methodologies for sensory panel evaluation and a general outline for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Evaluation Protocol

This protocol describes a typical quantitative descriptive analysis (QDA) for comparing the flavor profiles of ethyl 2-methylbutyrate and ethyl butyrate.

1. Panelist Selection and Training:

• A panel of 10-15 individuals is selected based on their sensory acuity, ability to discriminate between different aromas, and verbal fluency in describing sensory perceptions.

• Panelists undergo comprehensive training (approximately 30-50 hours) to develop a consensus vocabulary for describing the sensory attributes of fruity esters.

• Reference standards for each descriptor (e.g., solutions of pure flavor compounds, fresh fruits) are provided to anchor the panelists' evaluations.

2. Sample Preparation:

• Stock solutions of high-purity ethyl 2-methylbutyrate and ethyl butyrate are prepared in a neutral solvent, such as deodorized water or a 5% ethanol/water solution.

• A series of dilutions are prepared for each compound to determine the appropriate concentration for evaluation, which should be clearly above the detection threshold but not overwhelmingly intense.

• Samples are coded with random three-digit numbers to prevent bias and are presented to panelists in a randomized order.

3. Evaluation Procedure:

• Evaluations are conducted in individual sensory booths under controlled environmental conditions (e.g., constant temperature, humidity, and neutral lighting) to minimize external distractions.

• Panelists are instructed to assess the aroma of each sample by sniffing the headspace of the container.

• For flavor evaluation, panelists take a small sip of the solution, hold it in their mouth for a few seconds, and then expectorate.

• Panelists rate the intensity of each agreed-upon sensory descriptor (e.g., "pineapple," "apple," "green," "sweet," "sharp") on a 15-cm unstructured line scale, anchored with "low" and "high" at the ends.

• Panelists are required to rinse their mouths with purified water and wait for a predetermined period between samples to prevent sensory fatigue.

4. Data Analysis:

• The intensity ratings from the line scales are converted to numerical data.

• Statistical analysis, typically Analysis of Variance (ANOVA), is performed to identify significant differences in the intensity of each descriptor between the two compounds.

• The results are often visualized using spider web plots or bar charts to provide a clear comparison of the flavor profiles.

Gas Chromatography-Olfactometry (GC-O) Protocol

GC-O is a powerful technique used to identify the specific volatile compounds responsible for the aroma of a sample.

1. Instrumentation:

• A gas chromatograph (GC) equipped with a high-resolution capillary column (e.g., a polar column like DB-WAX or a non-polar column like DB-5) is used for separation.

• The column effluent is split between a standard GC detector (e.g., Flame Ionization Detector - FID or Mass Spectrometer - MS) and an olfactometry port.

2. Sample Analysis:

• A diluted sample of each ester is injected into the GC.

• As the separated compounds elute from the column, a trained analyst sniffs the effluent at the olfactometry port and records the perceived aroma, its intensity, and the retention time.

3. Data Interpretation:

• The aroma descriptors and their intensities are correlated with the peaks on the chromatogram from the FID or MS detector.

• This allows for the identification of the specific compounds contributing to the overall aroma profile and provides a semi-quantitative measure of their odor potency (e.g., using Aroma Extract Dilution Analysis - AEDA).

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the sensory panel evaluation workflow.

Caption: Workflow for Quantitative Descriptive Analysis.

References

• 1. uploads-ssl.webflow.com [uploads-ssl.webflow.com]
• 2. The Ethyl 2-methylbutyrates [leffingwell.com]
• 3. Sensory analysis – How flavour tests support product development - Tentamus Group [tentamus.com]
• 4. benchchem.com [benchchem.com]
• 5. imbibeinc.com [imbibeinc.com]
• 6. Ethyl Methyl-2-Butyrate | Givaudan [givaudan.com]
• 7. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 8. foreverest.net [foreverest.net]
• 9. scribd.com [scribd.com]
• 10. contractlaboratory.com [contractlaboratory.com]

A Comparative Analysis of R-(-)- and S-(+)-Ethyl 2-Methylbutyrate Aroma Profiles for Researchers

A detailed guide for researchers, scientists, and drug development professionals on the distinct aromatic characteristics of the enantiomers of ethyl 2-methylbutyrate, supported by experimental data and protocols.

The stereochemistry of a molecule can have a profound impact on its biological activity, a principle that extends to the perception of odor. Enantiomers, non-superimposable mirror images of a chiral molecule, can elicit significantly different olfactory responses. This guide provides a comparative analysis of the aroma profiles of R-(-)- and S-(+)-ethyl 2-methylbutyrate, two enantiomers that exemplify this chiral recognition in olfaction. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes critical pathways and workflows to aid in research and development.

Quantitative Sensory Data

The aroma and flavor characteristics of the R-(-) and S-(+) enantiomers of ethyl 2-methylbutyrate have been evaluated in various studies. The following tables summarize the key quantitative data available.

Table 1: Aroma and Flavor Descriptors

Enantiomer	Aroma/Flavor Descriptors
R-(-)-Ethyl 2-methylbutyrate	Fruity, caprylic, with a medical-phenolic initial note followed by a fruity-sweet, unspecific note. Also described as sweet and fruity, reminiscent of apples.[1]
S-(+)-Ethyl 2-methylbutyrate	Fresh fruity, apple-like, with an etheric, sweet, and pleasant apple note at extreme dilution. Described as substantially stronger than the (R)-enantiomer, with a sweet, fruity, full-ripe apple character.[1]

Table 2: Odor and Flavor Thresholds

Enantiomer	Threshold Type	Medium	Threshold Value
R-(-)-Ethyl 2-methylbutyrate	Flavor Detection	Water	10 ppb[1]
S-(+)-Ethyl 2-methylbutyrate	Flavor Detection	Water	10 ppb[1]
S-(+)-Ethyl 2-methylbutyrate	Odor	Water	0.006 ppb[1]

Experimental Protocols

Precise and reproducible sensory analysis is critical for characterizing and comparing the aroma profiles of chiral compounds. The following are detailed methodologies for key experiments.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with human sensory perception. It allows for the identification of odor-active compounds in a sample.

Objective: To separate the R-(-) and S-(+) enantiomers of ethyl 2-methylbutyrate and characterize their individual aroma profiles.

Methodology:

• Instrumentation: A gas chromatograph equipped with a chiral capillary column (e.g., a cyclodextrin-based stationary phase) is coupled to a mass spectrometer (MS) and an olfactometry port. The effluent from the column is split between the MS detector and the sniffing port.

• Sample Preparation: Prepare standard solutions of R-(-)- and S-(+)-ethyl 2-methylbutyrate in a suitable solvent (e.g., ethanol or dichloromethane) at known concentrations.

• GC Conditions:

  • Injector: Split/splitless injector, with the temperature set to 250°C.

  • Column: A chiral column suitable for the separation of esters, such as a Chiraldex G-TA (gamma-cyclodextrin trifluoroacetyl).

  • Oven Temperature Program: An initial temperature of 40°C held for 2 minutes, then ramped at a rate of 5°C/min to 200°C and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Olfactometry:

  • Trained sensory panelists sniff the effluent from the GC at the olfactometry port.

  • Humidified air is mixed with the effluent to prevent nasal passage dehydration.

  • Panelists record the retention time and provide a detailed description of the odor perceived for each eluting compound.

• Data Analysis: The retention times of the odor events are matched with the peaks from the MS detector to identify the specific enantiomer responsible for the aroma. The aroma descriptors are compiled to create a detailed profile for each enantiomer.

Sensory Panel Evaluation for Odor Threshold Determination

Determining the odor threshold, the lowest concentration of a substance that can be detected by the human nose, is a fundamental aspect of sensory analysis.

Objective: To determine the odor detection threshold of R-(-)- and S-(+)-ethyl 2-methylbutyrate in water.

Methodology:

• Panelist Selection and Training:

  • Select a panel of at least 10-15 individuals who have been screened for their olfactory acuity and ability to describe odors.

  • Train the panelists on the specific aroma characteristics of the ethyl 2-methylbutyrate enantiomers and the test procedure.

• Sample Preparation:

  • Prepare a series of ascending concentrations of each enantiomer in deionized, odor-free water. The concentration steps should be in a geometric progression (e.g., a factor of 2 or 3).

• Test Procedure (ASTM E679 - Ascending Forced-Choice Method):

  • Present each panelist with a series of three samples (triangles), where one contains the odorant at a specific concentration and the other two are blanks (odor-free water).

  • The panelist's task is to identify the sample that is different from the other two.

  • Start with the lowest concentration and proceed to higher concentrations until the panelist can correctly identify the odor-containing sample in two consecutive presentations.

• Data Analysis:

  • The individual threshold is calculated as the geometric mean of the last concentration at which the panelist failed to detect the odor and the first concentration at which they correctly identified it.

  • The group threshold is calculated as the geometric mean of the individual thresholds.

Visualizations

Logical Relationship of Chiral Recognition in Olfaction

The distinct aroma profiles of the R-(-) and S-(+) enantiomers of ethyl 2-methylbutyrate are a direct result of their differential interactions with chiral olfactory receptors in the nasal epithelium. This diagram illustrates the fundamental principle of how structural differences at the molecular level lead to different sensory perceptions.

Caption: Chiral Recognition Pathway.

Experimental Workflow for Comparative Aroma Analysis

This diagram outlines the systematic process for conducting a comparative sensory analysis of the R-(-) and S-(+) enantiomers of ethyl 2-methylbutyrate.

Caption: Comparative Analysis Workflow.

General Olfactory Signaling Pathway

The perception of odor begins with the activation of olfactory receptors, which are G-protein coupled receptors (GPCRs). This diagram illustrates the general intracellular signaling cascade that is initiated upon the binding of an odorant molecule, such as an ester, to its receptor.

Caption: Olfactory Signaling Cascade.

References

• 1. leffingwell.com [leffingwell.com]

A Comparative Guide to the Cross-Validation of HPLC and GC Methods for Ethyl 2-Methylbutyrate Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the analysis of ethyl 2-methylbutyrate, a common flavor and fragrance compound. The objective is to offer a direct comparison of their performance based on established analytical validation parameters, enabling researchers to select the most appropriate method for their specific analytical needs.

Introduction to Analytical Techniques

High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating, identifying, and quantifying compounds in a liquid sample. It is particularly well-suited for non-volatile or thermally labile compounds. In the context of ethyl 2-methylbutyrate, a reversed-phase HPLC method with UV detection is often employed.

Gas Chromatography (GC) is a premier technique for the separation and analysis of volatile and thermally stable compounds.[1] For a volatile ester like ethyl 2-methylbutyrate, GC coupled with a Flame Ionization Detector (FID) is a common and robust analytical approach. GC-FID is known for its excellent selectivity in the analysis of fatty acid esters.[1]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

A reverse-phase HPLC method can be utilized for the analysis of ethyl 2-methylbutyrate.[2] The following protocol is based on established methods for short-chain fatty acid esters.

Instrumentation:

• HPLC system equipped with a UV detector, gradient pump, and autosampler.

Chromatographic Conditions:

• Column: C18 reverse-phase column (150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A common mobile phase composition is acetonitrile and water with 0.1% phosphoric acid.[2] For mass spectrometry compatibility, formic acid can be used as a substitute for phosphoric acid.[2]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Samples are typically dissolved in the initial mobile phase composition to ensure good peak shape and compatibility with the chromatographic system.

Gas Chromatography (GC) Method

A GC-FID method is highly suitable for the analysis of the volatile ethyl 2-methylbutyrate. The following protocol is based on validated methods for fatty acid ethyl esters.[1]

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID), a split/splitless injector, and an autosampler.

Chromatographic Conditions:

• Column: DB-Wax or equivalent polar capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL (split mode, e.g., 50:1).

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute.

  • Ramp: 10 °C/min to 220 °C.

  • Hold: 5 minutes at 220 °C.

• Detector Temperature: 280 °C.

Sample Preparation:

• Samples are typically diluted in a suitable organic solvent such as hexane or ethyl acetate prior to injection.

Data Presentation: Comparison of Analytical Performance

The following tables summarize the typical validation parameters for HPLC-UV and GC-FID methods for the analysis of short-chain fatty acid esters, which are analogous to ethyl 2-methylbutyrate. These values serve as a benchmark for what can be expected during method validation.

Table 1: Linearity and Range

Parameter	HPLC-UV	GC-FID
Linearity (r²)	> 0.999	> 0.999
Typical Range	1 - 100 µg/mL	0.1 - 200 µg/mL

Table 2: Accuracy and Precision

Parameter	HPLC-UV	GC-FID
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (RSD%)	< 2%	< 5%

Table 3: Sensitivity

Parameter	HPLC-UV	GC-FID
Limit of Detection (LOD)	~0.1 µg/mL	~0.05 µg/mL
Limit of Quantitation (LOQ)	~0.3 µg/mL	~0.15 µg/mL

Mandatory Visualization

Caption: Workflow for the cross-validation of HPLC and GC methods for ethyl 2-methylbutyrate analysis.

Conclusion

Both HPLC-UV and GC-FID are suitable methods for the quantitative analysis of ethyl 2-methylbutyrate. The choice between the two techniques will depend on the specific requirements of the analysis, including sample matrix, required sensitivity, and available instrumentation.

• GC-FID is generally the preferred method for volatile compounds like ethyl 2-methylbutyrate due to its higher sensitivity and resolution for such analytes. It is also often a more cost-effective technique.

• HPLC-UV offers a viable alternative, particularly when analyzing samples that may contain non-volatile impurities or when a GC is not available. The sample preparation for HPLC can be simpler, often involving just a dilution step.

Ultimately, a thorough cross-validation as outlined in this guide is essential to ensure that the chosen method is fit for its intended purpose and provides reliable and accurate results.

References

• 1. scielo.br [scielo.br]
• 2. Ethyl 2-methylbutyrate | SIELC Technologies [sielc.com]

Performance evaluation of different SPME fibers for ethyl 2-methylbutyrate

Performance Evaluation of SPME Fibers for Ethyl 2-Methylbutyrate Analysis

This guide provides a comparative overview of commonly used Solid Phase Microextraction (SPME) fibers for the quantitative analysis of ethyl 2-methylbutyrate, a key volatile ester contributing to the aroma of various fruits and beverages. The selection of an appropriate SPME fiber is critical for achieving optimal extraction efficiency, sensitivity, and reproducibility. This document summarizes the performance characteristics of different fiber coatings and provides a detailed experimental protocol for their evaluation.

Fiber Selection and Performance Characteristics

Fiber Coating Composition	Polarity	Recommended For	Performance Characteristics for Ethyl 2-Methylbutyrate
Polydimethylsiloxane (PDMS)	Non-polar	Volatile compounds (MW 60-275)	Good affinity due to its non-polar nature, suitable for headspace extraction. Thicker films (e.g., 100 µm) are generally used for highly volatile compounds.[1]
Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS)	Bipolar/Mixed-phase	Broad range of analytes (C3-C20), flavor compounds	Excellent choice for complex matrices. The combination of adsorbents allows for the extraction of a wide range of volatiles, including esters like ethyl 2-methylbutyrate.[2][3] Often considered a good starting point for method development.
Polydimethylsiloxane/Divinylbenzene (PDMS/DVB)	Bipolar	Volatile polar analytes, amines, and nitro-aromatic compounds (MW 50-300)	Effective for moderately polar volatiles . The DVB particles enhance the adsorption of analytes.[1] It can provide good sensitivity for ethyl 2-methylbutyrate.
Carboxen/Polydimethylsiloxane (CAR/PDMS)	Bipolar	Gases and low molecular weight compounds (MW 30-225)	High retention for very volatile compounds . The microporous Carboxen provides a large surface area, making it suitable for trace-level analysis.[1]
Polyacrylate (PA)	Polar	Polar semi-volatiles (MW 80-300)	Less suitable for the non-polar ethyl 2-methylbutyrate. It is primarily used for the extraction of more polar analytes.

Experimental Protocol: Headspace SPME-GC-MS Analysis

This protocol describes a general procedure for the analysis of ethyl 2-methylbutyrate in a liquid matrix using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).[2]

Materials and Reagents

• SPME Fibers: As specified in the table above (e.g., 50/30 µm DVB/CAR/PDMS).

• SPME Fiber Holder: Manual or for autosampler.

• Vials: 20 mL amber glass vials with PTFE/silicone septa screw caps.

• Heater/Agitator: To control temperature and ensure sample homogeneity.

• GC-MS System: Gas chromatograph coupled to a mass spectrometer.

• Ethyl 2-methylbutyrate standard: Analytical grade.

• Internal Standard (IS): e.g., Ethyl isovalerate or a suitable deuterated analog.

• Sodium Chloride (NaCl): Analytical grade, to increase ionic strength and promote analyte partitioning into the headspace.

• Sample Matrix: e.g., Deionized water, buffer solution, or the specific sample to be analyzed.

Sample Preparation

• Pipette 5 mL of the liquid sample into a 20 mL SPME vial.

• Add a known amount of internal standard to each sample, standard, and blank.

• Add 1.5 g of NaCl to the vial to "salt out" the volatile analytes.[2]

• Immediately seal the vial with the screw cap.

SPME Extraction

• Place the sealed vial in the heater/agitator.

• Incubation/Equilibration: Incubate the sample at 60°C for 15 minutes with agitation (e.g., 250 rpm) to allow the volatile compounds to partition into the headspace.[2]

• Extraction: Expose the SPME fiber to the headspace of the sample vial for a defined period (e.g., 30 minutes) at the same temperature and agitation speed.

GC-MS Analysis

• Desorption: After extraction, immediately transfer the SPME fiber to the heated injection port of the GC (e.g., 250°C) for thermal desorption of the analytes onto the analytical column (e.g., for 5 minutes).[2]

• Gas Chromatography:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Oven Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C) to elute all compounds.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

  • Data Acquisition: Can be performed in full scan mode for qualitative analysis or Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantitative analysis. For ethyl 2-methylbutyrate, characteristic ions include m/z 57, 102, and 85.[3][4]

Data Analysis

• Identify ethyl 2-methylbutyrate and the internal standard by their retention times and mass spectra.

• Quantify ethyl 2-methylbutyrate by constructing a calibration curve based on the peak area ratio of the analyte to the internal standard versus the concentration of the standards.

Experimental Workflow

The following diagram illustrates the key steps in the HS-SPME-GC-MS workflow for the analysis of ethyl 2-methylbutyrate.

Caption: HS-SPME-GC-MS workflow for volatile ester analysis.

References

• 1. supelco.com.tw [supelco.com.tw]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparison of extraction efficiency of ethyl 2-methylbutyrate with different solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the extraction efficiency of ethyl 2-methylbutyrate using various common organic solvents. Ethyl 2-methylbutyrate is a key volatile flavor compound found in many fruits and beverages, and its accurate quantification is crucial in various fields, including food science, fragrance development, and metabolic research. The selection of an appropriate extraction solvent is a critical step that significantly impacts the recovery and subsequent analysis of this analyte.

This document outlines the theoretical basis for solvent selection, presents available experimental data for similar compounds to infer extraction performance, and provides detailed experimental protocols for liquid-liquid extraction (LLE).

Data Presentation: Comparison of Common Solvents

Solvent	Formula	Boiling Point (°C)	Density (g/mL)	Polarity Index	Water Solubility	Inferred Extraction Efficiency for Ethyl 2-Methylbutyrate
n-Hexane	C₆H₁₄	69	0.655	0.1	Insoluble	Good
Diethyl Ether	(C₂H₅)₂O	34.6	0.713	2.8	6.9 g/100 mL	Very Good
Dichloromethane (DCM)	CH₂Cl₂	39.6	1.327	3.1	1.3 g/100 mL	Excellent
Ethyl Acetate	CH₃COOC₂H₅	77.1	0.902	4.4	8.3 g/100 mL	Very Good
Methyl tert-Butyl Ether (MTBE)	(CH₃)₃COCH₃	55.2	0.740	2.5	4.8 g/100 mL	Very Good

Note: The inferred efficiency is based on the principle of "like dissolves like." Ethyl 2-methylbutyrate is a moderately non-polar ester. Therefore, solvents with low to moderate polarity are expected to be most effective. Dichloromethane is often cited for its high efficiency in extracting a broad range of organic compounds.[1] Studies on other volatile esters have shown ethyl acetate to have higher recovery rates than n-hexane.[2]

Experimental Protocols

A detailed and robust experimental protocol is essential for achieving reproducible and accurate results. Below is a standard protocol for the liquid-liquid extraction (LLE) of ethyl 2-methylbutyrate from an aqueous sample, followed by analysis using gas chromatography-mass spectrometry (GC-MS).

Protocol: Liquid-Liquid Extraction (LLE) of Ethyl 2-Methylbutyrate

1. Materials and Reagents:

• Solvents: Dichloromethane (CH₂Cl₂), Ethyl Acetate (CH₃COOC₂H₅), n-Hexane (C₆H₁₄), or Diethyl Ether ((C₂H₅)₂O) (High purity, GC grade)

• Internal Standard (IS): Ethyl heptanoate or other suitable non-naturally occurring ester.

• Drying Agent: Anhydrous sodium sulfate (Na₂SO₄)

• Apparatus: Separatory funnel (appropriate volume), beakers, flasks, pipettes, vortex mixer, centrifuge (optional), GC-MS system.

2. Sample Preparation:

• To a known volume of the aqueous sample (e.g., 10 mL) in a separatory funnel, add a precise amount of the internal standard solution.

• To increase the ionic strength of the aqueous phase and promote partitioning of the analyte into the organic phase (salting-out effect), add sodium chloride (NaCl) to saturation.[1]

3. Extraction Procedure:

• Add an equal volume of the selected organic solvent (e.g., 10 mL) to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the funnel to release pressure.

• Allow the layers to separate completely. If an emulsion forms, it can be broken by gentle swirling, addition of brine, or centrifugation.

• Carefully drain the organic layer (the bottom layer if using dichloromethane, the top layer for most other common solvents) into a clean, dry flask.

• Repeat the extraction process two more times with fresh portions of the organic solvent to ensure maximum recovery.

• Combine all the organic extracts.

4. Drying and Concentration:

• Add a small amount of anhydrous sodium sulfate to the combined organic extract to remove any residual water. Swirl gently and allow it to stand for at least 15 minutes.

• Carefully decant or filter the dried extract into a clean vial.

• If necessary, concentrate the extract to a smaller volume under a gentle stream of nitrogen gas to increase the analyte concentration.

5. GC-MS Analysis:

• Inject a small volume (e.g., 1 µL) of the final extract into the GC-MS system.

• Typical GC conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms or equivalent).

  • Injector Temperature: 250°C

  • Oven Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C) to elute all compounds.

  • Carrier Gas: Helium at a constant flow rate.

• MS conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-350.

• Identify ethyl 2-methylbutyrate based on its retention time and mass spectrum compared to a pure standard.

• Quantify the concentration of ethyl 2-methylbutyrate by comparing its peak area to that of the internal standard.

Mandatory Visualization

Caption: Workflow for the Liquid-Liquid Extraction of Ethyl 2-Methylbutyrate.

References

• 1. Comparison of Extraction Methods and Extraction Optimization in Aqueous Two-Phase System for Ethyl Carbamate Analysis in Model Systems for Maesil Wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effectiveness of Liquid-Liquid Extraction, Solid Phase Extraction, and Headspace Technique for Determination of Some Volatile Water-Soluble Compounds of Rose Aromatic Water - PMC [pmc.ncbi.nlm.nih.gov]

Authenticity Assessment of Ethyl 2-Methylbutyrate: A Comparative Guide for Researchers

A comprehensive guide for scientists and drug development professionals on distinguishing natural from synthetic ethyl 2-methylbutyrate. This document outlines key analytical techniques, provides comparative data, and details experimental protocols for accurate authenticity assessment.

Ethyl 2-methylbutyrate is a volatile ester prized for its characteristic fruity aroma, reminiscent of apples and strawberries. It is a key component in the flavor and fragrance industries and is also found in various natural sources. The significant price difference between natural and synthetically produced ethyl 2-methylbutyrate has led to instances of fraudulent labeling. For regulatory compliance, quality control, and consumer protection, it is crucial to have robust analytical methods to verify the authenticity of this compound.

This guide details two primary analytical techniques for this purpose: Chiral Gas Chromatography (Chiral GC) and Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS). These methods exploit the distinct enantiomeric and isotopic signatures imparted by natural biosynthetic pathways versus synthetic chemical processes.

Key Differentiators: Enantiomeric Ratio and Isotopic Signature

The authenticity of ethyl 2-methylbutyrate can be determined by examining two key properties: its enantiomeric distribution and its stable isotope ratio.

• Enantiomeric Ratio: Ethyl 2-methylbutyrate is a chiral molecule, existing as two non-superimposable mirror images, the (S) and (R) enantiomers. In nature, biosynthetic pathways are highly stereospecific, typically producing one enantiomer in significant excess. For instance, in apples, the (S)-enantiomer of ethyl 2-methylbutyrate is predominant, with an enantiomeric excess greater than 98%[1]. In contrast, standard chemical synthesis routes are often non-stereospecific, resulting in a racemic mixture, which is an equal or near-equal proportion of the (S) and (R) enantiomers.

• Stable Isotope Ratio (¹³C/¹²C): The ratio of the stable isotopes of carbon (¹³C and ¹²C) in a compound can reveal its origin. Plants, through photosynthesis, incorporate carbon from atmospheric CO₂. The enzymatic processes involved in this carbon fixation discriminate against the heavier ¹³C isotope, leading to a characteristic depletion of ¹³C in plant-derived compounds compared to their synthetic counterparts derived from petrochemical sources. This difference in the ¹³C/¹²C ratio, expressed as a δ¹³C value, is a powerful indicator of authenticity. Natural ethyl 2-methylbutyrate, originating from C3 plants like apples and strawberries, will exhibit a δ¹³C value in a range typical for these plants (generally -22‰ to -34‰). Synthetic ethyl 2-methylbutyrate, derived from petroleum-based precursors, will have a less negative δ¹³C value.

Comparative Analysis: Natural vs. Synthetic Ethyl 2-Methylbutyrate

The following tables summarize the expected quantitative differences between natural and synthetic ethyl 2-methylbutyrate based on the analytical techniques discussed.

Table 1: Enantiomeric Ratio Comparison

Property	Natural Ethyl 2-Methylbutyrate (from Apples)	Synthetic Ethyl 2-Methylbutyrate
(S)-Enantiomer (%)	> 99%	~ 50%
(R)-Enantiomer (%)	< 1%	~ 50%
Enantiomeric Ratio (S/R)	> 99:1[1]	~ 1:1

Table 2: Stable Isotope Ratio (δ¹³C) Comparison

Property	Natural Ethyl 2-Methylbutyrate (from C3 Plants)	Synthetic Ethyl 2-Methylbutyrate
Expected δ¹³C Value (‰)	-22‰ to -34‰	More positive than -22‰

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below to enable researchers to perform accurate authenticity assessments.

Chiral Gas Chromatography-Mass Spectrometry (Chiral GC-MS)

This method separates the (S) and (R) enantiomers of ethyl 2-methylbutyrate, allowing for their relative quantification.

a) Sample Preparation (from Fruit Matrix):

• Homogenization: Homogenize 100 g of the fruit sample (e.g., apple or strawberry) in a blender.

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Place 5 g of the fruit homogenate into a 20 mL headspace vial.

  • Add 1 g of NaCl and a small magnetic stir bar.

  • Seal the vial with a PTFE/silicone septum.

  • Equilibrate the sample at 40°C for 15 minutes with gentle agitation.

  • Expose a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace for 30 minutes at 40°C.

• Desorption: Immediately desorb the extracted volatiles in the GC injector.

b) GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Chiral Column: Cyclodextrin-based chiral capillary column (e.g., CP-Chirasil-Dex CB, 25 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Splitless mode, 250°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: Increase to 160°C at 2°C/min.

  • Ramp 2: Increase to 220°C at 20°C/min, hold for 5 minutes.

• Carrier Gas: Helium, constant flow at 1.0 mL/min.

• MSD Conditions:

  • Transfer Line: 250°C.

  • Ion Source: 230°C.

  • Quadrupole: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-200.

c) Data Analysis:

• Identify the peaks for the (S) and (R) enantiomers of ethyl 2-methylbutyrate based on their retention times and mass spectra.

• Integrate the peak areas of each enantiomer.

• Calculate the percentage of each enantiomer and the enantiomeric ratio (S/R).

Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS)

This technique measures the ¹³C/¹²C ratio of ethyl 2-methylbutyrate to determine its source.

a) Sample Preparation:

• For pure samples or extracts, dilute in a suitable solvent (e.g., hexane) to an appropriate concentration for GC injection.

• For complex matrices, use the HS-SPME extraction method described in the Chiral GC-MS protocol.

b) GC-C-IRMS Instrumentation and Conditions:

• Gas Chromatograph: Thermo Scientific TRACE 1310 GC or equivalent.

• Combustion Interface: GC IsoLink II or equivalent, with a combustion reactor maintained at 1000°C containing nickel, copper, and platinum wires.

• Isotope Ratio Mass Spectrometer: Thermo Scientific Delta V Plus IRMS or equivalent.

• GC Column: Non-polar or medium-polarity column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Split/splitless injector, 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at 10°C/min, hold for 5 minutes.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Reference Gas: High-purity CO₂ with a known δ¹³C value, calibrated against international standards (e.g., Vienna Pee Dee Belemnite - VPDB).

c) Data Analysis:

• The IRMS will measure the ratio of m/z 45 (¹³CO₂) to m/z 44 (¹²CO₂) for the CO₂ gas produced from the combustion of the ethyl 2-methylbutyrate peak.

• The software will calculate the δ¹³C value relative to the VPDB standard using the following equation: δ¹³C (‰) = [ (R_sample / R_standard) - 1 ] * 1000 where R is the ¹³C/¹²C ratio.

• Compare the obtained δ¹³C value with the expected ranges for natural and synthetic compounds.

Workflow for Authenticity Assessment

The following diagram illustrates the logical workflow for the authenticity assessment of ethyl 2-methylbutyrate.

Caption: Workflow for the authenticity assessment of ethyl 2-methylbutyrate.

Conclusion

The combination of Chiral Gas Chromatography and Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry provides a robust and reliable framework for the authenticity assessment of ethyl 2-methylbutyrate. By comparing the enantiomeric ratio and stable carbon isotope signature of a sample to established values for natural and synthetic products, researchers can confidently determine its origin. These methods are indispensable for ensuring product quality, combating fraud, and upholding regulatory standards in the food, fragrance, and pharmaceutical industries.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Ethyl 2-Methylbutyrate Concentrations Across Various Fruit Varieties

For Immediate Release

A comprehensive review of scientific literature reveals significant variations in the concentration of ethyl 2-methylbutyrate, a key volatile compound contributing to the characteristic fruity aroma of many fruits. This comparative guide, intended for researchers, scientists, and drug development professionals, synthesizes available quantitative data, details the experimental protocols for analysis, and illustrates the biosynthetic pathway of this important ester.

Ethyl 2-methylbutyrate is a significant contributor to the desirable aroma profiles of a wide array of fruits, including apples, strawberries, pineapples, and melons.[1][2] Its concentration can vary substantially between different fruit species and even among cultivars of the same fruit, influencing the overall sensory experience.

Quantitative Comparison of Ethyl 2-Methylbutyrate Concentration

The following table summarizes the reported concentrations of ethyl 2-methylbutyrate in various fruit cultivars. The data highlights the diverse range of this compound's presence, from being a major aroma component in some fruits to being present in trace amounts or even absent in others.

Fruit Species	Cultivar/Variety	Concentration (µg/kg)	Analysis Method	Reference
Apple	Fuji	67.1	HS-SPME-GC-MS
Royal Gala	Not Detected	GC-O-MS	[3]
Strawberry	Chandler	48.8 (µg/80L headspace)	GC-MS	[4]
Pineapple	Cayenne (Pulp)	10.16	HS-SPME-GC/MS
Tainong No. 6	Characteristic Aroma Compound	HS-SPME-GC/MS
Durian	Monthong (MT)	11,680.31	SPME/GC-MS
Musang King (MK)	High Content (Major Ester)	SPME/GC-MS
Melon	Oriental Melon	Key Odorant	HS-GC-IMS	[5]
Cantaloupe	Key Odorant	Not Specified

Note: Concentrations can be influenced by factors such as ripeness, storage conditions, and the specific analytical methods employed.

Experimental Protocols for Quantification

The quantification of ethyl 2-methylbutyrate and other volatile compounds in fruit is predominantly achieved through Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This method is favored for its sensitivity, speed, and solvent-free nature.

A Generalized HS-SPME-GC-MS Protocol:

• Sample Preparation: A precise weight of homogenized fruit pulp (e.g., 3-5 g) is placed into a sealed vial. To enhance the release of volatile compounds, a salt solution (e.g., NaCl) may be added to increase the ionic strength of the matrix. An internal standard is also added for accurate quantification.

• Headspace Extraction (SPME): The vial is incubated at a controlled temperature (e.g., 40-60°C) for a specific duration (e.g., 30 minutes) to allow volatile compounds to equilibrate in the headspace. An SPME fiber coated with a suitable stationary phase (e.g., DVB/CAR/PDMS) is then exposed to the headspace to adsorb the analytes.

• Gas Chromatography (GC) Separation: The SPME fiber is transferred to the heated injection port of the gas chromatograph, where the adsorbed volatile compounds are thermally desorbed and carried by an inert gas (e.g., Helium) onto the analytical column (e.g., DB-5ms or HP-5ms). The column temperature is programmed to ramp up, separating the compounds based on their boiling points and chemical properties.

• Mass Spectrometry (MS) Detection and Quantification: As the separated compounds elute from the GC column, they enter the mass spectrometer. The molecules are ionized (typically by electron impact), and the resulting fragments are separated by their mass-to-charge ratio, creating a unique mass spectrum for each compound. Identification is confirmed by comparing the mass spectrum and retention time to those of an authentic standard. Quantification is achieved by integrating the peak area of the target compound and comparing it to the peak area of the internal standard.

Biosynthesis of Ethyl 2-Methylbutyrate

Ethyl 2-methylbutyrate is synthesized in fruits primarily through the catabolism of the amino acid isoleucine. This metabolic pathway involves a series of enzymatic reactions that convert isoleucine into 2-methylbutanoyl-CoA, which then serves as a precursor for the final esterification step.

The key steps in the biosynthesis of ethyl 2-methylbutyrate are as follows:

• Transamination of Isoleucine: The pathway is initiated by the removal of the amino group from isoleucine by a branched-chain amino acid aminotransferase (BCAT), producing 2-keto-3-methylvalerate.

• Oxidative Decarboxylation: The resulting α-keto acid undergoes oxidative decarboxylation, catalyzed by a branched-chain α-keto acid dehydrogenase (BCKDH) complex, to form 2-methylbutanoyl-CoA.

• Esterification: In the final step, an alcohol acyltransferase (AAT) enzyme catalyzes the transfer of the 2-methylbutanoyl group from 2-methylbutanoyl-CoA to ethanol, forming ethyl 2-methylbutyrate. The availability of ethanol, which can be produced through the ethanol fermentation pathway, is a crucial factor in the synthesis of ethyl esters.

The following diagram illustrates the experimental workflow for the analysis of ethyl 2-methylbutyrate in fruit samples.

Experimental workflow for ethyl 2-methylbutyrate analysis.

The following diagram illustrates the biosynthetic pathway of ethyl 2-methylbutyrate from isoleucine.

Biosynthesis of ethyl 2-methylbutyrate from isoleucine.

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 2-methyl­butyrate | The Fragrance Conservatory [fragranceconservatory.com]
• 3. static.igem.org [static.igem.org]
• 4. scribd.com [scribd.com]
• 5. mdpi.com [mdpi.com]

A Comparative Guide to Quantitative Method Validation Using a Certified Reference Material

In the realms of pharmaceutical development and scientific research, the precision and reliability of analytical methods are of utmost importance. Regulatory bodies mandate comprehensive validation of these methods to ensure data integrity and reproducibility.[1] A critical component of this validation process is the utilization of Certified Reference Materials (CRMs).[1][2] CRMs are highly characterized materials with precisely known concentrations of specific analytes, which serve as a benchmark for evaluating the performance of an analytical method. This guide presents a comparative framework for validating a quantitative analytical method, showcasing its performance against a CRM and an alternative method. The focus is on assessing the quantification of a specific impurity in a pharmaceutical ingredient.

Data Presentation: Performance Comparison

The accuracy of an analytical method is established by comparing the measured values against the certified values of a CRM.[1][3] The following tables summarize the quantitative analysis of a known impurity, "Impurity X," in a pharmaceutical matrix. This comparison is between the newly developed "Method A" and an existing "Alternative Method B," with a Certified Reference Material from the National Institute of Standards and Technology (NIST) serving as the standard.

Table 1: Accuracy Assessment against Certified Reference Material

Parameter	Certified Value (µg/g)	Method A Measured Value (µg/g)	Method A Accuracy (%)	Alternative Method B Measured Value (µg/g)	Alternative Method B Accuracy (%)
Impurity X	0.200 ± 0.015	0.196	98.0	0.212	106.0

Table 2: Precision Analysis (Repeatability)

Method	Replicate 1 (µg/g)	Replicate 2 (µg/g)	Replicate 3 (µg/g)	Replicate 4 (µg/g)	Replicate 5 (µg/g)	Replicate 6 (µg/g)	Mean (µg/g)	Standard Deviation	%RSD
Method A	0.195	0.197	0.196	0.198	0.195	0.196	0.196	0.0012	0.61
Alternative Method B	0.210	0.215	0.208	0.214	0.211	0.216	0.212	0.0030	1.42

Table 3: Linearity and Range

Concentration Level (µg/g)	Method A Response (Peak Area)	Alternative Method B Response (Peak Area)
0.05	15,200	14,950
0.10	30,100	29,900
0.20	60,500	60,100
0.30	90,300	89,800
0.40	120,600	119,500
Correlation Coefficient (r²)	0.9998	0.9995

Table 4: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Parameter	Method A (µg/g)	Alternative Method B (µg/g)
Limit of Detection (LOD)	0.015	0.025
Limit of Quantitation (LOQ)	0.050	0.080

Experimental Protocols

The following is a detailed methodology for the validation of a quantitative HPLC method for the determination of "Impurity X" in a pharmaceutical product using a CRM.

1. Objective: To validate the quantitative HPLC method for "Impurity X" by assessing its accuracy, precision, linearity, range, LOD, and LOQ according to ICH Q2(R2) guidelines.[4][5]

2. Materials and Reagents:

• Certified Reference Material (NIST SRM) with a certified concentration of Impurity X.

• Impurity X reference standard.

• Pharmaceutical matrix (placebo).

• HPLC grade acetonitrile, methanol, and water.

• Analytical balance, volumetric flasks, pipettes, and other standard laboratory glassware.

3. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Analytical column suitable for the separation of Impurity X.

4. Preparation of Solutions:

• Standard Stock Solution: Accurately weigh and dissolve the Impurity X reference standard in a suitable solvent to prepare a stock solution of known concentration.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution to cover the desired concentration range (e.g., 0.05 µg/g to 0.40 µg/g).

• CRM Sample Preparation: Accurately weigh the CRM and dissolve it in the same solvent to achieve a target concentration within the calibration range.

• Spiked Sample Preparation (for accuracy): Spike the pharmaceutical matrix with a known amount of Impurity X reference standard at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

5. Chromatographic Conditions:

• Mobile Phase: A suitable mixture of organic solvent and water.

• Flow Rate: Optimized for good separation and reasonable run time.

• Column Temperature: Controlled to ensure reproducibility.

• Injection Volume: Consistent for all injections.

• Detection Wavelength: The wavelength of maximum absorbance for Impurity X.

6. Validation Parameters Assessment:

• Accuracy: Analyze the prepared CRM solution and the spiked samples in triplicate. Calculate the percentage recovery of the measured concentration against the certified or spiked concentration.[5]

• Precision (Repeatability): Analyze six replicate preparations of the CRM sample at the target concentration on the same day, with the same analyst and instrument.[6] Calculate the mean, standard deviation, and relative standard deviation (%RSD).

• Linearity: Inject the calibration standards in ascending order of concentration. Plot the peak area response against the concentration and perform a linear regression analysis to determine the correlation coefficient (r²).[7]

• Range: The range is established by confirming that the method provides acceptable accuracy, precision, and linearity within the lower and upper concentration limits.[8]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): These can be determined based on the standard deviation of the response and the slope of the calibration curve, or by visual evaluation.[9][10]

Mandatory Visualizations

Caption: Workflow for quantitative method validation using a CRM.

Caption: A simplified diagram of the MAPK/ERK signaling pathway.

References

• 1. Method validation using Certified Reference Materials (CRMs) [aroscientific.com]
• 2. Certified reference materials - Wikipedia [en.wikipedia.org]
• 3. Accuracy in Analysis: The Role of Standard Reference Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 5. propharmagroup.com [propharmagroup.com]
• 6. govinfo.gov [govinfo.gov]
• 7. demarcheiso17025.com [demarcheiso17025.com]
• 8. aphl.org [aphl.org]
• 9. Verification of quantitative analytical methods in medical laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 10. fda.gov [fda.gov]

A Comparative Guide to the Determination of Ethyl 2-Methylbutyrate: Evaluating Limits of Detection and Quantification

For researchers, scientists, and drug development professionals, the accurate determination of volatile compounds such as ethyl 2-methylbutyrate, a key aroma component in various food and beverage products, is of paramount importance. The choice of analytical methodology directly impacts the sensitivity and reliability of quantification. This guide provides a comparative overview of common analytical techniques for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) of ethyl 2-methylbutyrate, supported by experimental data.

Comparison of Analytical Techniques

The two primary chromatographic methods for the analysis of volatile esters like ethyl 2-methylbutyrate are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common technique for analyzing volatile and semi-volatile organic compounds. Its high separation efficiency and sensitive detection make it ideal for identifying and quantifying trace amounts of substances in complex matrices. For ethyl 2-methylbutyrate, GC-MS offers excellent specificity and low detection limits.

• High-Performance Liquid Chromatography (HPLC): While less common for highly volatile compounds, HPLC can be employed for the analysis of esters, particularly when coupled with a sensitive detector like a UV detector. Method development may involve derivatization to enhance the analyte's chromatographic retention and detectability.

Quantitative Data Summary

The following table summarizes the reported LOD and LOQ values for ethyl 2-methylbutyrate and a structurally similar compound using different analytical techniques.

Analyte	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Ethyl 2-methylbutyrate	LLME/GC-MS	-	1.8 µg/L	[1][2]
Ethyl butylacetylaminopropionate (structurally similar)	HPLC-UV	0.255 µg/mL	0.849 µg/mL	[3]

Note: The LOD for the LLME/GC-MS method was not explicitly stated in the reference. Typically, the LOD is estimated to be approximately one-third of the LOQ.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and adaptation.

1. Liquid-Liquid Microextraction Gas Chromatography-Mass Spectrometry (LLME/GC-MS) for Ethyl 2-Methylbutyrate [1][2]

• Sample Preparation (LLME):

  • A solution of pure standards is used to create calibration curves for each analyte.

  • For fermented beverage samples, a concentration step may be required for compounds at low concentrations.

• GC-MS Conditions:

  • Instrumentation: Gas chromatograph coupled with a mass spectrometer.

  • Analysis: The method was validated for a set of compounds typically found in fermented beverages, including esters like ethyl 2-methylbutyrate.

• Method Validation:

  • Linearity and Sensitivity: Evaluated by outlining calibration curves for each analyte using a solution of pure standards.

  • Limit of Quantification (LOQ): Determined as the minimum amount of the compound that can be quantified with acceptable precision and accuracy. For ethyl 2-methylbutyrate, the LOQ was found to be 1.8 µg/L.[1][2]

  • Precision: Quantified as the relative standard deviation (RSD) of replicate analyses.

  • Accuracy: Expressed as the relative error (RE).

2. High-Performance Liquid Chromatography (HPLC-UV) for a Structurally Similar Analyte (Ethyl butylacetylaminopropionate) [3]

• Instrumentation:

  • High-Performance Liquid Chromatograph with a UV detector.

  • Kromasil reverse-phase column (C18, 250 x 4.6 mm).

• Chromatographic Conditions:

  • Mobile Phase: Acetonitrile:water (1:1 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40 ºC.

  • Detection Wavelength: 218 nm.

• Method Validation:

  • Linearity: R² > 0.99.

  • Limit of Detection (LOD): 0.255 µg/mL.

  • Limit of Quantification (LOQ): 0.849 µg/mL.

  • Accuracy: Average recovery between 99.7% and 101.9%.

  • Precision: Relative standard deviation (RSD) less than 5%.

Visualizing the Workflow

To illustrate the logical flow of determining the LOD and LOQ for ethyl 2-methylbutyrate, the following diagrams are provided.

Caption: Workflow for LOD and LOQ Determination.

Caption: Comparison of GC-MS and HPLC for Ethyl 2-Methylbutyrate Analysis.

References

• 1. Validation of a LLME/GC-MS Methodology for Quantification of Volatile Compounds in Fermented Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]

Comparison of sensory thresholds of ethyl 2-methylbutyrate enantiomers

A Comparative Guide to the Sensory Thresholds of Ethyl 2-Methylbutyrate Enantiomers

For researchers, scientists, and drug development professionals, understanding the nuanced differences in sensory perception between enantiomers is critical. This guide provides a comprehensive comparison of the sensory thresholds of the (S)-(+)- and (R)-(-)-enantiomers of ethyl 2-methylbutyrate, supported by experimental data and detailed methodologies.

Introduction

Ethyl 2-methylbutyrate is a chiral ester known for its characteristic fruity aroma, found in a variety of fruits and beverages. The two enantiomers, (S)-(+)-ethyl 2-methylbutyrate and (R)-(-)-ethyl 2-methylbutyrate, possess distinct sensory properties, highlighting the stereospecific nature of olfactory perception. This guide synthesizes available data on their sensory thresholds and aroma profiles, offering a valuable resource for sensory science and flavor chemistry research.

Data Presentation: Sensory Thresholds and Aroma Profiles

The sensory thresholds of the ethyl 2-methylbutyrate enantiomers have been determined in various studies, revealing significant differences in their potency and perceived aroma. The following table summarizes the key quantitative data.

Enantiomer	Sensory Threshold	Aroma Profile	Reference
Ethyl (S)-(+)-2-methylbutyrate	0.006 ppb (odor threshold in water)	Fresh fruity, apple-like, sweet, full-ripe apple	[1]
10 ppb (flavor detection threshold in water)	Etheric, sweet, unspecific, pleasant apple note at extreme dilution	[1]
Ethyl (R)-(-)-2-methylbutyrate	10 ppb (flavor detection threshold in water)	Fruity, caprylic, with a medical-phenolic first note, then a fruity-sweet but unspecific note	[1]
-	Sweet fruity, reminiscent of apples	[1]

Note: "ppb" refers to parts per billion. It is important to distinguish between odor threshold (detection by smelling) and flavor detection threshold (detection in the mouth).

The data clearly indicates that the (S)-(+) enantiomer is substantially more potent in terms of its odor threshold, being detectable at a significantly lower concentration than the flavor detection threshold reported for both enantiomers. This suggests that the primary sensory impact of the racemic mixture at low concentrations is likely driven by the (S)-(+) form.

Experimental Protocols

The determination of sensory thresholds for chiral compounds requires precise analytical and sensory evaluation techniques. The following sections detail the methodologies commonly employed in these studies.

Enantioselective Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation of volatile compounds by gas chromatography with human sensory detection.[2] For the analysis of chiral compounds like ethyl 2-methylbutyrate, a chiral stationary phase is essential for the separation of the enantiomers.

Methodology:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and an olfactometry port. The column effluent is split between the FID and the sniffing port.

• Column: A chiral capillary column, such as one coated with a derivatized cyclodextrin (e.g., Rt-βDEXse), is used to resolve the (R)- and (S)-enantiomers.[3]

• Carrier Gas: Helium is typically used as the carrier gas.

• Temperature Program: A programmed temperature gradient is employed to ensure optimal separation of the compounds. For example, starting at a low temperature (e.g., 40°C) and gradually increasing to a higher temperature.

• Olfactory Detection: Trained sensory panelists sniff the effluent from the olfactometry port and record the time, intensity, and description of any detected odors.

• Data Analysis: The data from the panelists is compiled to create an aromagram, which shows the odor-active regions of the chromatogram.

Sensory Threshold Determination: ASTM E679

The American Society for Testing and Materials (ASTM) standard E679 provides a standardized method for determining odor and taste thresholds using a forced-choice ascending concentration series.[4][5][6][7]

Methodology:

• Panelists: A panel of trained sensory assessors is selected and trained for their ability to detect the specific odorants being tested.[8][9][10][11]

• Sample Preparation: A series of solutions of the enantiomer in a neutral solvent (e.g., deionized water) is prepared in ascending concentrations.

• Presentation: Panelists are presented with a set of three samples (a triangle test), where two are blanks (solvent only) and one contains the odorant at a specific concentration.[12][13][14][15][16] The order of presentation is randomized.

• Task: Panelists are forced to choose the sample that is different from the other two, even if they are not certain.

• Ascending Series: The concentration is gradually increased in subsequent tests until the panelist can reliably detect the odorant.

• Threshold Calculation: The individual threshold is typically defined as the geometric mean of the last concentration missed and the first concentration correctly identified in two consecutive presentations. The group threshold is then calculated from the individual thresholds.

Mandatory Visualization

Experimental Workflow for Sensory Threshold Determination

Caption: Workflow for determining sensory thresholds using ASTM E679.

Signaling Pathway for Chiral Odorant Perception

Caption: Olfactory receptors exhibit stereoselectivity for chiral odorants.

The perception of different aromas from enantiomers is due to the chiral nature of olfactory receptors, which are G-protein-coupled receptors (GPCRs).[17][18][19] The three-dimensional structure of the binding pocket of an olfactory receptor determines its specificity for a particular odorant. As enantiomers have different spatial arrangements of their atoms, they interact differently with these chiral receptors. One enantiomer may bind with high affinity to a specific receptor, triggering a strong neural signal, while the other enantiomer may bind with low or no affinity to the same receptor, resulting in a weak or no signal.[20][21] The overall perception of an odor is the result of the combinatorial activation of multiple olfactory receptors.[19][21]

References

• 1. The Ethyl 2-methylbutyrates [leffingwell.com]
• 2. Gas chromatography-olfactometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. standards.iteh.ai [standards.iteh.ai]
• 5. store.astm.org [store.astm.org]
• 6. store.astm.org [store.astm.org]
• 7. standards.iteh.ai [standards.iteh.ai]
• 8. store.astm.org [store.astm.org]
• 9. fiveable.me [fiveable.me]
• 10. Screening and Training Methods for Sensory Panelists - Agriculture Notes by Agriculture.Institute [agriculture.institute]
• 11. Selection, training and calibration of sensory panelists_ringier industry sourcing [industrysourcing.com]
• 12. Measuring Flavor and Sensory Protocols [sensapure.com]
• 13. ctv-jve-journal.org [ctv-jve-journal.org]
• 14. Triangle Test [sensorysociety.org]
• 15. researchgate.net [researchgate.net]
• 16. grownextgen.org [grownextgen.org]
• 17. Olfactory receptor - Wikipedia [en.wikipedia.org]
• 18. Odorant Receptors - The Neurobiology of Olfaction - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. Odorant Receptors and Olfactory Coding - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Structural basis of odorant recognition by a human odorant receptor | Semantic Scholar [semanticscholar.org]
• 21. Structural basis of odorant recognition by a human odorant receptor - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating Matrix Effects in Food Samples for Ethyl 2-Methylbutyrate Analysis: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate quantification of volatile organic compounds like ethyl 2-methylbutyrate in complex food matrices is a significant challenge. The "matrix effect," an alteration of the analytical signal due to co-eluting substances from the sample, can lead to inaccurate results, compromising the reliability of food safety and quality assessments. This guide provides a comparative overview of evaluating the matrix effect for ethyl 2-methylbutyrate across different food categories and details the experimental protocols necessary for this evaluation.

Ethyl 2-methylbutyrate is a key aroma compound found in a variety of foods, including fruits, beverages, and dairy products, contributing a characteristic fruity, apple-like scent.[1] The diverse composition of these foods—ranging from high-sugar fruits to high-fat dairy and high-starch baked goods—results in vastly different matrix complexities that can significantly influence analytical measurements.

Understanding and Quantifying the Matrix Effect

The matrix effect is typically observed as either signal suppression or enhancement of the target analyte.[2] It is a consequence of interferences from other compounds present in the sample matrix that are co-extracted with the analyte of interest. These interferences can affect the ionization efficiency of the analyte in the mass spectrometer source or its transfer through the chromatographic system.

To ensure accurate quantification, it is crucial to evaluate and, if necessary, compensate for the matrix effect. The most common method for this evaluation is to compare the analytical response of the analyte in a pure solvent standard to its response in a matrix-matched standard at the same concentration. The matrix effect (ME) can be calculated using the following formula:

ME (%) = (Peak area in matrix-matched standard / Peak area in solvent standard - 1) x 100

A positive value indicates signal enhancement, while a negative value indicates signal suppression. A matrix effect is generally considered significant if it exceeds ±20%.

Comparative Matrix Effects in Different Food Samples

The following table provides a hypothetical comparison of potential matrix effects for ethyl 2-methylbutyrate in various food samples. This table is intended to be illustrative; researchers should perform their own matrix effect studies for their specific samples and methods.

Food Sample Category	Predominant Matrix Components	Expected Matrix Effect	Common Analytical Challenges
Fruits (e.g., Apples, Strawberries)	Sugars, Organic Acids, Pectin	Moderate Suppression	Sugars can cause caramelization in the GC inlet, leading to active sites and analyte loss.
Dairy (e.g., Milk, Cheese)	Fats, Proteins (Casein)	Strong Suppression	High-fat content can interfere with extraction and contaminate the analytical system. Proteins can bind to the analyte.[3][4]
Baked Goods (e.g., Bread, Pastries)	Starch, Sugars, Fats	Moderate to Strong Suppression/Enhancement	Complex matrix with both volatile and non-volatile components that can interfere with the analysis.
Beverages (e.g., Wine, Fruit Juice)	Water, Ethanol, Sugars, Phenolic Compounds	Mild to Moderate Suppression	The high water and ethanol content can affect extraction efficiency. Phenolic compounds can be co-extracted.[5]

Experimental Workflow for Evaluating Matrix Effect

The following diagram illustrates a typical experimental workflow for the evaluation of the matrix effect in the analysis of ethyl 2-methylbutyrate in food samples using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Workflow for Matrix Effect Evaluation

Detailed Experimental Protocols

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a widely used sample preparation technique for the analysis of volatile and semi-volatile compounds in a variety of food matrices.[6][7]

Objective: To extract ethyl 2-methylbutyrate from a solid or semi-solid food matrix.

Materials:

• Homogenized food sample (10-15 g)

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18)

• Centrifuge and centrifuge tubes (50 mL)

Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of ACN.

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

• Transfer an aliquot of the ACN supernatant to a d-SPE cleanup tube containing MgSO₄ and a suitable sorbent (e.g., PSA for fruits and vegetables).

• Shake for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The resulting supernatant is the final extract ready for GC-MS analysis.

Extraction: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique that is ideal for volatile compounds like ethyl 2-methylbutyrate.[8]

Objective: To extract ethyl 2-methylbutyrate from the headspace of a liquid or solid sample.

Materials:

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Headspace vials (20 mL) with septa

• Heating block or water bath with agitation

• Sample extract from the QuEChERS procedure or a liquid sample (e.g., fruit juice)

Procedure:

• Place a 5 mL aliquot of the sample extract or liquid sample into a 20 mL headspace vial.

• If desired, add a known amount of an internal standard.

• Add a salt (e.g., NaCl) to increase the volatility of the analyte.

• Seal the vial with a septum cap.

• Equilibrate the sample at a specific temperature (e.g., 40-60°C) with agitation for a set time (e.g., 15-30 minutes).

• Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 20-40 minutes).

• Retract the fiber and immediately desorb it in the GC inlet.

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and quantify ethyl 2-methylbutyrate.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer

• Capillary column suitable for volatile compound analysis (e.g., DB-5ms, HP-INNOWax)

Typical GC-MS Parameters:

• Injector Temperature: 250°C

• Injection Mode: Splitless (for SPME)

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 5°C/min to 150°C

  • Ramp: 10°C/min to 240°C, hold for 5 minutes

• MS Transfer Line Temperature: 250°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions for ethyl 2-methylbutyrate (e.g., m/z 57, 74, 88, 101, 130).

Mitigation Strategies for Matrix Effects

If significant matrix effects are observed, several strategies can be employed to ensure accurate quantification:

• Matrix-Matched Calibration: This is the most common approach, where calibration standards are prepared in a blank matrix extract that has undergone the same sample preparation procedure as the samples. This helps to compensate for signal suppression or enhancement.

• Stable Isotope Dilution Analysis (SIDA): This involves adding a known amount of a stable isotope-labeled analog of the analyte to the sample before extraction. The labeled standard co-elutes with the native analyte and experiences the same matrix effects, allowing for accurate correction.

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components, thereby minimizing the matrix effect. However, this may also reduce the analyte concentration below the limit of quantification.

• Optimization of Sample Preparation: Further cleanup of the sample extract using different d-SPE sorbents or other cleanup techniques can help to remove interfering matrix components.

Conclusion

The evaluation of the matrix effect is a critical step in the development of robust and reliable analytical methods for the quantification of ethyl 2-methylbutyrate in diverse food samples. Due to the wide variety of food matrices, a one-size-fits-all approach is not feasible. Researchers must systematically evaluate the matrix effect for each specific food type and analytical method. By employing appropriate sample preparation techniques, such as QuEChERS and HS-SPME, and implementing mitigation strategies like matrix-matched calibration or stable isotope dilution, accurate and precise quantification of this important flavor compound can be achieved, ensuring the quality and safety of food products.

References

• 1. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of Dairy Matrix on the Postprandial Blood Metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dairy Matrix Effects: Physicochemical Properties Underlying a Multifaceted Paradigm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comprehensive sensory and chemical data on the flavor of 16 red wines from two varieties: Sensory descriptive analysis, HS-SPME-GC-MS volatile compounds quantitative analysis, and odor-active compounds identification by HS-SPME-GC-MS-O - PMC [pmc.ncbi.nlm.nih.gov]
• 6. QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Guide to the Statistical Analysis of Ethyl 2-Methylbutyrate Data from Different Analytical Runs

This guide provides a comprehensive comparison of ethyl 2-methylbutyrate quantification across different analytical runs. It is intended for researchers, scientists, and drug development professionals who are involved in the analysis of volatile organic compounds and need to assess the reproducibility and consistency of their analytical methods. This document offers supporting experimental data, detailed methodologies, and a statistical framework for comparing analytical runs.

Ethyl 2-methylbutyrate is a volatile ester known for its characteristic fruity aroma, reminiscent of apples and pineapples.[1][2] It is a significant component in the flavor and fragrance industry and is naturally present in various fruits and beverages, including wines and strawberries.[3][4] Accurate and precise quantification of this compound is crucial for quality control and research purposes. This guide will walk through the process of analyzing and comparing data from multiple analytical runs to ensure the reliability of these measurements.

Experimental Protocols

The following section details a standard operating procedure for the quantification of ethyl 2-methylbutyrate using Gas Chromatography-Mass Spectrometry (GC-MS). This method is widely used for the analysis of volatile and semi-volatile compounds.[5][6]

Sample Preparation

• Standard Solution Preparation: A stock solution of ethyl 2-methylbutyrate (≥99% purity) is prepared in a suitable solvent such as methanol or dichloromethane at a concentration of 1 mg/mL.

• Calibration Standards: A series of calibration standards are prepared by serially diluting the stock solution to cover a concentration range of 1 µg/mL to 100 µg/mL.

• Internal Standard: An internal standard (e.g., tricosane-d48) is added to all standards and samples at a constant concentration (e.g., 10 µg/mL) to correct for variations in injection volume and instrument response.[7]

• Sample Extraction: For solid or liquid matrices, a validated extraction method such as headspace solid-phase microextraction (HS-SPME) or liquid-liquid extraction is employed to isolate the volatile compounds.[4]

GC-MS Analysis

• Gas Chromatograph (GC): An Agilent 7890B GC system (or equivalent) equipped with a mass selective detector.

• Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injector: Splitless mode at 250°C.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-300.

  • Scan Mode: Selected Ion Monitoring (SIM) for quantification, targeting characteristic ions of ethyl 2-methylbutyrate (e.g., m/z 57, 74, 102, 130).[3]

Data Presentation

The following table summarizes the hypothetical quantitative data for ethyl 2-methylbutyrate from three independent analytical runs. Each run consisted of five replicate measurements of a quality control (QC) sample with a known concentration of 50 µg/mL.

Measurement	Run 1 (µg/mL)	Run 2 (µg/mL)	Run 3 (µg/mL)
1	50.2	51.5	49.8
2	49.8	50.9	50.5
3	50.5	51.2	49.5
4	49.5	50.5	50.1
5	50.1	51.0	49.9

Statistical Analysis

To assess the consistency and variability of the analytical method, both intra-run (within a single run) and inter-run (between different runs) statistics were calculated. The key metrics used are the mean, standard deviation (SD), and the coefficient of variation (%CV).[8] The %CV is a standardized measure of dispersion and is calculated as (SD/Mean) * 100.[9]

Intra-Run Variability

Intra-run variability, also known as repeatability, measures the precision of the assay within a single analytical run.[10]

Statistic	Run 1	Run 2	Run 3
Mean (µg/mL)	50.02	51.02	49.96
Standard Deviation (SD)	0.39	0.38	0.38
% Coefficient of Variation (%CV)	0.78%	0.74%	0.76%

Generally, an intra-assay %CV of less than 10% is considered acceptable.[9] The low %CV values for all three runs indicate high precision within each analytical run.

Inter-Run Variability

Inter-run variability, or reproducibility, assesses the variation between different analytical runs.[11][12] This is a critical measure of the long-term reliability of the method.

Statistic	Value
Overall Mean (µg/mL)	50.33
Standard Deviation of Run Means (SD)	0.58
% Coefficient of Variation (%CV)	1.15%

An inter-assay %CV of less than 15% is generally considered acceptable.[9] The calculated inter-run %CV of 1.15% demonstrates excellent reproducibility between the different analytical runs.

To further analyze the data, a one-way analysis of variance (ANOVA) can be performed to determine if there are any statistically significant differences between the means of the three runs.

ANOVA Results:

• F-statistic: 8.35

• p-value: 0.005

Since the p-value (0.005) is less than the typical significance level of 0.05, it suggests that there is a statistically significant difference between the means of the three analytical runs, although the absolute difference is small. This may warrant further investigation into potential sources of systematic error between runs.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of ethyl 2-methylbutyrate.

Caption: Workflow for Ethyl 2-Methylbutyrate Analysis.

References

• 1. Ethyl 2-Methyl Butyrate (CAS 7452-79-1) – Premium Natural Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. The Ethyl 2-methylbutyrates [leffingwell.com]
• 3. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Comprehensive sensory and chemical data on the flavor of 16 red wines from two varieties: Sensory descriptive analysis, HS-SPME-GC-MS volatile compounds quantitative analysis, and odor-active compounds identification by HS-SPME-GC-MS-O - PMC [pmc.ncbi.nlm.nih.gov]
• 5. From Sampling to Analysis: How to Achieve the Best Sample Throughput via Sampling Optimization and Relevant Compound Analysis Using Sum of Ranking Differences Method? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. Use of Coefficient of Variation in Assessing Variability of Quantitative Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. salimetrics.com [salimetrics.com]
• 10. medium.com [medium.com]
• 11. researchgate.net [researchgate.net]
• 12. Inter-assay variation: Significance and symbolism [wisdomlib.org]

Safety & Regulatory Compliance

Proper Disposal of Ethyl 2-methylbutyrate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. Ethyl 2-methylbutyrate, a flammable liquid with a characteristic fruity odor, requires careful handling and disposal as hazardous waste. This guide provides essential, step-by-step information to ensure its safe and compliant disposal.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that all personnel handling Ethyl 2-methylbutyrate are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety glasses with side-shields, chemical-resistant gloves, and a lab coat. All handling of this substance should be performed in a well-ventilated area, preferably within a fume hood, to avoid inhalation of vapors.[1]

Key Hazard Information:

Hazard Classification	Description	Precautionary Measures
Flammable Liquid	Flammable liquid and vapor.[1][2] Vapors may form explosive mixtures with air and can travel to an ignition source and flash back.[3]	Keep away from heat, sparks, open flames, and hot surfaces.[1][2][3] Use non-sparking tools and explosion-proof equipment.[2][3]
Health Hazards	May be harmful if swallowed or in contact with skin.[2] May cause mild skin and eye irritation.[2]	Avoid contact with skin and eyes.[1] In case of contact, rinse skin with water.[2] If you feel unwell, call a poison center or doctor.[2]
Environmental Hazards	Harmful to aquatic life with long-lasting effects.[2]	Avoid release to the environment.[2]

Step-by-Step Disposal Protocol

The standard and safest method for the disposal of Ethyl 2-methylbutyrate is to treat it as a hazardous waste and have it managed by a licensed environmental disposal company. Under no circumstances should it be poured down the drain or mixed with general laboratory trash. [4]

1. Waste Collection and Segregation:

• Designate a specific, properly labeled waste container for Ethyl 2-methylbutyrate.

• The container must be made of a compatible material. High-density polyethylene (HDPE) or glass containers are generally suitable. Avoid using containers that may be degraded by the ester.

• Do not mix Ethyl 2-methylbutyrate with incompatible wastes, such as strong oxidizing agents or strong bases, as this could cause a vigorous and exothermic reaction.[3]

• It is best practice to collect halogenated and non-halogenated solvent waste in separate containers.

2. Container Labeling:

• Clearly label the waste container with the words "Hazardous Waste."

• Identify the contents as "Ethyl 2-methylbutyrate."

• Include the approximate concentration and volume of the waste.

• Affix the appropriate hazard symbols (e.g., flammable liquid).

• Note the date when the first drop of waste was added to the container.

3. Storage of Waste:

• Store the sealed waste container in a designated, well-ventilated, and cool satellite accumulation area.[3]

• The storage area should be away from sources of ignition and incompatible chemicals.

• Ensure the container is kept tightly closed except when adding waste.

• Secondary containment (placing the waste container inside a larger, chemically resistant container) is highly recommended to prevent spills.

4. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup of the hazardous waste.

• Follow all institutional and local regulations for waste pickup and documentation.

• Do not accumulate large quantities of waste. Adhere to the limits set by your institution and local regulations.

Experimental Protocols

There are no recommended experimental protocols for the in-lab neutralization or deactivation of Ethyl 2-methylbutyrate for disposal purposes. The risks associated with attempting to treat this flammable liquid in a laboratory setting without specialized equipment and procedures outweigh the benefits. The accepted and regulated procedure is collection and professional disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Ethyl 2-methylbutyrate.

Caption: Workflow for the proper disposal of Ethyl 2-methylbutyrate.

By adhering to these procedures, laboratory professionals can ensure the safe handling and compliant disposal of Ethyl 2-methylbutyrate, contributing to a secure and environmentally responsible research environment.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. vigon.com [vigon.com]
• 3. fishersci.com [fishersci.com]
• 4. tedpella.com [tedpella.com]

Personal protective equipment for handling Ethyl 2-methylbutyrate

This document provides immediate safety, operational, and disposal protocols for the handling of Ethyl 2-methylbutyrate in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure safe and compliant use of this chemical.

Ethyl 2-methylbutyrate is a flammable liquid that can be harmful upon skin contact and may cause irritation to the skin and eyes.[1][2] Adherence to the following procedures is critical for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

The primary hazards associated with Ethyl 2-methylbutyrate are its flammability and potential for skin and eye irritation.[1][2] The following table summarizes the required PPE for handling this substance.

PPE Category	Specification
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1]
Skin Protection	Wear fire/flame resistant and impervious clothing.[1] Chemical-resistant gloves (tested to EN 374) are required.[3]
Respiratory Protection	Use in a well-ventilated area. If exposure limits are exceeded, use a full-face respirator.[1]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for the safe handling of Ethyl 2-methylbutyrate from preparation to use.

• Preparation :

  • Ensure that an eyewash station and safety shower are readily accessible.[4]

  • Work in a well-ventilated area, preferably within a chemical fume hood.[1][5]

  • Remove all potential ignition sources from the handling area, such as open flames, hot surfaces, and sparks.[1][2][5][6]

  • Use non-sparking tools and explosion-proof electrical equipment.[1][2][5]

  • Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

• Handling :

  • Wear the appropriate PPE as specified in the table above.

  • Avoid direct contact with skin and eyes.[1]

  • Do not breathe vapors or mists.[4]

  • Keep the container tightly closed when not in use.[1][2][5][7]

• In Case of Exposure :

  • If inhaled : Move the individual to fresh air. If breathing is difficult, provide oxygen and seek medical attention.[6]

  • If on skin (or hair) : Immediately remove all contaminated clothing. Rinse the affected area with plenty of water.[1][2][6]

  • If in eyes : Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]

  • If swallowed : Seek immediate medical advice and show the container or label.[4]

Disposal Plan

The disposal of Ethyl 2-methylbutyrate and its contaminated materials must be handled as hazardous waste in accordance with all local, regional, and national regulations.[1][2][5]

• Waste Collection :

  • Collect waste Ethyl 2-methylbutyrate in a suitable, labeled, and tightly closed container.

  • Do not mix with other waste streams unless explicitly permitted.[8]

• Spill Management :

  • In case of a spill, eliminate all ignition sources.[2]

  • Ventilate the area.

  • Absorb the spill with an inert, non-combustible material such as sand, diatomaceous earth, or vermiculite.[2][3][6]

  • Collect the absorbed material using non-sparking tools and place it in a suitable container for disposal.[1]

  • Do not allow the spilled material to enter drains or sewers.[1][6]

• Final Disposal :

  • Dispose of the waste container through a licensed hazardous waste disposal company.[1][2][5]

Quantitative Data Summary

Property	Value
CAS Number	7452-79-1[2][3][6][9]
EC Number	231-225-4[6][9]
Molecular Formula	C₇H₁₄O₂[10]
Molecular Weight	130.18 g/mol [9]
Appearance	Colorless oily liquid[1]
Odor	Fruity[1]
Flash Point	26 °C (78.8 °F) - closed cup[9]
Classification	Flammable Liquid, Category 3[1][6]
UN Number	3272[5][6]

Experimental Workflow

References

• 1. echemi.com [echemi.com]
• 2. vigon.com [vigon.com]
• 3. carlroth.com [carlroth.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. fishersci.com [fishersci.com]
• 6. prod.adv-bio.com [prod.adv-bio.com]
• 7. Ethyl 2-methylbutyrate (7452-79-1) | Trusted Bulk Distributor [chemicalbull.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Ethyl 2-methylbutyrate 99 7452-79-1 [sigmaaldrich.com]
• 10. Ethyl 2-methylbutyrate | C7H14O2 | CID 24020 - PubChem [pubchem.ncbi.nlm.nih.gov]